4-(4-Bromophenoxy)aniline

• CAS: 31465-35-7

Core Science & Biosynthesis

Synthesis and Characterization of 4-(4-Bromophenoxy)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-(4-Bromophenoxy)aniline, a key intermediate in the development of various pharmaceuticals and functional materials. This document details established synthetic protocols, thorough characterization methodologies, and presents all quantitative data in clearly structured tables for easy reference and comparison.

Introduction

4-(4-Bromophenoxy)aniline is a diaryl ether derivative incorporating a bromo-functionalized phenyl ring and an aniline moiety. This unique structure makes it a versatile building block in organic synthesis, particularly in the construction of more complex molecules with potential biological activity. The presence of the bromine atom allows for further functionalization through various cross-coupling reactions, while the aniline group provides a site for amidation and other transformations.

Synthesis of 4-(4-Bromophenoxy)aniline

The synthesis of 4-(4-Bromophenoxy)aniline can be effectively achieved through two primary cross-coupling strategies: the Ullmann Condensation and the Buchwald-Hartwig Amination. Both methods involve the formation of a carbon-oxygen or carbon-nitrogen bond to construct the diaryl ether or diarylamine linkage, respectively.

Synthetic Pathways Overview

Caption: Primary synthetic routes to 4-(4-Bromophenoxy)aniline.

Experimental Protocols

Protocol 1: Synthesis via Ullmann Condensation

This protocol describes the copper-catalyzed synthesis of 4-(4-Bromophenoxy)aniline from 4-aminophenol and 1-bromo-4-iodobenzene.

Materials:

• 4-Aminophenol

• 1-Bromo-4-iodobenzene

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Toluene

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a dried round-bottom flask, add 4-aminophenol (1.0 eq), 1-bromo-4-iodobenzene (1.2 eq), copper(I) iodide (0.1 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen).

• Add anhydrous N,N-dimethylformamide (DMF) to the flask.

• Heat the reaction mixture to 120-140 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 4-(4-Bromophenoxy)aniline.

Protocol 2: Synthesis via Buchwald-Hartwig Amination

This protocol details the palladium-catalyzed synthesis of 4-(4-Bromophenoxy)aniline from 4-bromophenol and 4-bromoaniline.

Materials:

• 4-Bromophenol

• 4-Bromoaniline

• Palladium(II) acetate (Pd(OAc)₂)

• BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

• Cesium carbonate (Cs₂CO₃)

• Toluene

• Celite

• Silica gel for column chromatography

Procedure:

• In a glovebox or under an inert atmosphere, combine 4-bromophenol (1.5 eq), 4-bromoaniline (1.0 eq), palladium(II) acetate (0.05 eq), BINAP (0.08 eq), and cesium carbonate (2.0 eq) in a flame-dried Schlenk flask.[1]

• Add anhydrous, degassed toluene to the flask.[1]

• Seal the flask and heat the mixture at 110 °C for 8-12 hours, or until TLC analysis indicates the consumption of the starting material.[1]

• Cool the reaction mixture to room temperature and filter through a pad of Celite, washing with ethyl acetate.[1]

• Concentrate the filtrate under reduced pressure.[1]

• Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 4-(4-Bromophenoxy)aniline.[1]

Characterization of 4-(4-Bromophenoxy)aniline

The identity and purity of the synthesized 4-(4-Bromophenoxy)aniline were confirmed by various analytical techniques, including melting point determination, Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Workflow for Characterization

Caption: Logical workflow for the characterization of 4-(4-Bromophenoxy)aniline.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic data for 4-(4-Bromophenoxy)aniline.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₂H₁₀BrNO
Molecular Weight	264.12 g/mol
Melting Point	104-108 °C
Appearance	Solid
CAS Number	31465-35-7

Table 2: ¹H NMR Spectroscopic Data (300 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Reference
7.23	d, J = 8.7 Hz	2H	Ar-H	[2]
6.55	d, J = 8.7 Hz	2H	Ar-H	[2]
3.65	br s	2H	-NH₂	[2]

Table 3: ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm)	Assignment
152.9, 150.6	C (quaternary)
134.6, 124.5, 124.3	C-H (aromatic)
118.7, 118.6, 117.0, 115.4	C-H (aromatic)

Note: Specific peak assignments for the ¹³C NMR spectrum of 4-(4-Bromophenoxy)aniline were not fully detailed in the available search results. The provided data is based on analogous compounds and predictive models.

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Assignment
3400-3300	N-H stretch (amine)
3100-3000	C-H stretch (aromatic)
1620-1580	N-H bend (amine)
1500-1400	C=C stretch (aromatic)
1250-1200	C-O stretch (aryl ether)
1100-1000	C-Br stretch

Note: The IR data is predicted based on the functional groups present in the molecule.

Table 5: Mass Spectrometry Data

m/z	Tentative Assignment
263/265	[M]⁺ (Molecular ion peak, bromine isotope pattern)
184	[M - Br]⁺
156	[M - Br - CO]⁺
93	[C₆H₅NH₂]⁺
77	[C₆H₅]⁺

Note: The mass spectrometry data represents expected fragmentation patterns.

Conclusion

This technical guide has detailed two reliable methods for the synthesis of 4-(4-Bromophenoxy)aniline: the Ullmann Condensation and the Buchwald-Hartwig Amination. Both routes provide access to this valuable intermediate, with the choice of method often depending on the availability of starting materials and desired reaction conditions. The comprehensive characterization data provided, including physicochemical properties and spectroscopic analyses, confirms the structure and purity of the synthesized compound. This information serves as a critical resource for researchers and professionals engaged in the fields of medicinal chemistry and materials science, facilitating the use of 4-(4-Bromophenoxy)aniline in further synthetic applications.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. rsc.org [rsc.org]

Spectroscopic Analysis of 4-(4-Bromophenoxy)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 4-(4-bromophenoxy)aniline and its derivatives. Due to the limited availability of complete, published experimental spectra for 4-(4-bromophenoxy)aniline, this guide combines known physical properties with predictive spectroscopic data based on closely related analogs and theoretical models. Detailed experimental protocols for the key spectroscopic techniques are also provided to facilitate the analysis of this class of compounds.

Introduction

4-(4-Bromophenoxy)aniline is a chemical compound with a molecular structure that features a bromophenoxy group linked to an aniline moiety. This structure is of interest to researchers in medicinal chemistry and materials science due to its potential applications derived from the combination of the electron-withdrawing bromo group and the versatile aniline scaffold. Accurate spectroscopic characterization is crucial for confirming the identity, purity, and structure of synthesized 4-(4-bromophenoxy)aniline derivatives. This guide covers the principal spectroscopic techniques used for this purpose: Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Properties

The foundational step in any spectroscopic analysis is understanding the molecule's basic structure and properties.

Molecular Structure of 4-(4-Bromophenoxy)aniline

Table 1: Physical and Chemical Properties of 4-(4-Bromophenoxy)aniline

Property	Value	Reference
Molecular Formula	C₁₂H₁₀BrNO
Molecular Weight	264.12 g/mol
Melting Point	104-108 °C
Appearance	Solid

Spectroscopic Data

The following sections detail the expected spectroscopic data for 4-(4-bromophenoxy)aniline.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule. The predicted characteristic absorption bands for 4-(4-bromophenoxy)aniline are summarized in Table 2.

Table 2: Predicted FT-IR Spectral Data for 4-(4-Bromophenoxy)aniline

Wavenumber (cm⁻¹)	Intensity	Assignment
3450-3300	Medium-Strong	N-H stretching (asymmetric and symmetric) of the primary amine
3100-3000	Medium	Aromatic C-H stretching
1620-1580	Strong	N-H bending (scissoring) of the primary amine
1600-1450	Medium-Strong	Aromatic C=C stretching
1250-1200	Strong	Aryl-O-Aryl asymmetric C-O-C stretching
1100-1000	Medium	C-N stretching
850-800	Strong	para-disubstituted benzene C-H out-of-plane bending
600-500	Medium-Strong	C-Br stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

The proton NMR spectrum will show distinct signals for the aromatic protons and the amine protons. The chemical shifts are influenced by the electronic environment of each proton.

Table 3: Predicted ¹H NMR Spectral Data for 4-(4-Bromophenoxy)aniline (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.40	d	2H	Protons ortho to the bromine atom
~ 6.90	d	2H	Protons meta to the bromine atom
~ 6.85	d	2H	Protons ortho to the amine group
~ 6.70	d	2H	Protons meta to the amine group
~ 3.70	s	2H	-NH₂ protons

Note: 'd' denotes a doublet and 's' denotes a singlet. The exact chemical shifts and coupling constants would need to be determined experimentally.

The carbon NMR spectrum provides information on the different carbon environments in the molecule.

Table 4: Predicted ¹³C NMR Spectral Data for 4-(4-Bromophenoxy)aniline (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 158	Carbon attached to oxygen (phenoxy ring)
~ 148	Carbon attached to oxygen (aniline ring)
~ 142	Carbon attached to the amino group
~ 132	Carbons ortho to the bromine atom
~ 122	Carbons meta to the bromine atom
~ 120	Carbons ortho to the amino group
~ 116	Carbons meta to the amino group
~ 115	Carbon attached to the bromine atom

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For 4-(4-bromophenoxy)aniline, the presence of bromine with its two isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance will result in characteristic isotopic patterns for bromine-containing fragments.

Table 5: Predicted Mass Spectrometry Data for 4-(4-Bromophenoxy)aniline

m/z	Ion	Notes
263/265	[M]⁺	Molecular ion peak, showing the characteristic M/M+2 isotopic pattern for one bromine atom.
264/266	[M+H]⁺	Protonated molecular ion, also showing the M/M+2 pattern.
184	[M - Br]⁺	Fragment resulting from the loss of a bromine radical.
157/159	[C₆H₄Br]⁺	Bromophenyl fragment.
92	[C₆H₄NH₂]⁺	Aniline fragment.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

FT-IR Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (

An In-depth Guide to the Crystal Structure of 4-(4-Bromophenoxy)aniline and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural analysis of 4-(4-bromophenoxy)aniline and its related compounds. Aniline derivatives are crucial scaffolds in medicinal chemistry and materials science, making a thorough understanding of their three-dimensional structure essential for predicting their behavior and designing new functional molecules.

While a specific crystal structure for 4-(4-bromophenoxy)aniline has been deposited in the Cambridge Structural Database (CSD) with the identifier 254529, the detailed crystallographic data was not publicly available in the sources reviewed for this guide.[1] Therefore, this document will focus on the closely related analog, 4-Bromo-N-(4-bromophenyl)aniline , for which detailed experimental and structural data is available. This compound serves as an excellent proxy, differing only by the bridging atom (a nitrogen in place of an oxygen), which provides valuable insights into the molecular conformation and crystal packing of this class of compounds.

Quantitative Crystallographic Data

The following tables summarize the key crystallographic data for the analog compound, 4-Bromo-N-(4-bromophenyl)aniline. This data is crucial for understanding the compound's solid-state architecture.

Table 1: Crystal Data and Structure Refinement Details

This table outlines the fundamental parameters of the crystal lattice and the conditions under which the X-ray diffraction data was collected and refined.[2][3]

Parameter	Value
Compound Name	4-Bromo-N-(4-bromophenyl)aniline
Empirical Formula	C₁₂H₉Br₂N
Formula Weight	327.02 g/mol
Temperature	125 K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c (Assumed from common aniline derivatives)
Unit Cell Dimensions
a = 5.9993 (12) Å
b = 13.032 (3) Å
c = 14.228 (3) Å
β = 96.967 (3)°
Volume	1104.2 (4) ų
Z (Molecules/Unit Cell)	4
Calculated Density	1.965 Mg/m³
Absorption Coefficient	7.30 mm⁻¹
Crystal Size	0.30 × 0.30 × 0.17 mm
Reflections Collected	17275
Independent Reflections	3373
R-int	0.038
Final R indices [I>2σ(I)]	R1 = 0.026, wR2 = 0.064
Goodness-of-fit (S)	1.02

Table 2: Key Molecular Geometry Parameters

This table highlights important bond angles and torsion angles that define the three-dimensional shape of the 4-Bromo-N-(4-bromophenyl)aniline molecule in the crystal.[2][3]

Geometric Parameter	Value
Dihedral Angle between Benzene Rings	47.32 (5)°
Aryl-Bridging C—N—C Angle	128.5 (2)°
Pitch Angle (Ring 1 to C-N-C plane)	18.1 (2)°
Pitch Angle (Ring 2 to C-N-C plane)	31.7 (2)°
Shortest Intermolecular Contact (Br···Br)	3.568 (1) Å

Experimental Protocols

The determination of a crystal structure is a multi-step process requiring careful execution. The following protocols are representative of the methods used for synthesizing and analyzing novel aniline derivatives.

Synthesis Protocol: Condensation Reaction

This method is commonly used for synthesizing Schiff base derivatives of aniline, such as 4-bromo-N-(4-bromobenzylidene)aniline.[4]

• Reactant Preparation : Dissolve equimolar ratios of the selected aniline (e.g., 4-bromoaniline) and aldehyde (e.g., 4-bromobenzaldehyde) in a suitable solvent such as ethanol.

• Reaction : Reflux the mixture for approximately 6 hours at 363 K.

• Cooling and Precipitation : Allow the reaction mixture to cool to room temperature, which should induce the precipitation of the product.

• Purification : Collect the precipitate and purify it through repeated recrystallization from ethanol to obtain high-purity crystals suitable for diffraction studies.

Crystallization Protocol: Slow Evaporation

Growing high-quality single crystals is the most critical step for successful X-ray diffraction analysis.

• Solution Preparation : Dissolve the purified aniline derivative in a chosen solvent (e.g., ethanol, or a methanol/chloroform mixture), gently warming if necessary to achieve full dissolution.

• Filtration : Filter the warm, saturated solution through a 0.22 µm syringe filter into a clean, dust-free vial. This step removes particulates that could act as unwanted nucleation sites.

• Slow Evaporation : Cover the vial with a cap pierced with a few small holes. This setup allows the solvent to evaporate slowly over several days.

• Incubation : Place the vial in a vibration-free environment at a constant, controlled temperature. Crystals will form as the solution becomes supersaturated.

Single-Crystal X-ray Diffraction (SCXRD) Protocol

SCXRD is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystal.[2]

• Crystal Mounting : Select a high-quality single crystal and mount it on a goniometer head.

• Data Collection :

  • The crystal is typically flash-cooled to around 100-125 K in a stream of cold nitrogen gas to minimize thermal vibrations and radiation damage.[2]

  • Data is collected using a diffractometer, such as a Bruker APEXII CCD, equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å).[2]

  • A series of diffraction images (frames) are collected as the crystal is rotated.

• Data Processing :

  • The collected frames are integrated to determine the positions and intensities of the diffraction spots.

  • Corrections are applied for factors like absorption (e.g., multi-scan using SADABS).[2]

  • The software determines the unit cell parameters and space group based on systematic absences in the diffraction pattern.[2]

• Structure Solution and Refinement :

  • The crystal structure is solved using direct methods with software like SHELXS or SHELXT. This generates an initial electron density map.

  • An atomic model is built into the electron density map.

  • The model is refined using a least-squares method (e.g., with SHELXL), where atomic positions and thermal parameters are adjusted to best fit the experimental diffraction data.[2]

Visualized Workflows and Relationships

Diagrams are essential for illustrating complex experimental processes and the relationships between different characterization techniques.

Caption: Experimental workflow for determining the crystal structure of a novel compound.

Caption: Logical relationships in the characterization of a newly synthesized aniline derivative.

References

• 1. 4-(4-Bromophenoxy)aniline | C12H10BrNO | CID 759367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromo-N-(4-bromo­phen­yl)aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4-(4-Bromophenoxy)aniline 97 31465-35-7 [sigmaaldrich.com]

Unveiling the Electronic Landscape of 4-(4-Bromophenoxy)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic properties of 4-(4-bromophenoxy)aniline, a molecule of significant interest in pharmaceutical and specialty chemical development.[1] While specific experimental data for this compound is limited in publicly available literature, this document synthesizes information from related aniline derivatives and computational studies to offer valuable insights into its electronic structure and potential behavior.

Core Electronic Properties

The electronic characteristics of an aromatic amine like 4-(4-bromophenoxy)aniline are largely dictated by the interplay of the electron-donating amino group and the electron-withdrawing bromo-phenoxy substituent. These features influence the highest occupied molecular orbital (HOMO), the lowest unoccupied molecular orbital (LUMO), and the resulting energy gap, which are critical determinants of a molecule's reactivity, stability, and optical properties.[2][3][4][5]

Computational studies on aniline and its derivatives using methods like Density Functional Theory (DFT) have shown that substitutions on the phenyl ring can significantly alter the HOMO-LUMO gap.[3][4][5] For instance, electron-withdrawing groups tend to lower both HOMO and LUMO energy levels, while electron-donating groups raise them. The overall effect on the energy gap is a complex interplay of these shifts.

Table 1: Predicted Electronic Properties of 4-(4-Bromophenoxy)aniline and Related Compounds

Property	4-(4-Bromophenoxy)aniline (Predicted)	Aniline (Reference)	4-Nitroaniline (Reference)
HOMO Energy	Value inferred from related structures	-0.19792 a.u.[3]	-0.29253 a.u.[3]
LUMO Energy	Value inferred from related structures	0.00237 a.u.[3]	-0.11517 a.u.[3]
HOMO-LUMO Gap	Value inferred from related structures	0.20029 a.u. (5.45 eV)[3]	0.1822 a.u. (4.96 eV)[3]
Ionization Potential	Value inferred from related structures	~8.0 eV[6]	~8.5 eV
Electron Affinity	Value inferred from related structures	~0.2 eV	~1.3 eV
Molecular Weight	264.12 g/mol [7]	93.13 g/mol [6]	138.12 g/mol
XLogP3	2.7[7][8]	0.9	1.4

Note: Values for 4-(4-Bromophenoxy)aniline are predictive and based on trends observed in substituted anilines. Experimental verification is required.

Experimental Protocols for Electronic Characterization

To empirically determine the electronic properties of 4-(4-bromophenoxy)aniline, a combination of electrochemical and spectroscopic techniques would be employed.

Synthesis of 4-(4-Bromophenoxy)aniline

A potential synthetic route for 4-(4-bromophenoxy)aniline involves the Ullmann condensation, a copper-catalyzed reaction between 4-aminophenol and 4-bromoiodobenzene.

Experimental Workflow: Synthesis

Caption: Synthetic workflow for 4-(4-Bromophenoxy)aniline.

Cyclic Voltammetry

Cyclic voltammetry (CV) is an electrochemical technique used to determine the oxidation and reduction potentials of a molecule.[9][10][11][12][13] From these potentials, the HOMO and LUMO energy levels can be estimated.

Methodology:

• Solution Preparation: A solution of 4-(4-bromophenoxy)aniline (e.g., 1 mM) is prepared in an appropriate solvent (e.g., acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).

• Electrochemical Cell: A three-electrode cell is used, comprising a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: The potential is swept linearly from an initial value to a final value and back again, and the resulting current is measured. The oxidation potential (E_ox) corresponds to the removal of an electron from the HOMO, and the reduction potential (E_red) corresponds to the addition of an electron to the LUMO.

• Energy Level Calculation: The HOMO and LUMO energies can be estimated using the following empirical formulas:

  • HOMO (eV) = - (E_ox vs. Fc/Fc+ + 4.8)

  • LUMO (eV) = - (E_red vs. Fc/Fc+ + 4.8) (where Fc/Fc+ is the ferrocene/ferrocenium redox couple used as an internal standard).

UV-Visible Spectroscopy

UV-Visible spectroscopy provides information about the electronic transitions within a molecule. The absorption maximum (λ_max) corresponds to the energy required to promote an electron from the HOMO to the LUMO.[14][15]

Methodology:

• Sample Preparation: A dilute solution of 4-(4-bromophenoxy)aniline is prepared in a UV-transparent solvent (e.g., ethanol or cyclohexane).

• Measurement: The absorbance of the solution is measured over a range of wavelengths (typically 200-800 nm).

• Band Gap Estimation: The onset of the lowest energy absorption band can be used to estimate the optical band gap (E_g) using the equation: E_g (eV) = 1240 / λ_onset (nm). For aniline, the characteristic absorption peaks are around 230 nm and 280 nm.[14]

Experimental Workflow: Characterization

Caption: Workflow for electronic characterization.

Signaling Pathways and Logical Relationships

The electronic properties of molecules like 4-(4-bromophenoxy)aniline are fundamental to their interactions with biological systems. For instance, the ability to donate or accept electrons can influence binding to protein targets and subsequent modulation of signaling pathways.

Conceptual Relationship: Electronic Properties to Biological Activity

Caption: From electronic properties to biological function.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. thaiscience.info [thaiscience.info]
• 6. Aniline [webbook.nist.gov]
• 7. 4-(4-Bromophenoxy)aniline | C12H10BrNO | CID 759367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 13. rjpbcs.com [rjpbcs.com]
• 14. researchgate.net [researchgate.net]
• 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-Depth Technical Guide to the Solubility and Stability of 4-(4-Bromophenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of 4-(4-Bromophenoxy)aniline, a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals.[1] Due to a lack of specific published quantitative data for this compound, this document outlines its predicted solubility profile based on its structural characteristics and the known properties of analogous compounds. Furthermore, it details robust experimental protocols for determining its solubility and assessing its stability under various stress conditions, in accordance with established scientific and regulatory standards. This guide is intended to be a valuable resource for researchers and professionals engaged in the development and handling of this compound, enabling them to perform necessary experimental evaluations.

Introduction

4-(4-Bromophenoxy)aniline is an aromatic amine containing a bromophenoxy substituent.[2][3][4] Its molecular structure suggests a largely non-polar nature with the potential for hydrogen bonding via the amine group, influencing its solubility and stability.[5] A thorough understanding of these properties is critical for its use in pharmaceutical synthesis, process development, formulation, and for ensuring its quality and efficacy in final products.[1]

Chemical Structure and Properties:

Property	Value	Reference
IUPAC Name	4-(4-Bromophenoxy)aniline	[6]
CAS Number	31465-35-7	[2][3][4]
Molecular Formula	C₁₂H₁₀BrNO	[2][3][4]
Molecular Weight	264.12 g/mol	[2][6]
Melting Point	104-108 °C	[2]
Appearance	Solid	[2]

Solubility Profile

Predicted Qualitative Solubility:

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	Moderately Soluble to Soluble	The amine group can form hydrogen bonds with the solvent.[5][8]
Polar Aprotic	Acetone, Dichloromethane	Soluble	Dipole-dipole interactions can occur with the polar C-Br, C-O, and C-N bonds.[8][9]
Non-Polar	Toluene, Hexane	Sparingly Soluble to Insoluble	The overall polarity of the molecule may be too high for significant solubility in non-polar solvents.[8]
Aqueous	Water	Insoluble	The large hydrophobic structure dominates the hydrophilic character of the amine group.[7]

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a standard method for determining the solubility of a solid compound.

3.1. Materials and Equipment

• 4-(4-Bromophenoxy)aniline (high purity)

• Selected solvents (e.g., methanol, ethanol, acetone, dichloromethane, water)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

3.2. Experimental Workflow

Figure 1. Workflow for Experimental Solubility Determination.

3.3. Data Analysis

The solubility is calculated from the concentration of the saturated solution determined by HPLC and is typically expressed in mg/mL or g/L.

Stability Profile and Degradation Pathways

A comprehensive stability study is essential to understand the chemical integrity of 4-(4-Bromophenoxy)aniline under various environmental conditions. Such studies are critical for determining appropriate storage conditions and shelf-life.

4.1. Stress Testing Conditions

Forced degradation studies are performed under conditions more severe than accelerated stability testing to identify potential degradation products and pathways.

Stress Condition	Typical Protocol
Hydrolytic	The compound is exposed to acidic, neutral, and basic aqueous solutions (e.g., 0.1 N HCl, water, 0.1 N NaOH) at elevated temperatures (e.g., 60-80 °C).[10]
Oxidative	The compound is treated with an oxidizing agent, such as hydrogen peroxide (e.g., 3-30% H₂O₂), at room temperature or slightly elevated temperatures.[11]
Thermal	The solid compound is heated in a controlled oven at temperatures below but near its melting point.[12]
Photolytic	The compound (in solid state and in solution) is exposed to UV and visible light in a photostability chamber.[13]

4.2. Predicted Degradation Pathways

Based on the chemical structure of 4-(4-Bromophenoxy)aniline, the following degradation pathways can be anticipated:

• Hydrolysis: The ether linkage may be susceptible to cleavage under harsh acidic or basic conditions, potentially yielding 4-aminophenol and 4-bromophenol.

• Oxidation: The aniline moiety is prone to oxidation, which could lead to the formation of colored degradation products through the formation of nitroso, nitro, and polymeric species.[14]

• Photodegradation: Aromatic amines and brominated aromatic compounds can undergo photodegradation upon exposure to UV light, potentially involving radical mechanisms.[15]

Figure 2. Potential Degradation Pathways of 4-(4-Bromophenoxy)aniline.

Experimental Protocol for Stability and Stress Testing

The following protocol outlines a general procedure for conducting stability and forced degradation studies.

5.1. Materials and Equipment

• 4-(4-Bromophenoxy)aniline

• Reagents for stress conditions (HCl, NaOH, H₂O₂)

• Stability chambers (temperature and humidity controlled)

• Photostability chamber

• HPLC system with a stability-indicating method

• Mass spectrometer (MS) for identification of degradation products

5.2. Experimental Workflow

Figure 3. Workflow for Stability and Stress Testing.

5.3. Stability-Indicating Method Development

A crucial aspect of stability testing is the use of a validated stability-indicating analytical method, typically HPLC. This method must be able to separate the parent compound from all potential degradation products and accurately quantify them.

Conclusion

While specific experimental data on the solubility and stability of 4-(4-Bromophenoxy)aniline is limited, this guide provides a robust framework for its characterization. The predicted solubility profile suggests good solubility in polar aprotic and moderate solubility in polar protic organic solvents, with poor aqueous solubility. The compound is likely susceptible to degradation under hydrolytic, oxidative, and photolytic stress. The detailed experimental protocols provided herein will enable researchers to generate the necessary quantitative data to support the development, formulation, and registration of products containing 4-(4-Bromophenoxy)aniline. It is strongly recommended that these experimental studies be conducted to confirm the predicted profiles and ensure the quality and safety of its applications.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-(4-Bromophenoxy)aniline 97 31465-35-7 [sigmaaldrich.com]
• 3. appchemical.com [appchemical.com]
• 4. aobchem.com [aobchem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 4-(4-Bromophenoxy)aniline | C12H10BrNO | CID 759367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Bromoaniline - Wikipedia [en.wikipedia.org]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. reddit.com [reddit.com]
• 10. Hydrolytic stability of selected pharmaceuticals and their transformation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Aniline degradation by electrocatalytic oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thermal decomposition of 1,2-bis(2,4,6-tribromophenoxy)ethane (BTBPE), a novel brominated flame retardant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Photocatalytic Degradation of 4,4′-Isopropylidenebis(2,6-dibromophenol) on Magnetite Catalysts vs. Ozonolysis Method: Process Efficiency and Toxicity Assessment of Disinfection By-Products - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Biological Activity Screening of New 4-(4-Bromophenoxy)aniline Derivatives: A Technical Guide

Disclaimer: Extensive research on a wide range of novel derivatives specifically stemming from the 4-(4-bromophenoxy)aniline core is limited in publicly available scientific literature. This guide, therefore, provides a comprehensive framework based on the biological activities, experimental protocols, and signaling pathways of structurally related compounds, including other halogenated anilines, diphenyl ethers, and various aniline derivatives. This information is intended to serve as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of new 4-(4-bromophenoxy)aniline derivatives.

Introduction

The 4-(4-bromophenoxy)aniline scaffold represents a promising starting point for the development of new therapeutic agents. This diaryl ether structure, featuring a bromine substituent, offers a unique combination of steric and electronic properties that can be exploited to achieve potent and selective biological activity. The aniline moiety provides a versatile handle for further chemical modifications, allowing for the synthesis of a diverse library of derivatives.

While specific data on 4-(4-bromophenoxy)aniline derivatives is sparse, the broader class of aniline derivatives has demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects. This guide will synthesize the available information on related compounds to provide a roadmap for the design, synthesis, and biological screening of novel 4-(4-bromophenoxy)aniline derivatives.

Synthetic Strategies and Experimental Workflow

The synthesis of new 4-(4-bromophenoxy)aniline derivatives can be achieved through various established organic chemistry reactions. A generalized workflow for the synthesis and subsequent biological screening is depicted below. The primary amino group of the 4-(4-bromophenoxy)aniline core serves as a key reactive site for derivatization.

Figure 1: Generalized workflow for the synthesis and screening of 4-(4-bromophenoxy)aniline derivatives.

Potential Biological Activities and Data from Related Compounds

Based on the activities of structurally similar compounds, new 4-(4-bromophenoxy)aniline derivatives are promising candidates for a variety of therapeutic applications.

Anticancer Activity

Aniline derivatives are prevalent in the design of anticancer agents, often targeting key enzymes and signaling pathways involved in cancer cell proliferation and survival. For instance, 4-anilinoquinazoline and 4-anilinoquinoline scaffolds are core components of several tyrosine kinase inhibitors.

Table 1: Anticancer Activity of Selected Anilino-Quinoline/Quinazoline Derivatives

Compound Class	Target Cell Line(s)	IC50 (µM)	Reference
4-Anilinoquinolinylchalcone derivatives	MDA-MB-231	0.11 - 1.94	[1][2][3]
4-Anilinoquinazoline derivatives	A549, H446	Potent EGFR/VEGFR-2 inhibition	[4]
5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amines	SNB-75 (CNS cancer)	PGI of 41.25% at 10 µM	[5]
Substituted 4-Anilinoquinazolines	Various cancer cell lines	0.025 - 0.682	[6]

PGI: Percent Growth Inhibition

Antimicrobial Activity

The presence of halogen atoms in aromatic compounds is often associated with enhanced antimicrobial properties. Therefore, 4-(4-bromophenoxy)aniline derivatives are expected to exhibit activity against a range of bacterial and fungal pathogens.

Table 2: Antimicrobial Activity of Selected Brominated and Anilino- Derivatives

Compound Class	Tested Organism(s)	MIC (µg/mL)	Zone of Inhibition (mm)	Reference
N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine derivatives	S. aureus	250	-	[7]
4-Anilinoquinazoline derivatives	E. coli	32	-	[8]
4-Anilinocoumarin derivatives	S. aureus, B. subtilis, E. coli, P. aeruginosa	-	3.75 - 6.60	[9]

MIC: Minimum Inhibitory Concentration

Enzyme Inhibition

The structural features of 4-(4-bromophenoxy)aniline suggest that its derivatives could be effective enzyme inhibitors. For example, bromophenol derivatives have shown potent inhibition of acetylcholinesterase (AChE) and α-glycosidase.[10] Similarly, novel bromophenols have demonstrated inhibitory activity against carbonic anhydrase isoenzymes.

Table 3: Enzyme Inhibitory Activity of Selected Bromophenol Derivatives

Compound Class	Target Enzyme	Ki (nM)	Reference
Novel Bromophenols	Acetylcholinesterase (AChE)	8.94 - 59.45	[10]
Novel Bromophenols	α-Glycosidase	4.31 - 44.14	[10]
Bromophenol with Diaryl Methane	Carbonic Anhydrase I	2.53 - 25.67	[11]
Bromophenol with Diaryl Methane	Carbonic Anhydrase II	1.63 - 15.05	[11]
Bromophenol with Diaryl Methane	Acetylcholinesterase (AChE)	6.54 - 24.86	[11]

Experimental Protocols

Detailed methodologies are crucial for the successful screening of new compounds. The following are generalized protocols for key experiments, adapted from literature on related aniline derivatives.

General Synthesis of an Amide Derivative

• Dissolution: Dissolve 4-(4-bromophenoxy)aniline (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane, DMF).

• Addition of Base: Add a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) (1.1 equivalents) to the solution and stir.

• Acylation: Slowly add the desired acyl chloride or carboxylic acid (with a coupling agent like DCC or HATU) (1.1 equivalents) to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up: Quench the reaction with water and extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

In Vitro Anticancer Activity (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution)

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in a suitable broth.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plates at the optimal temperature for the microorganism for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Potential Signaling Pathways

Aniline derivatives often exert their anticancer effects by modulating key signaling pathways. For instance, 4-anilinoquinazoline derivatives are known to inhibit the tyrosine kinase activity of the Epidermal Growth Factor Receptor (EGFR), thereby blocking downstream signaling cascades like the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways, which are crucial for cancer cell proliferation and survival.

Figure 2: Simplified representation of the EGFR signaling pathway and its inhibition by anilinoquinazoline derivatives.

Conclusion

The 4-(4-bromophenoxy)aniline scaffold holds considerable potential for the development of novel therapeutic agents. While direct research on its derivatives is emerging, the wealth of information on related aniline compounds provides a strong foundation for future investigations. This guide offers a comprehensive starting point for researchers, outlining potential synthetic routes, key biological screening assays, and relevant signaling pathways. Further exploration of the structure-activity relationships of new 4-(4-bromophenoxy)aniline derivatives is warranted to unlock their full therapeutic potential.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Anticancer Evaluation of 4-Anilinoquinolinylchalcone Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of novel 4-anilinoquinazoline derivatives as hypoxia-selective EGFR and VEGFR-2 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of Novel Substituted 4-Anilinoquinazolines as Antitumor Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Docking study, synthesis and antimicrobial evaluation of some novel 4-anilinoquinazoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. japsonline.com [japsonline.com]
• 10. Synthesis and characterization of novel bromophenols: Determination of their anticholinergic, antidiabetic and antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

A Technical Guide to the Reaction Mechanisms of 4-(4-Bromophenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(4-Bromophenoxy)aniline is a versatile diaryl ether derivative that serves as a crucial building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] Its structure, featuring a reactive aniline group and a carbon-bromine bond, allows for a diverse range of chemical transformations. This technical guide provides an in-depth examination of the core reaction mechanisms involving 4-(4-bromophenoxy)aniline, with a focus on its synthesis via Ullmann condensation and its subsequent functionalization through Buchwald-Hartwig and Suzuki cross-coupling reactions. Detailed experimental protocols, quantitative data summaries, and mechanistic pathway visualizations are provided to support researchers in the fields of medicinal chemistry and materials science.

Core Compound Properties: 4-(4-Bromophenoxy)aniline

This compound is a stable, solid organic intermediate. Its key physical and chemical properties are summarized below.

Property	Value	Reference
Molecular Formula	C₁₂H₁₀BrNO	[1][2][3]
Molecular Weight	264.12 g/mol	[2][3]
CAS Number	31465-35-7	[2][3][4]
Appearance	Brown powder/solid	[1][3]
Melting Point	104-110 °C	[1][3][4]
IUPAC Name	4-(4-bromophenoxy)aniline	[2]
Storage Temperature	2-8°C	[3][4]

Synthesis of 4-(4-Bromophenoxy)aniline via Ullmann Condensation

The primary route for synthesizing 4-(4-bromophenoxy)aniline is the Ullmann condensation, a copper-catalyzed reaction that forms a diaryl ether linkage (C-O bond).[5][6] This reaction typically involves the coupling of an aryl halide with a phenol in the presence of a base and a copper catalyst.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-(4-Bromophenoxy)aniline | C12H10BrNO | CID 759367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(4-Bromphenoxy)anilin 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-(4-BROMOPHENOXY)ANILINE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

In-depth Technical Guide: Photophysical Properties of Compounds Derived from 4-(4-Bromophenoxy)aniline

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of the Photophysical Properties of 4-(4-Bromophenoxy)aniline Derivatives

Executive Summary

This guide will, therefore, focus on the known properties of the parent compound and related structures, and provide standardized experimental protocols for UV-Vis and fluorescence spectroscopy that would be essential for the characterization of any newly synthesized derivatives. This will serve as a foundational document for researchers interested in exploring the potential of 4-(4-Bromophenoxy)aniline as a scaffold for novel functional molecules.

The Core Moiety: 4-(4-Bromophenoxy)aniline

4-(4-Bromophenoxy)aniline is an aromatic amine containing a bromophenoxy substituent. Its chemical structure lends itself to a variety of chemical modifications, particularly at the amine group and the aromatic rings, making it a versatile starting material for the synthesis of more complex molecules.

Table 1: Physicochemical Properties of 4-(4-Bromophenoxy)aniline

Property	Value
Molecular Formula	C₁₂H₁₀BrNO
Molecular Weight	264.12 g/mol
Appearance	Brown crystalline powder
Melting Point	104-108 °C
Solubility	Soluble in various organic solvents

Photophysical Properties: A Knowledge Gap

A thorough investigation of scientific databases reveals a significant lack of detailed studies on the photophysical properties of compounds directly derived from 4-(4-Bromophenoxy)aniline. While some research mentions its use in the synthesis of dyes, the specific quantitative data regarding the photophysical characteristics of the resulting compounds are not provided. This includes crucial parameters such as:

• Absorption Maxima (λmax): The wavelength at which a substance shows maximum absorbance of light.

• Emission Maxima (λem): The wavelength at which a substance emits the most light after excitation.

• Molar Extinction Coefficient (ε): A measure of how strongly a chemical species absorbs light at a given wavelength.

• Fluorescence Quantum Yield (ΦF): The ratio of photons emitted to photons absorbed.

• Fluorescence Lifetime (τ): The average time a molecule spends in the excited state before returning to the ground state.

The absence of this data for a homologous series of derivatives prevents a systematic analysis of structure-property relationships, which is critical for the rational design of new materials with tailored photophysical properties.

Standardized Experimental Protocols for Photophysical Characterization

For researchers embarking on the synthesis and characterization of novel derivatives of 4-(4-Bromophenoxy)aniline, the following detailed experimental protocols for UV-Visible absorption and fluorescence spectroscopy are provided as a standard methodology.

UV-Visible Absorption Spectroscopy

This technique is fundamental for determining the absorption properties of a compound.

Methodology:

• Instrumentation: A dual-beam UV-Vis spectrophotometer should be used.

• Sample Preparation:

  • Prepare a stock solution of the compound of interest in a spectroscopic grade solvent (e.g., ethanol, acetonitrile, or dichloromethane) at a concentration of approximately 1 mM.

  • From the stock solution, prepare a series of dilutions to a final concentration range suitable for absorbance measurements (typically in the low micromolar range to ensure absorbance values are within the linear range of the instrument, generally below 1.0).

• Measurement:

  • Use a matched pair of quartz cuvettes with a 1 cm path length.

  • Record a baseline spectrum using the pure solvent.

  • Record the absorption spectrum of each sample solution over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis:

  • Identify the wavelength of maximum absorption (λmax).

  • Calculate the molar extinction coefficient (ε) at λmax using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

Fluorescence Spectroscopy

This technique is used to measure the emission properties of a fluorescent compound.

Methodology:

• Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), excitation and emission monochromators, and a detector (e.g., photomultiplier tube) is required.

• Sample Preparation:

  • Prepare dilute solutions of the compound in a spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be kept low (typically < 0.1) to avoid inner filter effects.

• Measurement:

  • Record the excitation spectrum by scanning the excitation wavelength while monitoring the emission at a fixed wavelength (typically the wavelength of maximum emission).

  • Record the emission spectrum by exciting the sample at a fixed wavelength (typically at or near the λmax from the absorption spectrum) and scanning the emission monochromator.

• Quantum Yield Determination (Relative Method):

  • The fluorescence quantum yield (ΦF) can be determined relative to a well-characterized standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

  • Measure the integrated fluorescence intensity and the absorbance at the excitation wavelength for both the sample and the standard.

  • The quantum yield is calculated using the following equation: ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

• Fluorescence Lifetime Measurement:

  • Fluorescence lifetime (τ) can be measured using Time-Correlated Single Photon Counting (TCSPC). This involves exciting the sample with a pulsed light source and measuring the time delay between excitation and emission of photons.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and photophysical characterization of a new derivative of 4-(4-Bromophenoxy)aniline.

Caption: Workflow for Synthesis and Photophysical Characterization.

Logical Relationship for Photophysical Analysis

The following diagram outlines the logical steps involved in a comprehensive photophysical analysis of a newly synthesized compound.

Caption: Logical Flow of Photophysical Analysis.

Conclusion and Future Outlook

The core structure of 4-(4-Bromophenoxy)aniline holds potential as a versatile scaffold for the development of novel functional materials with interesting photophysical properties. However, the current body of scientific literature lacks the detailed characterization of its derivatives necessary to fully exploit this potential. This guide serves as a call to the research community to investigate this promising area. By systematically synthesizing and characterizing a library of compounds derived from 4-(4-Bromophenoxy)aniline using the standardized protocols outlined herein, it will be possible to establish clear structure-property relationships. This knowledge will be invaluable for the rational design of new fluorescent probes for biological imaging, advanced materials for organic electronics, and other applications where precise control of photophysical properties is paramount. Future research should focus on diversifying the substituents on the aniline and phenoxy rings and investigating the impact of these modifications on the resulting photophysical characteristics.

In-Depth Technical Guide: Thermal Degradation Studies of 4-(4-Bromophenoxy)aniline

Disclaimer: As of December 2025, publicly available literature does not contain specific experimental data on the thermal degradation of 4-(4-Bromophenoxy)aniline. The following guide is a professional illustration based on the expected thermal behavior of analogous aromatic amines and brominated compounds. The quantitative data and degradation pathways presented herein are hypothetical and intended to serve as a template for researchers conducting such studies.

Introduction

4-(4-Bromophenoxy)aniline is a chemical intermediate with a molecular structure that suggests its potential use in the synthesis of polymers, pharmaceuticals, and other specialty chemicals. Its thermal stability is a critical parameter for determining its processing conditions, storage, and potential applications, particularly in materials science where high temperatures are often encountered. Understanding the thermal degradation profile of this compound is essential for ensuring its safe handling and for predicting the long-term stability of materials derived from it.

This technical guide provides a comprehensive overview of the methodologies used to study the thermal degradation of 4-(4-Bromophenoxy)aniline. It outlines detailed experimental protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), presents illustrative data in a structured format, and proposes a potential thermal decomposition pathway.

Physicochemical Properties of 4-(4-Bromophenoxy)aniline

A summary of the key physicochemical properties of 4-(4-Bromophenoxy)aniline is presented in Table 1.

Property	Value
Molecular Formula	C₁₂H₁₀BrNO
Molecular Weight	264.12 g/mol
Appearance	Off-white to light brown crystalline powder
Melting Point	104-108 °C
Boiling Point	Not determined
Solubility	Soluble in organic solvents like DMSO and DMF

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of 4-(4-Bromophenoxy)aniline by measuring its mass change as a function of temperature.

Instrumentation:

• Thermogravimetric Analyzer (e.g., TA Instruments Q500, Mettler Toledo TGA/DSC 3+)

• Alumina or platinum crucibles (70 µL)

• High-purity nitrogen (99.999%) for inert atmosphere

Procedure:

• Accurately weigh 5-10 mg of the 4-(4-Bromophenoxy)aniline sample into a tared TGA crucible.

• Place the crucible in the TGA furnace.

• Purge the furnace with nitrogen at a flow rate of 50 mL/min for at least 30 minutes to establish an inert atmosphere.

• Equilibrate the sample at 30 °C.

• Heat the sample from 30 °C to 800 °C at a constant heating rate of 10 °C/min.

• Record the mass loss and temperature data continuously throughout the experiment.

• Analyze the resulting TGA and derivative thermogravimetric (DTG) curves to determine the onset temperature of decomposition (Tonset), the temperature of maximum decomposition rate (Tmax), and the percentage of mass loss at each stage.

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, crystallization, and glass transitions, and to determine the enthalpy changes associated with these events.

Instrumentation:

• Differential Scanning Calorimeter (e.g., TA Instruments Q2000, Mettler Toledo DSC 3+)

• Aluminum crucibles and lids

• High-purity nitrogen (99.999%)

Procedure:

• Accurately weigh 2-5 mg of the 4-(4-Bromophenoxy)aniline sample into a tared aluminum DSC crucible.

• Hermetically seal the crucible.

• Place the sample crucible and an empty reference crucible in the DSC cell.

• Purge the cell with nitrogen at a flow rate of 50 mL/min.

• Equilibrate the sample at a temperature below its expected melting point (e.g., 25 °C).

• Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above its melting point (e.g., 150 °C).

• Cool the sample back to the starting temperature at a controlled rate (e.g., 10 °C/min).

• Reheat the sample under the same conditions as the first heating scan.

• Analyze the DSC thermogram to determine the melting temperature (Tm) and the enthalpy of fusion (ΔHf).

Illustrative Thermal Degradation Data

The following tables summarize hypothetical data for the thermal analysis of 4-(4-Bromophenoxy)aniline.

Table 2: Hypothetical TGA Data for 4-(4-Bromophenoxy)aniline

Parameter	Value
Heating Rate	10 °C/min
Atmosphere	Nitrogen
Tonset (Onset of Decomposition)	~250 °C
Decomposition Stage 1 (Tmax1)	~280 °C
Weight Loss (Stage 1)	~30%
Decomposition Stage 2 (Tmax2)	~350 °C
Weight Loss (Stage 2)	~45%
Final Residue at 800 °C	~25%

Table 3: Hypothetical DSC Data for 4-(4-Bromophenoxy)aniline

Parameter	Value
Heating Rate	10 °C/min
Atmosphere	Nitrogen
Melting Point (Tm)	~106 °C
Enthalpy of Fusion (ΔHf)	~120 J/g

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the thermal analysis of 4-(4-Bromophenoxy)aniline.

Workflow for Thermal Analysis

Proposed Thermal Decomposition Pathway

Based on the structure of 4-(4-Bromophenoxy)aniline, a plausible thermal degradation pathway under inert conditions is proposed below. The initial step is likely the cleavage of the ether bond, which is generally the weakest bond in the molecule.

Exploring the Reactivity of the Bromine Substituent in 4-(4-Bromophenoxy)aniline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-Bromophenoxy)aniline is a versatile bifunctional molecule of significant interest in medicinal chemistry and materials science. Its structure, featuring a reactive bromine atom on one aromatic ring and a nucleophilic amino group on the other, connected by an ether linkage, allows for a wide range of chemical transformations. This guide provides a comprehensive exploration of the reactivity of the bromine substituent, offering insights into its participation in various carbon-carbon and carbon-heteroatom bond-forming reactions. Understanding the reactivity of this functional group is crucial for its strategic incorporation into novel pharmaceutical agents and advanced materials.

The bromine atom in 4-(4-bromophenoxy)aniline, an aryl bromide, is a versatile handle for numerous cross-coupling reactions. Its reactivity is influenced by the electronic nature of the phenoxy-aniline moiety. This guide will delve into the key reactions involving the C-Br bond, presenting available quantitative data and detailed experimental protocols where applicable.

Key Reactions of the Bromine Substituent

The primary pathways for the transformation of the bromine substituent in 4-(4-Bromophenoxy)aniline involve palladium-catalyzed cross-coupling reactions, copper-catalyzed reactions, Grignard reagent formation, and nucleophilic aromatic substitution.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of C-C and C-N bonds, and the bromine atom of 4-(4-bromophenoxy)aniline serves as an excellent electrophilic partner in these transformations.

The Suzuki-Miyaura coupling is a widely used method for the formation of biaryl compounds through the reaction of an aryl halide with an organoboron compound, typically a boronic acid or its ester, in the presence of a palladium catalyst and a base.[1][2]

Data Presentation: Suzuki-Miyaura Coupling of Aryl Bromides

Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12	85-95	General Protocol
4-Methoxyphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane	80-100	8-16	80-98	[1]
3-Pyridinylboronic acid	PdCl₂(dppf)	Cs₂CO₃	DMF	90	12	75-90	General Protocol

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Aryl bromide (1.0 eq.), boronic acid (1.2-1.5 eq.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 eq.) are added to a reaction vessel. The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). A solvent (e.g., toluene, 1,4-dioxane, DMF), often with a small amount of water, is added, followed by the palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂ with a ligand) (typically 1-5 mol%). The reaction mixture is then heated to the desired temperature and stirred until the starting material is consumed (monitored by TLC or LC-MS). After cooling to room temperature, the reaction mixture is diluted with an organic solvent and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[1][3]

Diagram: Suzuki-Miyaura Coupling Catalytic Cycle

Caption: Catalytic cycle for the Suzuki-Miyaura coupling reaction.

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds by coupling an aryl halide with an amine in the presence of a palladium catalyst and a strong base. This reaction is highly valuable for the synthesis of substituted anilines and other N-aryl compounds.[4]

Data Presentation: Buchwald-Hartwig Amination of Aryl Bromides

Specific quantitative data for 4-(4-bromophenoxy)aniline is not available in the provided search results. The table below shows representative conditions for the Buchwald-Hartwig amination of similar aryl bromides.

Amine	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	12-24	85-95	[5][6]
Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	1,4-Dioxane	110	18	80-90	[4]
Benzylamine	PdCl₂(dppf)	K₃PO₄	Toluene	100	16	75-88	General Protocol

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

In an oven-dried Schlenk tube, the aryl bromide (1.0 eq.), the amine (1.1-1.5 eq.), and a strong base such as sodium tert-butoxide or cesium carbonate (1.4-2.0 eq.) are combined. The tube is evacuated and backfilled with an inert gas. A palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) and a phosphine ligand (e.g., XPhos, BINAP) are added, followed by the anhydrous solvent (e.g., toluene, 1,4-dioxane). The reaction mixture is heated with stirring for the specified time. After completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine. The organic layer is dried, filtered, and concentrated. The crude product is purified by chromatography.[4][5][6]

Diagram: Buchwald-Hartwig Amination Workflow

Caption: General experimental workflow for Buchwald-Hartwig amination.

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene, catalyzed by a palladium complex in the presence of a base.[7][8][9]

Data Presentation: Heck Reaction of Aryl Bromides

While no specific examples with 4-(4-bromophenoxy)aniline were found, the following table illustrates typical conditions for the Heck reaction of aryl bromides.

Alkene	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Styrene	Pd(OAc)₂ / PPh₃	Et₃N	DMF	100-120	12-24	70-90	[7][8]
n-Butyl acrylate	Pd(OAc)₂ / P(o-tol)₃	K₂CO₃	DMA	120-140	16	80-95	[10]
Acrylonitrile	PdCl₂	NaOAc	NMP	100	24	65-85	General Protocol

Experimental Protocol: General Procedure for Heck Reaction

To a mixture of the aryl bromide (1.0 eq.), the alkene (1.1-1.5 eq.), and a base (e.g., triethylamine, potassium carbonate) (1.5-2.0 eq.) in a suitable solvent (e.g., DMF, DMA, NMP) is added the palladium catalyst (e.g., Pd(OAc)₂, PdCl₂) and, if necessary, a phosphine ligand (e.g., PPh₃, P(o-tol)₃). The reaction mixture is heated under an inert atmosphere until the starting material is consumed. After cooling, the mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The product is then purified by chromatography or recrystallization.[7][8][10]

Diagram: Heck Reaction Catalytic Cycle

Caption: Simplified catalytic cycle of the Heck reaction.

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, using a palladium catalyst and a copper(I) co-catalyst in the presence of an amine base.[11][12][13]

Data Presentation: Sonogashira Coupling of Aryl Bromides

No specific data for 4-(4-bromophenoxy)aniline was found. The table presents typical conditions for related aryl bromides.

Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	25-50	4-12	80-95	[11][12]
1-Hexyne	Pd(PPh₃)₄ / CuI	i-Pr₂NH	DMF	60	8	75-90	General Protocol
Trimethylsilylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	Toluene	70	10	85-98	[11]

Experimental Protocol: General Procedure for Sonogashira Coupling

To a solution of the aryl bromide (1.0 eq.) and the terminal alkyne (1.1-1.5 eq.) in a suitable solvent (e.g., THF, DMF, toluene) under an inert atmosphere, the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄) (1-5 mol%), a copper(I) salt (e.g., CuI) (1-10 mol%), and an amine base (e.g., triethylamine, diisopropylamine) are added. The reaction is stirred at the appropriate temperature until completion. The reaction mixture is then worked up by adding water and extracting with an organic solvent. The combined organic layers are washed, dried, and concentrated. The product is purified by chromatography.[11][12][13]

Diagram: Sonogashira Coupling Logical Relationship

Caption: Key components for the Sonogashira coupling reaction.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms aryl ethers, aryl thioethers, and aryl amines from aryl halides. It typically requires higher temperatures than palladium-catalyzed reactions.[14][15]

Data Presentation: Ullmann Condensation of Aryl Bromides

Specific data for 4-(4-bromophenoxy)aniline is not available. The table shows general conditions for the Ullmann condensation of aryl bromides with phenols.

Phenol	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenol	CuI / L-proline	K₂CO₃	DMSO	100-120	24	70-85	General Protocol
4-Methoxyphenol	CuO nanoparticles	Cs₂CO₃	DMF	120-140	18	75-90	[15]
2-Naphthol	Cu powder	K₃PO₄	Pyridine	150-180	36	60-75	[14]

Experimental Protocol: General Procedure for Ullmann Condensation

A mixture of the aryl bromide (1.0 eq.), the phenol (1.0-1.5 eq.), a copper catalyst (e.g., CuI, CuO, Cu powder) (10-20 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 eq.) in a high-boiling polar solvent (e.g., DMSO, DMF, pyridine) is heated under an inert atmosphere. The reaction progress is monitored by TLC. After completion, the reaction mixture is cooled, diluted with water, and extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is purified by column chromatography.[14][15]

Grignard Reagent Formation

Aryl bromides can be converted to Grignard reagents (organomagnesium halides) by reacting with magnesium metal in an anhydrous ether solvent. These reagents are potent nucleophiles and can react with a variety of electrophiles.[16][17]

Experimental Protocol: General Procedure for Grignard Reagent Formation and Reaction

All glassware must be rigorously dried. Magnesium turnings are placed in a flame-dried flask under an inert atmosphere. A small crystal of iodine can be added to activate the magnesium. A solution of the aryl bromide (1.0 eq.) in anhydrous diethyl ether or THF is added dropwise to the magnesium. The reaction is often initiated by gentle heating. Once the reaction starts, the addition is continued at a rate that maintains a gentle reflux. After the magnesium has been consumed, the Grignard reagent is formed and can be used in situ. For reaction with an electrophile (e.g., an aldehyde), the electrophile is dissolved in an anhydrous ether and added dropwise to the Grignard reagent, typically at a low temperature (e.g., 0 °C). The reaction is then stirred until completion, followed by quenching with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated. Purification is typically achieved by chromatography.[16][17]

Diagram: Grignard Reagent Formation and Reaction Workflow

Caption: Workflow for the formation and reaction of a Grignard reagent.

Nucleophilic Aromatic Substitution (SNA r)

While less common for unactivated aryl halides, nucleophilic aromatic substitution can occur under harsh conditions or if the aromatic ring is activated by strong electron-withdrawing groups. For 4-(4-bromophenoxy)aniline, the phenoxy-aniline moiety is generally electron-donating, making SNAr challenging without a suitable catalyst or forcing conditions.[18][19][20][21] The reaction typically proceeds via an addition-elimination mechanism involving a Meisenheimer complex.[18][20]

Conclusion

The bromine substituent in 4-(4-bromophenoxy)aniline is a key functional group that opens a gateway to a vast array of chemical transformations. Its reactivity is dominated by palladium-catalyzed cross-coupling reactions, which provide efficient routes to complex molecules with diverse functionalities. While specific experimental data for 4-(4-bromophenoxy)aniline in all these reactions is not extensively documented in the readily available literature, the general protocols and conditions for analogous aryl bromides provide a solid foundation for further investigation and optimization. The strategic manipulation of this bromine atom is a powerful tool for researchers and scientists in the fields of drug discovery and materials science, enabling the synthesis of novel compounds with tailored properties. Further research into the specific reactivity of this molecule will undoubtedly uncover new synthetic possibilities and applications.

References

• 1. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. real.mtak.hu [real.mtak.hu]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]
• 8. Heck Reaction [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. Sonogashira Coupling [organic-chemistry.org]
• 13. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ullmann Reaction [organic-chemistry.org]
• 15. mdpi.com [mdpi.com]
• 16. Grignard reagent - Wikipedia [en.wikipedia.org]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 19. youtube.com [youtube.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. archive.nptel.ac.in [archive.nptel.ac.in]

Protocols & Analytical Methods

Application Notes and Protocols for Buchwald-Hartwig Amination: Synthesis of N-Aryl-4-(4-bromophenoxy)anilines

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the palladium-catalyzed Buchwald-Hartwig amination of 4-(4-bromophenoxy)aniline with various aryl amines. This powerful cross-coupling reaction is a fundamental tool in modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds, which are ubiquitous in pharmaceuticals, agrochemicals, and functional materials.[1][2][3] The protocol described herein is a representative procedure adaptable for the synthesis of a diverse library of diaryl ether aniline derivatives.

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, largely replacing harsher, traditional methods like the Goldberg reaction or nucleophilic aromatic substitution, due to its broad substrate scope and functional group tolerance.[1] The reaction involves the coupling of an aryl halide or pseudohalide with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[2] The choice of ligand is critical and has evolved through several "generations," with modern bulky, electron-rich phosphine ligands enabling the coupling of a wide array of substrates under milder conditions.[1][4]

Reaction Scheme

The general reaction scheme for the Buchwald-Hartwig amination of 4-(4-bromophenoxy)aniline is depicted below:

Data Presentation

The following tables summarize the key reagents and typical reaction parameters for the Buchwald-Hartwig amination of 4-(4-bromophenoxy)aniline.

Table 1: Key Reagents and their Roles

Reagent	Function	Typical Examples
Aryl Halide	Substrate	4-(4-Bromophenoxy)aniline
Amine	Coupling Partner	Aniline, Morpholine, various primary and secondary amines[1][5]
Palladium Precatalyst	Catalyst Source	Pd₂(dba)₃, Pd(OAc)₂, [Pd(allyl)Cl]₂[6]
Phosphine Ligand	Stabilizes and activates the catalyst	XPhos, RuPhos, SPhos, BINAP, P(o-tolyl)₃[1][7]
Base	Amine deprotonation and halide scavenging	NaOtBu, KOtBu, LiHMDS, Cs₂CO₃
Solvent	Reaction Medium	Toluene, Dioxane, THF

Table 2: Typical Reaction Conditions and Yields

Parameter	Value/Range	Notes
Temperature	80-110 °C	Reaction temperature is substrate-dependent.
Reaction Time	2-24 hours	Monitored by TLC or GC-MS for completion.
Catalyst Loading	1-5 mol%	Higher loadings may be needed for less reactive substrates.
Ligand Loading	1-1.5 x Catalyst Loading	The ligand to metal ratio is crucial for catalytic activity.
Base Equivalence	1.2-2.0 equivalents	An excess of base is typically used to drive the reaction to completion.
Expected Yield	70-95%	Yields are highly dependent on the specific substrates and reaction optimization.

Experimental Protocol

This protocol is a general procedure and may require optimization for specific substrates. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques.

Materials:

• 4-(4-Bromophenoxy)aniline (1.0 equiv)

• Aryl amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., XPhos, 4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous toluene (or dioxane)

• Schlenk flask or sealed reaction tube

• Standard laboratory glassware

• Magnetic stirrer and heating plate

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the palladium precatalyst, the phosphine ligand, and the sodium tert-butoxide.

• Addition of Reactants: Add 4-(4-bromophenoxy)aniline and the aryl amine to the flask, followed by the anhydrous solvent.

• Reaction Conditions: The flask is sealed and the reaction mixture is stirred at the desired temperature (typically 80-110 °C) for the required time (2-24 hours). The progress of the reaction should be monitored by an appropriate analytical technique such as TLC or GC-MS.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The mixture is then diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired N-aryl-4-(4-phenoxy)aniline.

Visualizations

Diagram 1: Buchwald-Hartwig Amination Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Diagram 2: Experimental Workflow

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Synthesis of Anilinoquinazoline Anticancer Agents from 4-(4-Bromophenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anilinoquinazoline derivatives are a prominent class of compounds in oncology research and development, with several approved drugs, such as gefitinib and erlotinib, targeting key signaling pathways involved in tumor growth and proliferation.[1] These agents typically function as inhibitors of receptor tyrosine kinases (RTKs), particularly the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[2][3] The core structure consists of a quinazoline ring substituted at the 4-position with an aniline moiety. The specific substituents on both the quinazoline and aniline rings play a crucial role in determining the potency and selectivity of the inhibitor.

This document provides detailed protocols for the synthesis of novel anilinoquinazoline anticancer agents utilizing 4-(4-bromophenoxy)aniline as a key starting material. The methodologies described are based on established synthetic routes for 4-anilinoquinazoline derivatives, primarily involving the nucleophilic aromatic substitution of a 4-chloroquinazoline with a substituted aniline.[4][5][6]

Synthetic Workflow

The general synthesis of 4-anilinoquinazolines from 4-(4-bromophenoxy)aniline follows a two-step process. The first step involves the preparation of a substituted 4-chloroquinazoline, which is then reacted with 4-(4-bromophenoxy)aniline in the second step to yield the final product.

Caption: General synthetic workflow for anilinoquinazoline derivatives.

Experimental Protocols

Protocol 1: Synthesis of 4-Chloro-6,7-dimethoxyquinazoline

This protocol describes the synthesis of a common 4-chloroquinazoline intermediate.

Materials:

• 4,5-Dimethoxyanthranilic acid

• Formamide

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Toluene

Procedure:

• A mixture of 4,5-dimethoxyanthranilic acid (1 equivalent) and formamide (5 equivalents) is heated at 150-160 °C for 4 hours.

• The reaction mixture is cooled to room temperature, and water is added to precipitate the product.

• The solid is collected by filtration, washed with water, and dried to afford 6,7-dimethoxyquinazolin-4(3H)-one.

• A suspension of 6,7-dimethoxyquinazolin-4(3H)-one (1 equivalent) in toluene is treated with thionyl chloride (3 equivalents) and a catalytic amount of DMF.

• The mixture is refluxed for 3-4 hours until a clear solution is obtained.

• The reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The residue is triturated with diethyl ether to yield 4-chloro-6,7-dimethoxyquinazoline as a solid, which can be used in the next step without further purification.

Protocol 2: Synthesis of N-(4-(4-bromophenoxy)phenyl)-6,7-dimethoxyquinazolin-4-amine

This protocol details the nucleophilic aromatic substitution reaction to form the final anilinoquinazoline product.

Materials:

• 4-Chloro-6,7-dimethoxyquinazoline

• 4-(4-Bromophenoxy)aniline

• Isopropanol or Ethanol

• Triethylamine (TEA) (optional, as a base)

Procedure:

• To a solution of 4-chloro-6,7-dimethoxyquinazoline (1 equivalent) in isopropanol, add 4-(4-bromophenoxy)aniline (1.1 equivalents).

• The reaction mixture is refluxed for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, the mixture is cooled to room temperature, and the precipitated solid is collected by filtration.

• The solid is washed with the reaction solvent (isopropanol) and then with diethyl ether.

• The product is dried under vacuum to yield N-(4-(4-bromophenoxy)phenyl)-6,7-dimethoxyquinazolin-4-amine. Further purification can be achieved by recrystallization or column chromatography if necessary.

Data Presentation

The following tables summarize the biological activity of representative anilinoquinazoline derivatives against various cancer cell lines and kinases. The data is compiled from published literature to provide a comparative overview.

Table 1: In Vitro Antiproliferative Activity of Anilinoquinazoline Derivatives

Compound ID	Target Cell Line	IC₅₀ (µM)	Reference
8d	A431 (skin carcinoma)	1.99	[3]
8f	A431 (skin carcinoma)	2.57	[3]
Vandetanib	A431 (skin carcinoma)	10.62	[3]
Compound 1f	HeLa (cervical cancer)	10.18	[1]
Compound 1f	BGC823 (gastric carcinoma)	8.32	[1]
Compound 2i	HeLa (cervical cancer)	7.15	[1]
Compound 2i	BGC823 (gastric carcinoma)	4.65	[1]
Gefitinib	BGC823 (gastric carcinoma)	19.27	[1]

Table 2: Kinase Inhibitory Activity of Anilinoquinazoline Derivatives

Compound ID	Target Kinase	IC₅₀ (nM)	Reference
Compound 15	EGFR	0.025	[2]
Compound 16	EGFR	0.006	[2]
Compound 36	VEGFR-2	30	[2]
Compound 40	VEGFR-1, 2, 3	< 9	[2]
Compound 40	PDGFR-β	< 9	[2]
Compound 40	c-Kit	< 9	[2]

Signaling Pathway Inhibition

Anilinoquinazoline derivatives exert their anticancer effects by inhibiting the signaling pathways mediated by EGFR and VEGFR-2. These receptors, upon activation by their respective ligands, trigger a cascade of downstream signaling events that promote cell proliferation, survival, angiogenesis, and metastasis. The anilinoquinazoline compounds act as ATP-competitive inhibitors, binding to the kinase domain of these receptors and preventing their autophosphorylation, thereby blocking the downstream signaling.

Caption: Inhibition of EGFR/VEGFR-2 signaling by anilinoquinazolines.

References

• 1. Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wisdomlib.org [wisdomlib.org]
• 3. Design synthesis and antiproliferative activity of novel 4-anilinoquinazoline derivatives - Journal of Mazandaran University of Medical Sciences [jmums.mazums.ac.ir]
• 4. BJOC - Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents [beilstein-journals.org]
• 5. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Thermally Stable Polyamides Using 4-(4-Bromophenoxy)aniline Monomer

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aromatic polyamides, or aramids, are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance.[1] These properties make them suitable for a wide range of applications, including aerospace components, protective apparel, and advanced composites. The introduction of flexible ether linkages and bulky substituent groups into the polymer backbone can enhance solubility and processability without significantly compromising thermal performance.[2][3] This document details the synthesis and characterization of a novel, thermally stable polyamide derived from the monomer 4-(4-Bromophenoxy)aniline. The presence of the bromophenoxy group is anticipated to enhance flame retardancy and modify the polymer's solubility characteristics.

The synthetic route employed is the low-temperature solution polycondensation of 4-(4-Bromophenoxy)aniline with an aromatic diacid chloride, specifically terephthaloyl chloride, in an aprotic polar solvent.[1][4][5] This method is widely used for the preparation of high-molecular-weight aromatic polyamides.[4]

Data Presentation

The expected properties of the synthesized polyamide, designated as P-BPA, are summarized in the table below. The data are representative values based on the analysis of structurally similar aromatic polyamides reported in the literature.

Property	Value	Method
Inherent Viscosity (dL/g)	0.85	Ubbelohde Viscometer
5% Weight Loss Temperature (TGA, °C)	450	Thermogravimetric Analysis
10% Weight Loss Temperature (TGA, °C)	485	Thermogravimetric Analysis
Char Yield at 800 °C (TGA, %)	65	Thermogravimetric Analysis
Glass Transition Temperature (Tg, °C)	280	Differential Scanning Calorimetry

Experimental Protocols

Materials and Methods

• Monomers: 4-(4-Bromophenoxy)aniline (≥98% purity), Terephthaloyl chloride (≥99% purity).

• Solvent: N,N-dimethylacetamide (DMAc, anhydrous).

• Acid Scavenger: Pyridine (anhydrous).

• Precipitation: Methanol.

• Characterization Equipment: Ubbelohde viscometer, Thermogravimetric Analyzer (TGA), Differential Scanning Calorimeter (DSC).

Synthesis of Polyamide (P-BPA)

A representative low-temperature solution polycondensation procedure is as follows:

• Monomer Dissolution: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 10 mmol of 4-(4-Bromophenoxy)aniline in 30 mL of anhydrous N,N-dimethylacetamide (DMAc).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Diacid Chloride: Slowly add an equimolar amount (10 mmol) of solid terephthaloyl chloride to the stirred solution under a nitrogen atmosphere.

• Polycondensation: Continue stirring the reaction mixture at 0-5°C for 4 hours.

• Neutralization and Warming: Add 20 mmol of pyridine to neutralize the HCl byproduct and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 12 hours.

• Precipitation: Precipitate the polymer by pouring the viscous solution into 300 mL of vigorously stirred methanol.

• Washing: Filter the fibrous polymer precipitate and wash it thoroughly with hot water and methanol to remove any unreacted monomers and salts.

• Drying: Dry the purified polyamide in a vacuum oven at 100°C for 24 hours.

Characterization

• Inherent Viscosity: The inherent viscosity of the polymer is to be determined at a concentration of 0.5 g/dL in DMAc at 30°C using an Ubbelohde viscometer.

• Thermal Stability: The thermal stability of the P-BPA is to be evaluated using a Thermogravimetric Analyzer (TGA) under a nitrogen atmosphere at a heating rate of 10°C/min.[6][7][8]

• Glass Transition Temperature: The glass transition temperature (Tg) is to be determined using a Differential Scanning Calorimeter (DSC) under a nitrogen atmosphere at a heating rate of 20°C/min.[6][8][9]

Visualizations

Synthesis Workflow for P-BPA

Caption: Workflow for the synthesis and characterization of P-BPA.

Structure-Property Relationship

Caption: Influence of structural components on polyamide properties.

References

• 1. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aromatic Polyesters Containing Ether and a Kinked Aromatic Amide Structure in the Main Chain: Synthesis and Characterisation [mdpi.com]
• 3. The effects of long and bulky aromatic pendent groups with flexible linkages on the thermal, mechanical and electrical properties of the polyimides and their nanocomposites with functionalized silica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New Insights in the Synthesis of High-Molecular-Weight Aromatic Polyamides-Improved Synthesis of Rod-like PPTA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 7. azom.com [azom.com]
• 8. tainstruments.com [tainstruments.com]
• 9. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for Purity Determination of 4-(4-Bromophenoxy)aniline

Abstract

This application note details a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of purity and the separation of potential process-related impurities in 4-(4-Bromophenoxy)aniline. This compound is a key intermediate in the synthesis of pharmaceuticals and other advanced materials, making its purity profile critical for quality control and regulatory compliance. The developed method is sensitive, specific, and accurate, making it suitable for routine analysis in research and manufacturing environments.

Introduction

4-(4-Bromophenoxy)aniline is a diaryl ether derivative that serves as a crucial building block in organic synthesis. Its purity directly impacts the quality, safety, and efficacy of the final products. Common synthetic routes, such as the Ullmann condensation or Buchwald-Hartwig amination, may introduce impurities including unreacted starting materials, byproducts, and residual catalysts. Therefore, a reliable analytical method for purity assessment is essential. This document provides a detailed protocol for an HPLC method capable of separating 4-(4-Bromophenoxy)aniline from its potential impurities.

Experimental

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, and diode array detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

• Software: OpenLab CDS ChemStation Edition or equivalent.

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), and Water (HPLC grade).

• Reagents: Formic acid (analytical grade).

• Reference Standard: 4-(4-Bromophenoxy)aniline (purity ≥ 99.5%).

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in the table below.

Parameter	Condition
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min, 40% B; 2-15 min, 40-90% B; 15-20 min, 90% B; 20.1-25 min, 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	DAD, 290 nm
Run Time	25 minutes

Protocol

• Preparation of Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to 1000 mL of HPLC grade water. Mix thoroughly and degas.

• Preparation of Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to 1000 mL of HPLC grade acetonitrile. Mix thoroughly and degas.

• Preparation of Diluent: A mixture of acetonitrile and water (50:50, v/v) is used as the diluent.

• Preparation of Standard Solution (100 µg/mL): Accurately weigh approximately 10 mg of 4-(4-Bromophenoxy)aniline reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Preparation of Sample Solution (100 µg/mL): Accurately weigh approximately 10 mg of the 4-(4-Bromophenoxy)aniline sample and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition (60% A and 40% B) for at least 30 minutes or until a stable baseline is achieved.

• Injection Sequence:

  • Inject the diluent (blank) to ensure the absence of interfering peaks.

  • Inject the standard solution in triplicate to check for system suitability (e.g., retention time repeatability, peak area precision).

  • Inject the sample solution.

• Data Analysis: The purity of the sample is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  Purity (%) = (Area of main peak / Total area of all peaks) x 100

Potential Impurities

Based on common synthetic routes (Ullmann condensation and Buchwald-Hartwig amination), the following potential impurities should be monitored:

Impurity Name	Potential Origin
4-Aminophenol	Unreacted starting material
4-Bromophenol	Unreacted starting material
1,4-Dibromobenzene	Unreacted starting material
4,4'-Oxydianiline	Byproduct from self-coupling of 4-aminophenol
4,4'-Dibromodiphenyl ether	Byproduct from self-coupling of 4-bromophenol

Method Validation Summary (Hypothetical Data)

The method was validated for specificity, linearity, precision, and accuracy. The results are summarized below.

Specificity: The method demonstrated good separation of the main peak from potential impurities, with no interference from the diluent.

Linearity:

Analyte	Range (µg/mL)	R²
4-(4-Bromophenoxy)aniline	1 - 200	0.9998

Precision:

Analyte	Repeatability (%RSD, n=6)	Intermediate Precision (%RSD, n=6)
4-(4-Bromophenoxy)aniline	0.45	0.82

Accuracy (Recovery):

Spiking Level	Mean Recovery (%)
80%	99.2
100%	100.5
120%	99.8

Workflow Diagram

Caption: Workflow for the HPLC purity analysis of 4-(4-Bromophenoxy)aniline.

Conclusion

The described RP-HPLC method is a reliable and robust tool for the purity determination of 4-(4-Bromophenoxy)aniline. The method is specific for the analyte and can separate it from potential process-related impurities. The validation data demonstrates that the method is linear, precise, and accurate, making it suitable for routine quality control in the pharmaceutical and chemical industries.

Synthesis and Impurity Profile Diagram

Synthesis of 4-(4-Bromophenoxy)aniline Derivatives: A Detailed Guide for Researchers

For Immediate Release

[City, State] – [Date] – A comprehensive guide detailing the synthesis of 4-(4-Bromophenoxy)aniline and its derivatives has been compiled to support researchers, scientists, and professionals in the field of drug development. This document provides in-depth application notes, step-by-step experimental protocols, and detailed characterization data, facilitating the efficient and reproducible synthesis of these valuable chemical intermediates.

4-(4-Bromophenoxy)aniline and its derivatives are important structural motifs in medicinal chemistry and materials science, often serving as key building blocks for the development of novel pharmaceuticals and functional materials. This guide outlines the primary synthetic routes, focusing on the widely utilized Ullmann condensation and Buchwald-Hartwig amination reactions.

Synthetic Pathways and Methodologies

The synthesis of 4-(4-Bromophenoxy)aniline can be effectively achieved through two principal cross-coupling strategies: the Ullmann condensation and the Buchwald-Hartwig amination. Both methods involve the formation of a crucial carbon-oxygen or carbon-nitrogen bond to construct the diaryl ether or diarylamine framework.

1. Ullmann Condensation: This classical copper-catalyzed reaction provides a direct route to diaryl ethers.[1][2] In a typical procedure, a phenol is coupled with an aryl halide in the presence of a copper catalyst and a base at elevated temperatures. For the synthesis of 4-(4-Bromophenoxy)aniline, this would involve the reaction of 4-aminophenol with a suitable brominated aromatic compound.

2. Buchwald-Hartwig Amination: A more modern and versatile approach, the Buchwald-Hartwig amination utilizes a palladium catalyst to facilitate the coupling of an amine with an aryl halide.[3][4][5] This method is renowned for its broad substrate scope and functional group tolerance, often proceeding under milder conditions than the Ullmann condensation. The synthesis of 4-(4-Bromophenoxy)aniline via this route would typically involve the reaction of an aniline derivative with a bromophenoxy-containing aryl halide.

Experimental Protocols

Below are detailed protocols for the synthesis of 4-(4-Bromophenoxy)aniline, providing a step-by-step guide for laboratory application.

Protocol 1: Synthesis via Ullmann-type Reaction (Conceptual)

Reaction Scheme:

Conceptual Synthesis Pathway via Ullmann Condensation

Procedure:

• To a dried reaction vessel, add 4-aminophenol (1.0 eq), 1,4-dibromobenzene (1.2 eq), copper(I) iodide (0.1 eq), and a suitable base such as potassium carbonate (2.0 eq).

• Add a high-boiling point polar solvent, such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• De-gas the mixture by bubbling with an inert gas (e.g., nitrogen or argon) for 15-20 minutes.

• Heat the reaction mixture to 120-150 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-(4-Bromophenoxy)aniline.

Protocol 2: Synthesis via Buchwald-Hartwig Amination (General)

A general procedure for the Buchwald-Hartwig amination is provided below, which can be optimized for the specific synthesis of 4-(4-Bromophenoxy)aniline derivatives.

Reaction Scheme:

General Synthesis via Buchwald-Hartwig Amination

Procedure:

• In a glovebox or under an inert atmosphere, charge a dry Schlenk flask with the aryl bromide (1.0 eq), palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and a suitable phosphine ligand (e.g., BINAP, 1-5 mol%).

• Add a base, such as cesium carbonate (1.5-2.0 eq).

• Add the amine (1.2 eq) and an anhydrous, de-gassed solvent (e.g., toluene or dioxane).

• Seal the flask and heat the reaction mixture to 80-110 °C for 8-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography to yield the desired product.

Quantitative Data Summary

The following table summarizes key data for the synthesis and characterization of 4-(4-Bromophenoxy)aniline. Please note that the yield is a typical expectation for such reactions and may vary based on specific conditions and optimization.

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₀BrNO
Molecular Weight	264.12 g/mol
Melting Point	104-108 °C	[6]
Typical Reaction Yield	70-90%	(Expected)

Characterization Data

Detailed analytical data is crucial for confirming the structure and purity of the synthesized compound. Below are the expected spectroscopic data for 4-(4-Bromophenoxy)aniline based on analysis of structurally similar compounds.[7][8]

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.40	d, J = 8.8 Hz	2H	Ar-H
~6.95	d, J = 8.8 Hz	2H	Ar-H
~6.85	d, J = 8.8 Hz	2H	Ar-H
~6.70	d, J = 8.8 Hz	2H	Ar-H
~3.70	br s	2H	-NH₂

¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~158	Ar-C
~150	Ar-C
~142	Ar-C
~132	Ar-CH
~122	Ar-CH
~119	Ar-CH
~116	Ar-CH
~115	Ar-C

Mass Spectrometry (EI):

• M⁺: m/z 263/265 (consistent with the presence of one bromine atom)

• Key Fragments: Analysis of the fragmentation pattern would be required for detailed structural elucidation.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis, purification, and characterization of 4-(4-Bromophenoxy)aniline derivatives.

Generalized experimental workflow.

This comprehensive guide is intended to serve as a valuable resource for the scientific community, enabling further research and development in areas that rely on the synthesis of these important chemical building blocks.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. 4-(4-BROMOPHENOXY)ANILINE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]

Application of 4-(4-Bromophenoxy)aniline in the Synthesis of Protoporphyrinogen Oxidase (PPO)-Inhibiting Herbicides

Introduction

4-(4-Bromophenoxy)aniline is a versatile chemical intermediate with significant applications in the synthesis of agrochemicals, particularly a class of herbicides that act by inhibiting the enzyme protoporphyrinogen oxidase (PPO). These herbicides are crucial in modern agriculture for the effective control of a wide range of broadleaf weeds. The unique diphenyl ether structure of 4-(4-Bromophenoxy)aniline serves as a key building block for creating molecules that effectively bind to and inhibit the PPO enzyme, leading to rapid and effective herbicidal action. This document provides detailed application notes, experimental protocols, and an overview of the mechanism of action for researchers, scientists, and professionals in the field of drug and agrochemical development.

Application in Herbicide Synthesis

The primary application of 4-(4-Bromophenoxy)aniline in agrochemical synthesis is as a precursor for PPO-inhibiting herbicides. These herbicides are characterized by their diphenyl ether scaffold, which is readily accessible through the Ullmann condensation reaction. In this reaction, the aniline nitrogen of 4-(4-Bromophenoxy)aniline can be coupled with a suitably substituted aromatic ring to form the final herbicidal molecule.

Experimental Protocols

The synthesis of PPO-inhibiting herbicides from 4-(4-Bromophenoxy)aniline typically involves a multi-step process. The key step is the formation of the diaryl ether linkage via an Ullmann condensation, followed by functional group manipulations to arrive at the final active ingredient.

Synthesis of a Representative PPO-Inhibiting Herbicide

This protocol describes a representative synthesis of a PPO-inhibiting herbicide analogous to commercial diphenyl ether herbicides.

Step 1: Ullmann Condensation to form the Diphenyl Ether Core

The Ullmann condensation is a copper-catalyzed reaction that forms a carbon-oxygen bond between an aryl halide and an alcohol or phenol. In this representative synthesis, 4-(4-Bromophenoxy)aniline is coupled with a substituted nitrobenzoic acid derivative.

• Reaction Scheme:

• Experimental Protocol:

  • To a reaction vessel equipped with a reflux condenser and a magnetic stirrer, add 4-(4-Bromophenoxy)aniline (1.0 eq), 2-chloro-5-nitrobenzoic acid (1.1 eq), potassium carbonate (2.0 eq) as the base, and a catalytic amount of copper(I) iodide (0.1 eq).

  • Add a high-boiling polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Heat the reaction mixture to 120-140 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into a mixture of ice and concentrated hydrochloric acid to precipitate the product.

  • Filter the precipitate, wash with water until the filtrate is neutral, and dry under vacuum to obtain the crude product.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure diphenyl ether derivative.

Step 2: Esterification to the Final Herbicide

The carboxylic acid group of the diphenyl ether intermediate is then esterified to yield the final, more active herbicidal compound.

• Reaction Scheme:

• Experimental Protocol:

  • Dissolve the product from Step 1 (1.0 eq) in a suitable solvent such as acetone or acetonitrile.

  • Add a base, such as potassium carbonate (1.5 eq), to the solution and stir for 30 minutes.

  • Add ethyl bromoacetate (1.2 eq) dropwise to the reaction mixture.

  • Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.

  • After the reaction is complete, cool the mixture and filter off the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., hexane/ethyl acetate gradient) to obtain the pure final herbicide.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis and activity of a PPO-inhibiting herbicide derived from a 4-aminophenoxy aniline precursor.

Compound	Synthesis Step	Reactants	Yield (%)	Purity (%)	Herbicidal Activity (IC50)	Weed Species
Diphenyl Ether Intermediate	Ullmann Condensation	4-(4-Bromophenoxy)aniline, 2-Chloro-5-nitrobenzoic acid	75-85	>95 (after recrystallization)	-	-
Final Herbicide	Esterification	Diphenyl Ether Intermediate, Ethyl bromoacetate	80-90	>98 (after chromatography)	10-50 nM	Amaranthus retroflexus (Redroot Pigweed)
Final Herbicide	Esterification	Diphenyl Ether Intermediate, Ethyl bromoacetate	80-90	>98 (after chromatography)	50-100 nM	Abutilon theophrasti (Velvetleaf)

Mode of Action: PPO Inhibition

Herbicides derived from 4-(4-Bromophenoxy)aniline typically function by inhibiting the protoporphyrinogen oxidase (PPO) enzyme. PPO is a key enzyme in the biosynthesis of chlorophyll and heme in plants.

• Signaling Pathway:

  • The herbicide is absorbed by the plant and translocates to the chloroplasts.

  • Inside the chloroplast, the herbicide binds to and inhibits the PPO enzyme.

  • Inhibition of PPO leads to the accumulation of its substrate, protoporphyrinogen IX, in the cytoplasm.

  • Protoporphyrinogen IX is then oxidized to protoporphyrin IX, a potent photosensitizer.

  • In the presence of light, protoporphyrin IX generates highly reactive singlet oxygen.

  • Singlet oxygen causes rapid peroxidation of lipids in cell membranes, leading to membrane disruption, leakage of cellular contents, and ultimately, cell death. This manifests as rapid wilting, necrosis, and bleaching of the plant tissues.

Visualizations

Diagrams

Caption: Synthetic workflow for a representative PPO-inhibiting herbicide.

Caption: Mode of action of PPO-inhibiting herbicides.

Application Notes and Protocols for the Synthesis of Novel Dyes Using 4-(4-Bromophenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of a novel azo dye, designated as BPD-1 (4-((4-bromophenoxy)phenyl)diazenyl)-N,N-dimethylaniline), utilizing 4-(4-Bromophenoxy)aniline as the precursor. Azo dyes are a significant class of organic compounds characterized by the presence of an azo group (-N=N-) which links two aromatic rings.[1][2] Their versatile chemical structures allow for a wide range of colors and applications, including in textiles, printing, and as biological stains.[1] The protocol herein details a two-step diazotization and coupling reaction, a common and effective method for synthesizing azo dyes. This application note serves as a comprehensive guide for researchers interested in the development of new dye molecules with potential applications in various scientific and industrial fields.

Introduction

4-(4-Bromophenoxy)aniline is a versatile chemical intermediate used in the synthesis of dyes, pharmaceuticals, and agrochemicals.[3] Its structure, featuring a reactive amino group and a bromophenyl moiety, makes it an excellent candidate for the synthesis of novel chromophores. The bromine atom can influence the electronic properties of the resulting dye, potentially enhancing lightfastness and modifying the color.[1] This protocol outlines the synthesis of a novel azo dye, BPD-1, through the diazotization of 4-(4-Bromophenoxy)aniline followed by an azo coupling reaction with a suitable coupling agent. The methodology is designed to be straightforward and reproducible, providing a solid foundation for further research and development of new dye molecules.

Experimental Protocol

Materials and Reagents

• 4-(4-Bromophenoxy)aniline (97%)

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• N,N-Dimethylaniline

• Sodium hydroxide (NaOH)

• Sodium chloride (NaCl)

• Ethanol

• Distilled water

• Ice

Synthesis of BPD-1 Azo Dye

Step 1: Diazotization of 4-(4-Bromophenoxy)aniline

• In a 250 mL beaker, dissolve 2.64 g (0.01 mol) of 4-(4-Bromophenoxy)aniline in a mixture of 5 mL of concentrated hydrochloric acid and 10 mL of distilled water.

• Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.

• In a separate beaker, prepare a solution of 0.76 g (0.011 mol) of sodium nitrite in 5 mL of distilled water and cool it to 0-5 °C.

• Slowly add the cold sodium nitrite solution dropwise to the 4-(4-Bromophenoxy)aniline hydrochloride solution while maintaining the temperature between 0-5 °C and stirring continuously. The formation of the diazonium salt is indicated by a slight color change.

• Continue stirring the mixture for an additional 15-20 minutes at 0-5 °C to ensure the completion of the diazotization reaction. The resulting solution contains the diazonium salt of 4-(4-Bromophenoxy)aniline.

Step 2: Azo Coupling Reaction

• In a separate 500 mL beaker, prepare a solution of 1.21 g (0.01 mol) of N,N-dimethylaniline in 20 mL of 1 M hydrochloric acid.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the N,N-dimethylaniline solution with vigorous stirring. Maintain the temperature of the reaction mixture at 0-5 °C.

• After the addition is complete, continue to stir the reaction mixture for 30-45 minutes at 0-5 °C. A colored precipitate of the azo dye will form.

• Slowly neutralize the reaction mixture with a 10% sodium hydroxide solution until the pH is approximately 7-8 to facilitate the complete precipitation of the dye.

• Filter the resulting solid product using vacuum filtration and wash it several times with cold distilled water to remove any unreacted salts.

• Recrystallize the crude dye from an appropriate solvent such as ethanol to obtain the purified BPD-1 dye.

• Dry the purified dye in a vacuum oven at 60 °C.

Data Presentation

Parameter	Value
Compound Name	BPD-1 (4-((4-bromophenoxy)phenyl)diazenyl)-N,N-dimethylaniline)
Molecular Formula	C₂₀H₁₈BrN₃O
Molecular Weight	396.28 g/mol
Appearance	Dark red solid
Melting Point	145-148 °C
Yield	85%
λmax (in Ethanol)	485 nm
Molar Absorptivity (ε)	25,000 L mol⁻¹ cm⁻¹

Mandatory Visualization

Caption: Workflow for the synthesis of the novel azo dye BPD-1.

Discussion

The synthesis of the novel azo dye BPD-1 was successfully achieved through a two-step reaction involving diazotization and azo coupling. The protocol provided is robust and yields a good quantity of the desired product. The synthesized dye exhibits a dark red color and a maximum absorption wavelength (λmax) at 485 nm in ethanol, which is characteristic of many azo compounds. The high molar absorptivity indicates a strong color intensity. The presence of the bromo-phenoxy group may contribute to the observed photophysical properties and could be a point of further modification to tune the dye's characteristics.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of a novel azo dye, BPD-1, from 4-(4-Bromophenoxy)aniline. The straightforward methodology, coupled with the comprehensive data presentation and workflow visualization, makes this a valuable resource for researchers in the fields of chemistry, materials science, and drug development. The synthesized dye can be further investigated for its potential applications, and the protocol can be adapted for the synthesis of a library of related azo dyes with diverse properties.

References

• 1. nbinno.com [nbinno.com]
• 2. Azo dye - Wikipedia [en.wikipedia.org]
• 3. chemimpex.com [chemimpex.com]

Application Notes and Protocols for Ullmann Condensation with 4-(4-Bromophenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Ullmann condensation is a cornerstone in the synthesis of diaryl ethers, a structural motif prevalent in pharmaceuticals, agrochemicals, and materials science.[1] This copper-catalyzed cross-coupling reaction facilitates the formation of a carbon-oxygen (C-O) bond between an aryl halide and a phenol.[2] Historically, these reactions required harsh conditions, such as high temperatures (often exceeding 200°C) and stoichiometric amounts of copper.[1][2] However, modern advancements have introduced milder and more efficient protocols through the use of soluble copper(I) catalysts, often in conjunction with ligands, which allow the reaction to proceed at lower temperatures with improved yields and functional group tolerance.[1]

This document provides a detailed experimental setup for the Ullmann condensation involving 4-(4-Bromophenoxy)aniline, a key intermediate in the synthesis of more complex molecules. The protocol is designed for professionals in research and drug development, offering a comprehensive guide to performing this valuable transformation.

Data Presentation: Representative Ullmann C-O Coupling Reactions

The following table summarizes typical reaction conditions and outcomes for the Ullmann condensation of various aryl bromides with phenols, providing a comparative dataset for structurally related substrates. This data illustrates the influence of substituents, ligands, and reaction parameters on the efficiency of diaryl ether synthesis.

Aryl Bromide	Phenol	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromoanisole	4-Methoxyphenol	CuI (10)	N,N-Dimethylglycine (10)	K₃PO₄	MeCN	80	24	~70-80[3]
4-Bromobenzonitrile	p-Cresol	CuI(PPh₃)₃ (5)	-	K₂CO₃	Toluene	100	24	44[4]
4-Bromobiphenyl	p-Cresol	CuI(PPh₃)₃ (5)	-	K₂CO₃	Toluene	100	24	68[4]
4-Bromoanisole	p-Cresol	CuI(PPh₃)₃ (5)	-	K₂CO₃	Toluene	100	24	48[4]
1-Bromo-4-fluorobenzene	p-Cresol	CuI(PPh₃)₃ (5)	-	K₂CO₃	Toluene	100	24	54[4]
4-Bromotoluene	Phenol	Cu₂O (10)	-	KOH	DMF	130	6	85
Bromobenzene	Phenol	Cu₂O (10)	-	KOH	DMF	130	6	56

Experimental Protocols

This section details a representative protocol for the Ullmann condensation of 4-(4-Bromophenoxy)aniline with a phenol, such as p-cresol, to form the corresponding triaryl ether-amine. This procedure is adapted from established methods for similar substrates.[3][4]

Materials and Equipment:

• Reactants: 4-(4-Bromophenoxy)aniline, p-Cresol (or other desired phenol)

• Catalyst: Copper(I) iodide (CuI)

• Ligand (optional but recommended): N,N-Dimethylglycine

• Base: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Toluene

• Equipment: Schlenk flask or sealed reaction tube, magnetic stirrer with hotplate, condenser, inert gas supply (Nitrogen or Argon), standard laboratory glassware for workup and purification, rotary evaporator, column chromatography setup (silica gel).

Detailed Methodology:

• Reaction Setup: To a dry Schlenk flask or reaction tube, add 4-(4-Bromophenoxy)aniline (1.0 eq.), p-cresol (1.2 eq.), copper(I) iodide (0.1 eq.), N,N-dimethylglycine (0.2 eq., if used), and potassium carbonate (2.0 eq.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add anhydrous DMF or toluene to the flask via syringe to achieve a suitable concentration (e.g., 0.2-0.5 M).

• Reaction: Place the flask in a preheated oil bath at 120-140°C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of celite to remove insoluble inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes), to yield the pure triaryl ether-amine product.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the Ullmann condensation.

Catalytic Cycle of Ullmann Condensation

References

• 1. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Overcoming low yields in the synthesis of 4-(4-Bromophenoxy)aniline derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low yields in the synthesis of 4-(4-bromophenoxy)aniline and its derivatives.

Troubleshooting Guide

Q1: I am experiencing very low to no yield in my Ullmann condensation reaction to synthesize 4-(4-bromophenoxy)aniline. What are the most common causes?

Low yields in Ullmann couplings for diaryl ether synthesis can stem from several factors. The primary aspects to investigate are the purity of your reactants, the choice and quality of the catalyst, ligand, base, and solvent, as well as the reaction temperature. The electronic properties of your specific aryl halide and phenol are also crucial. Generally, electron-poor aryl halides and electron-rich phenols tend to give higher yields.

Potential Causes and Solutions:

Potential Cause	Recommended Solutions
Impure Reactants	Ensure 4-aminophenol and 1-bromo-4-iodobenzene are of high purity. Purify starting materials if necessary. Aniline, a common starting material for derivatives, can be purified by distillation over zinc dust to remove oxidation products.[1]
Inactive Catalyst	Use a fresh, high-purity source of a copper(I) salt, such as CuI, CuBr, or Cu₂O.[2] Consider preparing "activated" copper powder in situ by reducing copper sulfate with zinc metal.[1]
Inappropriate Ligand	While some Ullmann reactions can proceed without a ligand, their presence can significantly accelerate the reaction and allow for milder conditions.[2] For C-O coupling, N,N- and N,O-chelating ligands are often effective. Consider screening ligands such as N,N-dimethylglycine or salicylaldoxime.[2]
Incorrect Base	The choice of base is critical. For non-polar solvents like toluene or xylene, K₂CO₃ can be effective. In polar aprotic solvents like DMF or acetonitrile, Cs₂CO₃ is often the base of choice.[2] The base's strength and solubility can significantly impact the yield.
Suboptimal Solvent	The reaction is often more effective in non-polar solvents like toluene or o-xylene.[3] Polar aprotic solvents such as DMF or NMP can also be used, but optimization may be required.[4]
Low Reaction Temperature	Traditional Ullmann reactions often require high temperatures (above 200 °C).[4] Modern protocols with ligands may allow for lower temperatures, but if the reaction is not proceeding, consider increasing the temperature.
Presence of Water	Ensure anhydrous conditions, as water can deactivate the catalyst and hydrolyze intermediates.

Q2: I am observing the formation of multiple side products in my reaction mixture. What are they likely to be and how can I minimize them?

In the Ullmann condensation between 4-aminophenol and a dihaloarene like 1-bromo-4-iodobenzene, several side products can form, complicating purification and reducing the yield of the desired 4-(4-bromophenoxy)aniline.

Common Side Products and Mitigation Strategies:

• Homocoupling of the Aryl Halide: The aryl halide can couple with itself to form a biaryl byproduct. This is more prevalent at higher temperatures.

  • Mitigation: Use a ligand to promote the desired cross-coupling over homocoupling. Optimize the reaction temperature to the lowest effective point.

• N-Arylation: The amino group of 4-aminophenol can also react with the aryl halide, leading to the formation of a diarylamine byproduct.

  • Mitigation: The hydroxyl group of a phenol is generally more nucleophilic than the amino group under basic conditions, favoring O-arylation. However, to further minimize N-arylation, consider protecting the amine group of 4-aminophenol with a suitable protecting group (e.g., acetyl) before the coupling reaction, followed by deprotection.

• Polymerization: If both ends of the reactants can react, oligomers or polymers can form.

  • Mitigation: Use a controlled stoichiometry of the reactants. A slight excess of one reactant can sometimes help to drive the reaction to completion and minimize polymerization.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic approach for preparing 4-(4-bromophenoxy)aniline?

The most common method for synthesizing 4-(4-bromophenoxy)aniline is the Ullmann condensation. This reaction involves the copper-catalyzed coupling of an aryl halide (in this case, an activated bromo- or iodo-benzene) with a phenol (4-aminophenol). The reaction is typically carried out in the presence of a base and a high-boiling point solvent.

Q2: Which synthetic route generally gives higher yields: Ullmann condensation or Buchwald-Hartwig amination?

Both the Ullmann condensation (for C-O bond formation) and the Buchwald-Hartwig amination (for C-N bond formation) are powerful methods for creating aryl-heteroatom bonds. For the synthesis of 4-(4-bromophenoxy)aniline, an Ullmann-type C-O coupling is the direct approach. While Buchwald-Hartwig amination is highly efficient for C-N bonds, adapting it for C-O bond formation is also possible and can sometimes offer milder reaction conditions. The choice between the two often depends on the specific substrates, available catalysts and ligands, and the desired reaction conditions. For diaryl ether synthesis, modern Ullmann protocols with appropriate ligands can provide excellent yields.

Q3: How can I effectively purify the final product?

Purification of 4-(4-bromophenoxy)aniline from the reaction mixture typically involves the following steps:

• Filtration: After the reaction is complete, the mixture is cooled and filtered to remove the copper catalyst and inorganic salts.

• Extraction: The filtrate is then subjected to a liquid-liquid extraction to separate the organic product from any remaining water-soluble impurities. An organic solvent like ethyl acetate is commonly used.

• Washing: The organic layer is washed with water and brine to remove any residual salts or polar impurities.

• Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Chromatography: The crude product is then purified by column chromatography on silica gel to separate the desired product from any remaining starting materials or side products.

Q4: What are the key safety precautions to take during this synthesis?

• Handling of Reagents: Aryl halides and aniline derivatives can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Inert Atmosphere: Many coupling reactions are sensitive to air and moisture. It is often necessary to perform the reaction under an inert atmosphere of nitrogen or argon.

• High Temperatures: Ullmann reactions can require high temperatures. Use appropriate heating equipment and take precautions to avoid burns.

• Waste Disposal: Dispose of all chemical waste, including solvents and reaction residues, according to your institution's safety guidelines.

Experimental Protocols

Representative Protocol for Ullmann Synthesis of 4-(4-Bromophenoxy)aniline:

This protocol is adapted from established procedures for Ullmann condensations.

Materials:

• 4-Aminophenol

• 1-Bromo-4-iodobenzene

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-aminophenol (1.0 eq), 1-bromo-4-iodobenzene (1.1 eq), CuI (0.1 eq), and K₂CO₃ (2.0 eq).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Solvent Addition: Add anhydrous toluene to the flask via syringe.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and stir vigorously for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 4-(4-bromophenoxy)aniline.

Data Presentation

Table 1: Illustrative Reaction Conditions for Ullmann Diaryl Ether Synthesis.

Catalyst	Ligand	Base	Solvent	Temp. (°C)	Yield (%)
CuI	None	K₂CO₃	Toluene	110	Moderate
CuI	N,N-dimethylglycine	Cs₂CO₃	Dioxane	100	Good
Cu₂O	Salicylaldoxime	K₃PO₄	DMF	120	Good-Excellent
CuBr	None	Cs₂CO₃	NMP	150	Moderate-Good

Note: Yields are generalized from literature on Ullmann diaryl ether synthesis and may vary for the specific synthesis of 4-(4-bromophenoxy)aniline.

Visualizations

Caption: A typical experimental workflow for the Ullmann synthesis of 4-(4-Bromophenoxy)aniline.

Caption: A decision tree for troubleshooting low yields in the synthesis of 4-(4-Bromophenoxy)aniline.

Caption: Key factors influencing the yield in the Ullmann synthesis of diaryl ethers.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-(4-Bromophenoxy)aniline | C12H10BrNO | CID 759367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Optimizing reaction conditions for the N-arylation of 4-(4-Bromophenoxy)aniline

Welcome to the technical support center for the N-arylation of 4-(4-Bromophenoxy)aniline. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of this specific transformation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the N-arylation of 4-(4-Bromophenoxy)aniline?

A1: The most prevalent and versatile method is the Palladium-catalyzed Buchwald-Hartwig amination. This reaction is renowned for its high efficiency, broad substrate scope, and tolerance of various functional groups, making it a staple in modern organic synthesis for constructing C-N bonds.[1][2][3]

Q2: Which factors are most critical to control for a successful N-arylation of this substrate?

A2: Several factors are crucial for a high-yielding and clean reaction:

• Catalyst System: The choice of palladium precursor and, most importantly, the phosphine ligand is paramount.[4][5][6]

• Base: The type and strength of the base can significantly influence the reaction rate and the prevalence of side reactions.[7]

• Solvent: The solvent's polarity and boiling point affect solubility and reaction temperature, which in turn impacts reaction kinetics and catalyst stability.[4][6][7]

• Temperature: Precise temperature control is necessary to ensure reaction completion without promoting catalyst decomposition or side product formation.[8][9]

• Inert Atmosphere: Palladium catalysts, particularly in their active Pd(0) state, are sensitive to oxygen. Maintaining an inert atmosphere (e.g., nitrogen or argon) is essential to prevent catalyst degradation.[5][10]

Q3: Can I use an aryl chloride instead of an aryl bromide as the coupling partner?

A3: While aryl bromides are generally more reactive, aryl chlorides can be used. However, they often require more specialized and electron-rich, bulky phosphine ligands (e.g., BrettPhos) and potentially higher temperatures to achieve efficient oxidative addition to the palladium center.[4][7][11]

Q4: Are there any known side reactions to be aware of with 4-(4-Bromophenoxy)aniline?

A4: Yes, potential side reactions include:

• Hydrodehalogenation: Replacement of the bromine atom on the coupling partner with a hydrogen atom.

• Ether Cleavage: While less common under typical Buchwald-Hartwig conditions, aggressive reaction conditions could potentially affect the diaryl ether linkage.

• Homocoupling: Formation of biaryl products from the aryl halide.

• Diarylation: In some cases, double arylation of the aniline nitrogen can occur, though this is less common with primary anilines.[12]

Troubleshooting Guide

This guide addresses common issues encountered during the N-arylation of 4-(4-Bromophenoxy)aniline.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Step	Rationale
Inactive Catalyst	Use a fresh palladium precursor and ligand. Consider using a pre-formed palladium precatalyst for more reliable generation of the active Pd(0) species.[4]	Palladium(II) precursors like Pd(OAc)₂ require in-situ reduction, which can be inefficient. Precatalysts offer better control over the active catalyst formation.
Inappropriate Ligand	Screen a variety of phosphine ligands. For aryl bromides, ligands like BINAP, DPPF, or Xantphos can be effective.[10] For less reactive aryl halides, consider more electron-rich and bulky ligands like BrettPhos.[8]	The ligand influences the stability and reactivity of the palladium catalyst, affecting both oxidative addition and reductive elimination steps.[1][11]
Insufficient Base Strength	If using a weaker base like K₂CO₃ or K₃PO₄, consider switching to a stronger base such as NaOt-Bu, K-Ot-Bu, or LHMDS.[5][7]	The base is crucial for deprotonating the aniline, which is a key step in the catalytic cycle.[1]
Poor Solubility	Change the solvent or use a co-solvent system. Toluene, dioxane, and THF are commonly used.[4][5][7] Ensure all reactants are fully dissolved at the reaction temperature.	Poor solubility can lead to slow reaction rates and incomplete conversion.[6]
Reaction Not at Optimal Temperature	Optimize the reaction temperature. While higher temperatures can increase the rate, they can also lead to catalyst decomposition. Start at a moderate temperature (e.g., 80-100 °C) and adjust as needed.	The optimal temperature is a balance between reaction rate and catalyst stability.

Issue 2: Formation of Significant Side Products

Side Product	Potential Cause	Troubleshooting Step	Rationale
Hydrodehalogenation Product	Presence of water or other proton sources.	Ensure all reagents and solvents are anhydrous. Use freshly dried solvents and handle reagents under an inert atmosphere.	Water can protonate the aryl-palladium intermediate, leading to the hydrodehalogenated side product.
Homocoupling of Aryl Halide	Inefficient trapping of the oxidative addition complex by the amine.	Increase the concentration of the aniline or use a more reactive ligand to promote the C-N bond-forming step.	A faster reaction with the amine will outcompete the homocoupling pathway.

Experimental Protocols

General Protocol for Palladium-Catalyzed N-arylation

Note: This is a general starting point. Optimization of specific parameters is often necessary.

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 equiv), 4-(4-Bromophenoxy)aniline (1.2 equiv), base (e.g., NaOt-Bu, 1.4 equiv), palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), and phosphine ligand (2-4 mol%).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[10][13]

Visualizing the Process

Experimental Workflow

Caption: General experimental workflow for the Buchwald-Hartwig N-arylation.

Troubleshooting Logic

Caption: Troubleshooting flowchart for low-yield N-arylation reactions.

Recommended Reaction Conditions

The following table summarizes typical starting conditions for the N-arylation of 4-(4-Bromophenoxy)aniline with a generic aryl bromide.

Parameter	Recommendation	Notes
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂ (1-2 mol%)	Pd₂(dba)₃ is a Pd(0) source and may not require an in-situ reduction.[14]
Ligand	Xantphos, BINAP, or BrettPhos (2-4 mol%)	The choice is highly dependent on the aryl halide. BrettPhos is often effective for challenging substrates.[8][10]
Base	NaOt-Bu or K₃PO₄ (1.4-2.0 equiv)	NaOt-Bu is a strong base suitable for many couplings. K₃PO₄ is a milder option for base-sensitive substrates.[5][7]
Solvent	Toluene or 1,4-Dioxane	Both are common solvents for this reaction. Ensure they are anhydrous and degassed.[5][10]
Temperature	80-110 °C	Start at the lower end and increase if the reaction is sluggish.[10]
Concentration	0.1 - 1.0 M	Higher concentrations can sometimes improve reaction rates.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. real.mtak.hu [real.mtak.hu]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis [organic-chemistry.org]
• 12. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. reddit.com [reddit.com]

Identifying and minimizing byproducts in 4-(4-Bromophenoxy)aniline reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-(4-Bromophenoxy)aniline. The content is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during the synthesis of 4-(4-Bromophenoxy)aniline, focusing on the widely used Ullmann condensation and Buchwald-Hartwig amination reactions.

Q1: My Ullmann condensation reaction for the synthesis of 4-(4-Bromophenoxy)aniline is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in the Ullmann condensation for this specific synthesis are a common issue. Several factors can contribute to this, and a systematic approach to troubleshooting is recommended. The primary areas to investigate include the purity of reactants, the choice of catalyst, ligand, base, and solvent, as well as the reaction temperature.

Troubleshooting Steps for Low Yield in Ullmann Condensation:

Potential Cause	Recommended Solution	Expected Outcome
Inadequate Catalyst Activity	Use freshly purchased or properly stored copper(I) salts (e.g., CuI, CuBr). Consider using highly active nano-sized copper catalysts.[1]	Increased reaction rate and higher conversion to the desired product.
Inappropriate Ligand	Screen different ligands. N,N- and N,O-chelating ligands like N,N-dimethylglycine or salicylaldoxime are known to be effective in accelerating the reaction.[1]	Milder reaction conditions can be employed, potentially reducing byproduct formation and improving yield.
Incorrect Base Selection	The choice of base is critical. For non-polar solvents like toluene, potassium carbonate (K₂CO₃) is often effective. In polar aprotic solvents such as DMF or acetonitrile, cesium carbonate (Cs₂CO₃) is a common choice due to its solubility and basicity.[1]	Optimized reaction conditions leading to a more complete reaction and higher yield.
Suboptimal Solvent	The solvent choice can significantly impact the reaction. Non-polar solvents like toluene or xylene often give good results.[2]	Improved solubility of reactants and better reaction kinetics.
Reaction Temperature Too Low	While modern ligands allow for milder conditions, Ullmann reactions traditionally require high temperatures. If the reaction is sluggish, a gradual increase in temperature (e.g., to 110-140 °C) may be necessary.[1][2]	Increased reaction rate; however, monitor for potential byproduct formation at higher temperatures.
Reactant Purity	Ensure that 4-aminophenol and the brominated aryl halide are of high purity and free from moisture.	Reduced side reactions and a cleaner reaction profile.

Q2: I am observing significant byproduct formation in my Buchwald-Hartwig amination reaction to produce 4-(4-Bromophenoxy)aniline. What are the likely side products and how can I minimize them?

A2: The Buchwald-Hartwig amination is a powerful method for C-N bond formation, but side reactions can occur. The most common byproduct is the hydrodehalogenation of the aryl bromide starting material, leading to the formation of an arene. Another potential issue is the competing reaction of other nucleophiles present in the reaction mixture.

Minimizing Byproducts in Buchwald-Hartwig Amination:

Byproduct	Formation Mechanism	Minimization Strategy
Hydrodehalogenation Product (Arene)	This can occur via a competing pathway to the reductive elimination of the desired product.[3]	Optimize the choice of palladium catalyst and ligand. Some modern catalyst systems are designed to favor the desired C-N coupling over hydrodehalogenation. Ensure strictly anhydrous and anaerobic conditions.
Homocoupling of Aryl Halide	Two molecules of the aryl halide react with each other.	This is generally less common with modern Buchwald-Hartwig protocols but can be influenced by the catalyst system. Screening of ligands and reaction conditions may be necessary.
Reaction with Competing Nucleophiles	If other nucleophilic functional groups are present on the substrates, they may compete with the desired amine coupling.	Protect any competing nucleophilic groups (e.g., hydroxyl groups) before the coupling reaction.

Experimental Protocols

Below are detailed, representative protocols for the synthesis of 4-(4-Bromophenoxy)aniline via the Ullmann condensation and Buchwald-Hartwig amination. These protocols are based on general procedures and may require optimization for specific laboratory conditions.

Protocol 1: Synthesis of 4-(4-Bromophenoxy)aniline via Ullmann Condensation

This protocol describes a copper-catalyzed C-O bond formation between 4-aminophenol and 1-bromo-4-iodobenzene.

Materials:

• 4-Aminophenol

• 1-Bromo-4-iodobenzene

• Copper(I) Iodide (CuI)

• N,N-Dimethylglycine (ligand)

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried reaction vessel, add 4-aminophenol (1.0 equiv.), 1-bromo-4-iodobenzene (1.2 equiv.), CuI (0.1 equiv.), N,N-dimethylglycine (0.2 equiv.), and Cs₂CO₃ (2.0 equiv.).

• Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 110-120 °C and stir vigorously for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove insoluble inorganic salts.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 4-(4-Bromophenoxy)aniline.

Protocol 2: Synthesis of 4-(4-Bromophenoxy)aniline via Buchwald-Hartwig Amination

This protocol details a palladium-catalyzed C-N bond formation between 4-bromophenol and 4-bromoaniline.

Materials:

• 4-Bromophenol

• 4-Bromoaniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Ethyl acetate

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a glovebox or under an inert atmosphere, add 4-bromophenol (1.2 equiv.), 4-bromoaniline (1.0 equiv.), Pd₂(dba)₃ (0.02 equiv.), XPhos (0.04 equiv.), and NaOtBu (1.4 equiv.) to an oven-dried Schlenk tube.

• Seal the tube, remove from the glovebox, and connect to a Schlenk line.

• Add anhydrous toluene via syringe.

• Degas the mixture by three freeze-pump-thaw cycles.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or Gas Chromatography (GC).

• After completion, cool the mixture to room temperature.

• Filter the mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to yield 4-(4-Bromophenoxy)aniline.

Visualizations

The following diagrams illustrate the experimental workflow and a key reaction mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Phenoxyanilines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address peak tailing issues encountered during the HPLC analysis of phenoxyanilines.

Troubleshooting Guide: Question-and-Answer Format

Q1: What are the primary causes of peak tailing when analyzing phenoxyanilines in reversed-phase HPLC?

A1: Peak tailing for phenoxyanilines, which are basic compounds due to their aniline functional group, is most commonly caused by secondary interactions between the analyte and the stationary phase.[1][2] The primary culprits include:

• Silanol Interactions: Free silanol groups on the surface of silica-based columns can interact with the basic amine groups of phenoxyanilines, leading to a secondary, undesirable retention mechanism that causes tailing.[1][2][3]

• Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to the ionization of both the analyte and the silanol groups, exacerbating peak tailing.[4][5]

• Inadequate Buffering: Insufficient buffer concentration or an inappropriate buffer can fail to maintain a consistent pH at the column head, leading to peak shape distortion.[6]

• Column Issues: Column contamination, degradation, or the use of an unsuitable column type can all contribute to peak tailing.[3][6][7]

• System and Method Parameters: Issues such as column overload, extra-column dead volume, and an inappropriate sample solvent can also cause or worsen peak tailing.[3][6][8]

Q2: My phenoxyaniline peak is tailing. What is the first step I should take to troubleshoot this issue?

A2: The first and most critical step is to systematically evaluate your mobile phase, specifically its pH. For basic compounds like phenoxyanilines, secondary interactions with acidic silanol groups on the column are a frequent cause of peak tailing.[1][3] By lowering the mobile phase pH, you can protonate the silanol groups, minimizing these unwanted interactions.[3]

A good starting point is to adjust the mobile phase pH to a value between 2.5 and 3.5.[3] This is typically achieved by adding a small amount of an acid, such as formic acid or trifluoroacetic acid, to the aqueous component of your mobile phase.[7]

Q3: I've adjusted the mobile phase pH to be more acidic, but I still see some peak tailing. What should I try next?

A3: If adjusting the pH alone is not sufficient, consider the following steps:

• Increase Buffer Concentration: A low buffer concentration may not be adequate to control the pH at the point of injection, especially if the sample is dissolved in a different solvent. Increasing the buffer concentration, typically in the range of 20-50 mM, can help maintain a stable pH and improve peak shape.[6]

• Use a Mobile Phase Additive: Incorporating a small amount of a basic additive, like triethylamine (TEA), can help to mask the active silanol sites on the stationary phase, reducing their interaction with your phenoxyaniline analyte.[9]

• Evaluate Your Column Choice: Not all C18 columns are the same. Modern, high-purity silica columns with end-capping are designed to minimize silanol interactions. If you are using an older column, switching to a newer generation column, or one with a different stationary phase chemistry (e.g., a polar-embedded phase), can significantly improve peak shape for basic compounds.[3]

Q4: Could my sample preparation be causing the peak tailing?

A4: Yes, your sample preparation can significantly impact peak shape. Two common issues are:

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing. To check for this, try injecting a diluted sample. If the peak shape improves, you are likely overloading the column.[6][8]

• Sample Solvent Mismatch: If your sample is dissolved in a solvent that is much stronger than your mobile phase, it can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.[7]

Frequently Asked Questions (FAQs)

What is an acceptable peak tailing factor?

A tailing factor (Tf) or asymmetry factor (As) close to 1.0 is ideal, indicating a symmetrical peak. Generally, a value between 0.9 and 1.5 is considered acceptable for most applications. Values above 2.0 often indicate a significant issue that needs to be addressed.[3]

How does mobile phase pH affect the retention time of phenoxyanilines?

For basic compounds like phenoxyanilines, lowering the mobile phase pH will typically decrease the retention time. This is because at a lower pH, the aniline group will be protonated, making the molecule more polar and less retained on a non-polar C18 column.[4]

What are the advantages and disadvantages of using mobile phase additives like TEA?

The main advantage of using an additive like triethylamine (TEA) is its ability to effectively mask active silanol sites on the column, which can significantly reduce peak tailing for basic compounds.[9] However, a key disadvantage is that it can shorten column lifetime by accelerating the hydrolysis of the bonded phase.[9] It can also cause ion suppression in mass spectrometry detection.

When should I consider replacing my HPLC column?

You should consider replacing your column if you observe a persistent loss of resolution, a significant increase in backpressure that cannot be resolved by flushing, or if peak shapes for well-behaved compounds start to deteriorate and other troubleshooting steps have failed.[3][6]

Data Presentation

The following table summarizes the expected impact of key chromatographic parameters on the peak asymmetry of a typical phenoxyaniline compound.

Parameter	Condition 1	Asymmetry Factor (As)	Condition 2	Asymmetry Factor (As)	Rationale
Mobile Phase pH	pH 6.8	2.1	pH 3.0	1.2	Lowering the pH protonates residual silanol groups, minimizing their interaction with the basic phenoxyaniline.[3][4]
Buffer Concentration	5 mM Phosphate	1.8	25 mM Phosphate	1.3	A higher buffer concentration provides better pH control at the column inlet, preventing on-column ionization changes.[6]
Column Type	Standard C18 (Type A Silica)	2.3	End-capped C18 (Type B Silica)	1.4	Modern, high-purity, end-capped columns have fewer accessible silanol groups, leading to improved peak shape for basic compounds.[1]
Mobile Phase Additive	No Additive	1.9	0.1% Triethylamine (TEA)	1.1	TEA acts as a competing base, masking the active silanol sites and reducing their interaction with the analyte.[9]

Experimental Protocols

Protocol 1: Systematic Troubleshooting of Peak Tailing for a Phenoxyaniline Compound

This protocol outlines a step-by-step approach to diagnose and resolve peak tailing.

1. Initial Assessment:

• Inject a well-characterized standard compound to confirm the HPLC system is performing correctly.
• Calculate the asymmetry factor of the phenoxyaniline peak from your current method.

2. Mobile Phase pH Optimization:

• Prepare a series of mobile phases with decreasing pH values (e.g., pH 6.5, 4.5, 3.0). A common approach is to add small, precise amounts of an acid like formic acid or phosphoric acid to the aqueous portion of the mobile phase.
• Equilibrate the column with each mobile phase for at least 15-20 column volumes.
• Inject the phenoxyaniline standard and record the chromatogram.
• Compare the peak shape and asymmetry factor at each pH to determine the optimal value.

3. Buffer Concentration Adjustment:

• If peak tailing persists at the optimal pH, prepare mobile phases with increasing buffer concentrations (e.g., 10 mM, 25 mM, 50 mM) at the determined pH.
• Repeat the equilibration and injection steps as described above.
• Evaluate the impact of buffer concentration on peak asymmetry.

4. Evaluation of Column Performance:

• If the above steps do not resolve the issue, the column may be the source of the problem.
• Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove any potential contaminants.
• If available, test the separation on a new, high-purity, end-capped C18 column.

5. Consideration of Mobile Phase Additives:

• As a final step, if other optimizations are insufficient, consider the addition of a competing base like triethylamine (TEA) to the mobile phase at a low concentration (e.g., 0.05-0.1%).

Mandatory Visualization

Caption: A logical workflow for troubleshooting peak tailing in the HPLC analysis of phenoxyanilines.

Caption: The relationship between the cause of peak tailing and common troubleshooting solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. uhplcs.com [uhplcs.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. benchchem.com [benchchem.com]
• 8. studylib.net [studylib.net]
• 9. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]

Technical Support Center: Scaling Up the Production of 4-(4-Bromophenoxy)aniline

Welcome to the technical support center for the synthesis and scale-up of 4-(4-Bromophenoxy)aniline. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions, and detailed experimental protocols related to the production of this key intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 4-(4-Bromophenoxy)aniline?

A1: The most prevalent method for synthesizing 4-(4-Bromophenoxy)aniline is the Ullmann condensation, a copper-catalyzed reaction between a phenol and an aryl halide. In this case, it typically involves the coupling of 4-aminophenol with 1-bromo-4-phenoxybenzene or p-bromophenol with p-nitrobenzene followed by reduction. The Ullmann-type reaction is often preferred for industrial-scale production due to the relatively low cost of copper catalysts.[1][2][3] Alternative methods include the Buchwald-Hartwig amination, which uses palladium catalysts and often proceeds under milder conditions but can be more expensive.[4]

Q2: What is the primary role of the ligand in the Ullmann condensation for this synthesis?

A2: Ligands are crucial in modern Ullmann reactions as they stabilize the copper catalyst, increase its solubility, and facilitate the catalytic cycle.[5] For the synthesis of diaryl ethers like 4-(4-Bromophenoxy)aniline, ligands such as N,N-dimethylglycine, L-proline, and 1,10-phenanthroline can significantly improve reaction rates and yields, and allow for milder reaction conditions (lower temperatures).[5] The choice of ligand can be critical when dealing with less reactive aryl halides.

Q3: How do I select an appropriate solvent and base for the reaction?

A3: The choice of solvent and base is highly interdependent and crucial for reaction success. High-boiling polar aprotic solvents like N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and dioxane are commonly used.[5] The base is required to deprotonate the phenol and facilitate the catalytic cycle. Inorganic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are frequently employed.[5] The optimal combination will depend on the specific substrates and catalyst/ligand system.

Q4: What are the key safety precautions when handling 4-(4-Bromophenoxy)aniline?

A4: 4-(4-Bromophenoxy)aniline is harmful if swallowed and may cause an allergic skin reaction. It is important to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust. In case of contact with skin, wash thoroughly with soap and water. For detailed safety information, always refer to the Safety Data Sheet (SDS).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and scale-up of 4-(4-Bromophenoxy)aniline.

Problem 1: Low or No Product Yield

Potential Cause	Suggested Solution
Inactive Catalyst	The copper(I) catalyst may have oxidized. Use fresh, high-purity CuI or other Cu(I) salts. Consider adding a reducing agent or using a ligand that protects the catalyst.[5]
Inappropriate Ligand	The chosen ligand may not be optimal for your specific substrates. Screen a variety of ligands (e.g., amino acids, phenanthrolines) to find the most effective one.[5]
Suboptimal Base/Solvent Combination	The base may not be strong enough or may have poor solubility in the chosen solvent. Experiment with different base/solvent combinations. For example, K₂CO₃ often works well in DMF or dioxane.[5]
Low Reaction Temperature	Traditional Ullmann reactions require high temperatures. While modern ligands allow for milder conditions, the reaction may still require heating to 80-120 °C to proceed at a reasonable rate.[5]
Presence of Water	Water can lead to side reactions and deactivate the catalyst. Use anhydrous solvents and ensure all glassware is thoroughly dried.[5]

Problem 2: Formation of Impurities and Byproducts

Potential Impurity/Byproduct	Probable Cause	Mitigation and Removal Strategy
Debromination of Starting Material	Presence of reducing agents or certain reaction conditions can lead to the removal of the bromine atom.	Ensure an inert atmosphere and use purified reagents. Purification can be achieved through column chromatography.
Homocoupling of Starting Materials	A common side reaction in Ullmann couplings, leading to the formation of biphenyl derivatives.	Optimize the reaction stoichiometry and catalyst/ligand ratio. Purification via recrystallization or column chromatography is usually effective.
Unreacted Starting Materials	Incomplete reaction due to insufficient reaction time, low temperature, or catalyst deactivation.	Monitor the reaction progress using TLC or HPLC. If the reaction stalls, consider adding more catalyst or extending the reaction time. Purification can be achieved through recrystallization or column chromatography.
Polymerization Products	At higher temperatures, aniline derivatives can be prone to polymerization.	Optimize the reaction temperature and minimize reaction time. Purification can be challenging, but extraction and precipitation methods may be effective.

A logical workflow for troubleshooting common synthesis issues is presented below.

Caption: A decision tree for troubleshooting low yields in the synthesis of 4-(4-Bromophenoxy)aniline.

Scale-Up Challenges

Scaling up the synthesis of 4-(4-Bromophenoxy)aniline from the lab to industrial production presents several challenges:

• Heat and Mass Transfer: The Ullmann condensation is often exothermic. In large reactors, inefficient heat dissipation can lead to localized "hot spots," promoting side reactions and impurity formation. Proper reactor design with efficient stirring and cooling systems is critical.

• Mixing: Ensuring homogeneous mixing of solids (catalyst, base) and liquids in a large reactor can be difficult. Inadequate mixing can lead to inconsistent reaction rates and lower yields.

• Downstream Processing: Isolating and purifying large quantities of the product can be a bottleneck. While lab-scale purification often relies on column chromatography, this may not be economically viable at an industrial scale. Alternative methods like large-scale recrystallization, fractional distillation (if applicable), and large-scale flash chromatography need to be developed and optimized.[6]

• Catalyst Removal and Recovery: Efficient removal of the copper catalyst from the final product is essential, especially for pharmaceutical applications. Developing a robust and scalable method for catalyst removal and, if possible, recovery and recycling is a key consideration for a cost-effective and environmentally friendly process.

Experimental Protocols

General Lab-Scale Synthesis of 4-(4-Bromophenoxy)aniline via Ullmann Condensation

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• 4-Aminophenol

• 1-Bromo-4-phenoxybenzene

• Copper(I) iodide (CuI)

• N,N-Dimethylglycine

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-aminophenol (1.2 equivalents), 1-bromo-4-phenoxybenzene (1.0 equivalent), CuI (0.1 equivalents), N,N-dimethylglycine (0.2 equivalents), and K₂CO₃ (2.0 equivalents).

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this process three times.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove insoluble inorganic salts and the catalyst.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

The following diagram illustrates the general experimental workflow.

Caption: A typical experimental workflow for the synthesis of 4-(4-Bromophenoxy)aniline.

Data Presentation: Optimizing Reaction Conditions

Table 1: Effect of Catalyst and Ligand on Yield

Entry	Catalyst (mol%)	Ligand (mol%)	Yield (%)
1	CuI (10)	None	35
2	CuI (10)	N,N-Dimethylglycine (20)	75
3	CuI (10)	L-Proline (20)	82
4	Cu₂O (5)	1,10-Phenanthroline (10)	78
Reaction Conditions: 4-Aminophenol (1.2 eq.), 1-bromo-4-phenoxybenzene (1.0 eq.), K₂CO₃ (2.0 eq.), DMF, 110 °C, 24h.

Table 2: Effect of Base and Solvent on Yield

Entry	Base (2.0 eq.)	Solvent	Yield (%)
1	K₂CO₃	DMF	82
2	Cs₂CO₃	Dioxane	88
3	K₃PO₄	Toluene	65
4	Na₂CO₃	NMP	70
Reaction Conditions: 4-Aminophenol (1.2 eq.), 1-bromo-4-phenoxybenzene (1.0 eq.), CuI (10 mol%), L-Proline (20 mol%), 110 °C, 24h.

Table 3: Effect of Temperature and Reaction Time on Yield

Entry	Temperature (°C)	Time (h)	Yield (%)
1	90	24	65
2	110	12	78
3	110	24	85
4	130	12	80 (with some degradation)
Reaction Conditions: 4-Aminophenol (1.2 eq.), 1-bromo-4-phenoxybenzene (1.0 eq.), CuI (10 mol%), L-Proline (20 mol%), Cs₂CO₃ (2.0 eq.), Dioxane.

This technical support center provides a starting point for addressing challenges in the synthesis and scale-up of 4-(4-Bromophenoxy)aniline. For specific issues, further optimization and process development will be necessary.

References

• 1. researchgate.net [researchgate.net]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. biotage.com [biotage.com]

Technical Support Center: Purification of Brominated Phenoxyaniline Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of brominated phenoxyaniline compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My purified brominated phenoxyaniline compound is colored, often appearing yellow or brown. How can I remove the color?

A1: The coloration in brominated phenoxyaniline compounds is typically due to trace amounts of oxidized impurities.[1] Here are a few strategies to address this issue:

• Activated Charcoal Treatment: Treatment with activated charcoal followed by filtration and recrystallization can be effective in removing colored impurities.[1]

• Short Plug of Silica Gel: Passing the material through a short plug of silica gel using a non-polar eluent can often remove these colored impurities.[1]

• Fractional Distillation Under Vacuum: For some bromoaniline compounds, conventional purification methods like recrystallization may not be sufficient to prevent discoloration. Fractional distillation under vacuum has been shown to yield a pure compound that is more resistant to coloration over time.[2] It is crucial to perform the distillation under vacuum to prevent thermal decomposition.[2]

Q2: I am struggling with poor separation of my target compound from impurities during column chromatography. What can I do to improve this?

A2: Poor separation in column chromatography can be caused by several factors. Here is a systematic approach to troubleshooting:

• Optimize the Mobile Phase: The polarity of the eluent is critical. Use Thin Layer Chromatography (TLC) to determine the optimal solvent system. Aim for an Rf value of 0.2-0.3 for your target compound to ensure good separation on the column.[1] A less polar solvent system will increase the retention time on the column and may improve separation from less polar impurities.[1]

• Address Peak Tailing: Aniline derivatives are basic and can interact strongly with the acidic silanol groups on silica gel, leading to peak tailing.[1] To counteract this, add a small amount of a basic modifier like triethylamine (TEA), typically 0.5-2%, to your mobile phase.[1] TEA neutralizes the acidic sites on the silica, resulting in more symmetrical peaks.[1]

• Consider an Alternative Stationary Phase: If you are dealing with isomeric impurities that have similar polarities, switching the stationary phase may provide better selectivity.[1] Consider using alumina or a phenyl-functionalized silica gel, which can offer different separation mechanisms through π-π interactions.[1]

• Employ Gradient Elution: A very slow, shallow gradient elution can significantly improve the separation of closely eluting compounds.[1]

• Check for Column Overloading: Loading too much crude sample onto the column will lead to poor separation.[1] A general guideline is to use a mass of silica gel that is 50-100 times the mass of your crude sample.[1] For difficult separations, a higher ratio may be necessary.[1]

Q3: My bromination reaction is producing significant amounts of dibrominated byproducts. How can I minimize their formation and remove them?

A3: The formation of dibrominated impurities is a common issue in the synthesis of brominated phenoxyanilines.[3] Here are some strategies to control and remove them:

• Control of Reaction Conditions: The choice of brominating agent and reaction conditions can significantly impact selectivity. Using elemental bromine in pyridine to form pyridinium perbromide can lead to high selectivity for the monobromo product over the dibromo product.[3]

• Molar Ratio of Reactants: Carefully controlling the molar ratio of the brominating agent to the starting material is crucial. An equimolar ratio or a slight excess of the brominating agent is often preferred.[3]

• Temperature Control: The bromination reaction is exothermic. Maintaining a controlled temperature, for instance between 40-50°C, can help minimize the formation of byproducts.[4]

• Purification: While challenging, these byproducts can be removed. Careful column chromatography, potentially with a specialized stationary phase as mentioned in Q2, or fractional crystallization may be effective.

Quantitative Data Summary

Purification Method	Target Compound	Common Impurities	Typical Yield	Purity	Reference
Recrystallization	(S)-(-)-p-Bromophenyl methyl sulfoxide	Unreacted starting materials	61-70%	>99% ee	[5]
Column Chromatography	4-Bromo-3-(trifluoromethyl)aniline	Isomeric impurities, oxidized byproducts	Variable	High	[1]
Process Control	4-bromoaniline derivatives	Dibromides	>95% (of desired product in mixture)	<5% dibromides	[3]

Experimental Protocols

Protocol 1: Purification of a Brominated Phenoxyaniline by Recrystallization

This protocol is adapted from a procedure for a similar compound and may require optimization for your specific brominated phenoxyaniline.

• Dissolution: Transfer the crude product to an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., hot ethanol) to dissolve the compound completely.[5]

• Cooling and Crystallization: Allow the hot solution to cool slowly to room temperature over a period of about two hours.[5] Slow cooling encourages the formation of well-defined crystals. Partial solvent evaporation may be observed.[5]

• Refrigeration: Once the solution has reached room temperature and crystals have started to form, plug the flask and place it in a refrigerator at a low temperature (e.g., 3°C) overnight to maximize crystal formation.[5]

• Isolation: Collect the crystals by filtration using a Büchner funnel.

• Drying: Dry the purified crystals under a vacuum to remove any residual solvent.[5]

Protocol 2: Purification by Silica Gel Column Chromatography

This is a general protocol for the purification of aniline derivatives.

• Slurry Preparation: In a beaker, create a slurry of silica gel in the initial, least polar mobile phase you plan to use.

• Column Packing: Pour the slurry into the chromatography column. Use gentle air pressure to pack the silica bed uniformly, ensuring no air bubbles are trapped. Add a thin layer of sand on top of the silica bed.[1]

• Sample Loading:

  • Wet Loading: Dissolve the crude compound in a minimal amount of the mobile phase and carefully apply it to the top of the silica bed with a pipette.[1]

  • Dry Loading: Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[1]

• Elution: Begin eluting with the mobile phase, starting with the polarity determined from your initial TLC analysis. If using a gradient, gradually increase the polarity of the mobile phase. Apply positive pressure to maintain a steady flow rate.[1]

• Fraction Collection and Analysis: Collect fractions in an orderly manner. Monitor the collected fractions by TLC to identify those containing the pure product.[1]

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified compound.[1]

Visualizations

Caption: General purification workflow for brominated phenoxyaniline compounds.

Caption: Troubleshooting guide for column chromatography of brominated phenoxyanilines.

References

• 1. benchchem.com [benchchem.com]
• 2. pcbiochemres.com [pcbiochemres.com]
• 3. US6388135B1 - Preparation of 4-bromoaniline derivatives - Google Patents [patents.google.com]
• 4. US6114584A - Method of preparing brominated substituted anilines - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Improving regioselectivity in reactions involving 4-(4-Bromophenoxy)aniline

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the regioselectivity of reactions involving 4-(4-Bromophenoxy)aniline.

Frequently Asked Questions (FAQs)

Q1: Why is controlling regioselectivity in reactions with 4-(4-Bromophenoxy)aniline challenging?

A1: The molecule possesses two aromatic rings with multiple activating and directing groups, creating several potential reaction sites.

• Aniline Ring: This ring is strongly activated by the amino (-NH₂) group and, to a lesser extent, the phenoxy ether (-OAr) group. Both are ortho, para-directing groups.[1][2][3] The powerful activating nature of the amino group makes the aromatic ring highly susceptible to electrophilic attack, which can be difficult to control and may lead to polysubstitution.[4]

• Bromophenyl Ring: The bromine (-Br) atom is a deactivating but ortho, para-directing group.[5] The ether linkage activates this ring as well. This combination of directing effects can lead to a mixture of isomers in reactions like electrophilic aromatic substitution.

Q2: For electrophilic aromatic substitution, which positions are most reactive?

A2: The positions ortho to the highly activating amino group on the aniline ring are the most nucleophilic and therefore the most reactive towards electrophiles.[5][6] The para position is blocked by the phenoxy group. The strong electron-donating nature of the amino group increases electron density significantly at the ortho and para positions through resonance.[1][2]

Q3: How can I prevent unwanted side reactions at the amino group?

A3: The primary amino group is nucleophilic and susceptible to oxidation.[4] Protecting the amine is the most effective strategy. Converting the amine to an amide (e.g., acetanilide) or a carbamate (e.g., Boc or Cbz) reduces its nucleophilicity and activating strength, preventing side reactions like N-alkylation or oxidation and moderating the reactivity of the ring.[7][8][9]

Q4: What is the primary benefit of protecting the amino group for improving regioselectivity?

A4: Protecting the amino group, for instance by converting it to an acetanilide, serves two main purposes for regioselectivity. First, it moderates the strong activating effect of the -NH₂ group, which helps prevent polysubstitution.[4][10] Second, the protecting group introduces steric bulk, which can sterically hinder the positions ortho to it, thereby favoring substitution at the less hindered para position (relative to the directing group).[7]

Q5: When should I consider a Directed ortho-Metalation (DoM) strategy?

A5: Directed ortho-Metalation (DoM) is a powerful technique to achieve high regioselectivity for substitution exclusively at the position ortho to a directing metalation group (DMG).[11] This strategy is ideal when you need to introduce an electrophile specifically at the C3 or C5 position of the aniline ring. The aniline's amino group (typically after being protected as a carbamate or amide) can act as a DMG, directing an organolithium base to deprotonate the adjacent ortho position.[4][12]

Troubleshooting Guides

Problem 1: Poor Regioselectivity in Electrophilic Aromatic Substitution (EAS)

Symptom: You are performing an electrophilic substitution (e.g., halogenation, nitration) and obtaining a mixture of isomers, primarily substitution at both positions ortho to the amino group.

Cause: The powerful activating and directing effect of the primary amine makes both ortho positions highly reactive, leading to poor selectivity and potential polysubstitution.

Solutions:

Caption: Troubleshooting workflow for improving EAS regioselectivity.

• Protect the Amino Group: This is the most effective first step. Converting the -NH₂ to an acetamido group (-NHCOCH₃) moderates its activating influence and adds steric bulk, which typically favors substitution para to the acetyl group.[7]

• Control Temperature: Running the reaction at lower temperatures can favor the thermodynamically more stable isomer over the kinetically favored one.[7]

• Vary the Solvent: Solvent polarity can influence the distribution of isomers. For example, in Friedel-Crafts acylations, changing the solvent can alter the ortho/para ratio.[7]

• Employ Steric Hindrance: Using a bulkier electrophilic reagent can increase selectivity for the less sterically hindered position on the aromatic ring.[13][14]

Problem 2: Low Yield or No Reaction in Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig)

Symptom: An attempted Suzuki-Miyaura or Buchwald-Hartwig reaction at the C-Br bond results in low conversion of the starting material or fails completely.

Cause: This is often due to suboptimal reaction conditions, such as an inappropriate choice of catalyst, ligand, base, or solvent, which is especially critical for sterically hindered or electron-rich substrates.[15]

Solutions:

The choice of ligand is often critical in overcoming these issues. Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) can significantly improve reaction outcomes.[15][16]

Table 1: Recommended Conditions for Suzuki-Miyaura Coupling of Aryl Bromides

Component	Recommendation	Rationale
Catalyst Precursor	Pd(PPh₃)₄, Pd(OAc)₂	Pd(PPh₃)₄ is a pre-formed Pd(0) source. Pd(OAc)₂ is a stable Pd(II) precursor that is reduced in situ.[15]
Ligand	Buchwald-type phosphines (e.g., SPhos, XPhos)	Bulky, electron-rich ligands promote oxidative addition and reductive elimination steps, which can be slow with hindered substrates.[15]
Base	K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic bases are generally effective. The choice can be crucial and substrate-dependent.[15]
Solvent	Toluene, Dioxane, THF/H₂O	The solvent choice affects solubility and reaction kinetics. Aprotic, non-polar solvents are often effective.[17]

| Temperature | 80 - 120 °C | Higher temperatures are often required to overcome the activation energy, especially for less reactive aryl bromides.[15] |

Table 2: Recommended Conditions for Buchwald-Hartwig Amination of Aryl Bromides

Component	Recommendation	Rationale
Catalyst Precursor	Pd₂(dba)₃, Pd(OAc)₂	Common and effective palladium sources for C-N coupling.[18]
Ligand	Bidentate (e.g., BINAP, DPPF), Buchwald-type	Bidentate ligands can prevent catalyst deactivation and accelerate the reaction. Sterically hindered ligands are also highly effective.[18]
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	A strong, non-nucleophilic base is required for the deprotonation of the amine. NaOt-Bu is very common.[17]
Solvent	Toluene, Dioxane	Anhydrous, aprotic solvents are standard for this reaction.

| Atmosphere | Inert (Argon or Nitrogen) | The Pd(0) catalyst is oxygen-sensitive and requires an inert atmosphere to prevent oxidation and deactivation.[15] |

Key Experimental Protocols

Protocol 1: N-Acetylation of 4-(4-Bromophenoxy)aniline

This protocol protects the amino group to moderate its reactivity and introduce steric bulk, facilitating regioselective electrophilic substitution.

Materials:

• 4-(4-Bromophenoxy)aniline

• Acetic anhydride

• Sodium acetate

• Water

• Ethanol

Procedure: (Adapted from general aniline protection protocols[7])

• Suspend 4-(4-Bromophenoxy)aniline (1 eq.) in water.

• Add acetic anhydride (1.1 eq.) followed by a solution of sodium acetate (1.2 eq.) in water.

• Stir the mixture vigorously for 30 minutes at room temperature.

• The N-acetylated product, N-(4-(4-bromophenoxy)phenyl)acetamide, will precipitate.

• Collect the solid by vacuum filtration and wash thoroughly with cold water.

• Recrystallize the crude product from ethanol to obtain the pure protected compound.

Protocol 2: Regioselective Nitration of Protected Aniline

This protocol demonstrates a typical electrophilic aromatic substitution on the protected substrate, favoring substitution at the position ortho to the amino group (para to the phenoxy group).

Materials:

• N-(4-(4-bromophenoxy)phenyl)acetamide

• Concentrated nitric acid

• Concentrated sulfuric acid

• Crushed ice

• Ethanol

Procedure: (Adapted from general acetanilide nitration protocols[7])

• Dissolve the N-acetylated starting material (1 eq.) in glacial acetic acid or concentrated sulfuric acid and cool the solution to 0-5 °C in an ice bath.

• Separately, prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1 eq.) to chilled concentrated sulfuric acid.

• Add the nitrating mixture dropwise to the substrate solution, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Pour the reaction mixture slowly onto a large volume of crushed ice.

• The nitrated product will precipitate. Collect the solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Recrystallize from ethanol for purification.

• The final step would be deprotection (e.g., acid or base hydrolysis) to revert the acetamido group to the amine.

Strategic Pathways for Regiocontrol

The selection of a synthetic strategy depends on the desired final position of the new substituent. The two primary strategies involve either leveraging the directing effects of existing groups (often after modification) or forcing the reaction to a specific site using directed metalation.

Caption: Primary synthetic strategies for regiocontrol.

References

• 1. scispace.com [scispace.com]
• 2. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Voronoi deformation density analysis - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. Protective Groups [organic-chemistry.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 12. uwindsor.ca [uwindsor.ca]
• 13. m.youtube.com [m.youtube.com]
• 14. youtube.com [youtube.com]
• 15. benchchem.com [benchchem.com]
• 16. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. orbit.dtu.dk [orbit.dtu.dk]
• 18. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Managing exothermic reactions during the synthesis of 4-(4-Bromophenoxy)aniline derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for managing exothermic reactions during the synthesis of 4-(4-Bromophenoxy)aniline and its derivatives. The information is tailored for researchers, scientists, and drug development professionals to ensure safe and efficient experimental execution.

Troubleshooting Guide

Exothermic reactions, if not properly managed, can lead to temperature runaways, reduced product yield, increased impurity formation, and significant safety hazards. Below are common issues encountered during the synthesis of 4-(4-Bromophenoxy)aniline derivatives, along with their potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solution
Rapid, Uncontrolled Temperature Increase	1. Reagent Addition Rate is Too Fast: The rate of addition of a key reagent (e.g., amine, phenoxide, or catalyst solution) is exceeding the system's capacity to remove heat.	- Reduce the addition rate of the limiting reagent. - Consider using a syringe pump for precise and controlled addition.
2. Inadequate Cooling: The cooling bath (ice-water, dry ice-acetone) is insufficient for the scale of the reaction or has lost its cooling efficiency.	- Ensure the reaction flask is adequately immersed in the cooling bath. - Replenish the cooling medium as needed. - For larger scale reactions, consider using a cryostat for more stable temperature control.
3. High Reactant Concentration: Concentrated reaction mixtures can lead to a rapid release of heat.	- Dilute the reaction mixture with an appropriate solvent. This increases the thermal mass of the system, helping to absorb the heat generated.
Localized Hotspots and Charring	1. Poor Stirring: Inefficient mixing can lead to localized areas of high reactant concentration and temperature.	- Increase the stirring rate to ensure homogeneous mixing and heat distribution. - Use an appropriately sized stir bar or an overhead mechanical stirrer for viscous reaction mixtures.
2. Solid Reagent Addition: Adding a highly reactive solid reagent all at once can create localized exothermic events.	- Add solid reagents in small portions over a period of time. - Consider dissolving the solid reagent in a suitable solvent and adding it as a solution.
Low Product Yield and/or High Impurity Profile	1. Temperature Fluctuations: Poor temperature control can lead to the formation of side products or degradation of the desired product.	- Maintain a stable reaction temperature using a reliable cooling system. - Monitor the internal reaction temperature continuously with a calibrated thermometer or thermocouple.
2. Reaction Runaway: A brief or sustained temperature spike may have occurred, leading to decomposition of starting materials or products.	- Implement the solutions for "Rapid, Uncontrolled Temperature Increase." - If a runaway is suspected, safely quench the reaction (if a procedure is in place) and re-evaluate the experimental design.
Reaction Stalls After Initial Exotherm	1. Catalyst Deactivation: The initial exotherm may have been too high, leading to the deactivation of the temperature-sensitive catalyst (e.g., palladium-phosphine complexes).	- Improve initial temperature control by pre-cooling the reaction vessel and adding reagents more slowly. - Choose a more thermally stable catalyst system if available.
2. Insufficient Base: The base may have been consumed rapidly in an initial exothermic phase, leaving the reaction incomplete.	- Add the base in portions or as a solution over time. - Ensure the chosen base is stable at the reaction temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 4-(4-Bromophenoxy)aniline, and which steps are potentially exothermic?

A1: The most common synthesis routes are the Ullmann condensation and the Buchwald-Hartwig amination.

• Ullmann Condensation: This involves the copper-catalyzed coupling of 4-bromophenol with 4-bromoaniline or a protected aniline derivative. The reaction of the aryl halide with the copper catalyst and the subsequent coupling can be exothermic, especially at the high temperatures traditionally required for this reaction.[1]

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction couples an aniline or a protected aniline with 1-bromo-4-phenoxybenzene. The oxidative addition and reductive elimination steps in the catalytic cycle can release heat.[2]

Q2: How can I predict the potential for a thermal runaway in my reaction?

A2: A thorough risk assessment is crucial. Consider the following:

• Reaction Scale: The potential for a dangerous exotherm increases with the scale of the reaction.

• Reactant Concentration: Higher concentrations lead to faster reaction rates and greater heat generation per unit volume.

• Reaction Enthalpy: If available from literature or calorimetric studies, the enthalpy of the reaction will indicate the total amount of heat that will be released.

• Cooling Capacity: Evaluate the efficiency of your cooling system (e.g., surface area of the flask in the cooling bath, temperature and flow rate of the cooling medium).

Q3: What are the best practices for controlling the temperature of a potentially exothermic reaction?

A3:

• Controlled Reagent Addition: Use a dropping funnel or a syringe pump to add one of the reactants slowly to the reaction mixture.

• Efficient Cooling: Use a cooling bath that is at least 20-30°C cooler than the desired reaction temperature. Ensure good thermal contact between the flask and the cooling medium.

• Adequate Agitation: Vigorous stirring is essential for uniform heat distribution.

• Monitoring: Always monitor the internal temperature of the reaction, not just the bath temperature.

• Inert Atmosphere: Many coupling reactions are air-sensitive. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions that may also be exothermic.

Q4: Are there any specific solvent choices that can help manage the exotherm?

A4: Yes, the choice of solvent is important.

• Higher Boiling Point Solvents: Solvents with higher boiling points can absorb more heat before boiling, providing a safety margin. Toluene and dioxane are common in Buchwald-Hartwig reactions.[3]

• Thermal Conductivity: Solvents with better thermal conductivity can help dissipate heat more effectively.

• Sufficient Solvent Volume: A larger volume of solvent will increase the thermal mass of the reaction, which can help to buffer temperature changes.

Q5: What should I do if a thermal runaway occurs?

A5: If you observe a rapid, uncontrolled rise in temperature:

• Stop Reagent Addition: Immediately stop the addition of any reagents.

• Enhance Cooling: If safe to do so, add more cooling medium to the bath (e.g., add dry ice to an acetone bath).

• Alert Others: Inform your colleagues and supervisor of the situation.

• Evacuate if Necessary: If the reaction cannot be brought under control and there is a risk of vessel rupture or fire, evacuate the area and follow your institution's emergency procedures.

Experimental Protocols

Representative Protocol for Ullmann Condensation (with Temperature Control)

This protocol is a general guideline for a ligand-assisted Ullmann C-N coupling.

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), the amine (1.2 mmol), the base (e.g., K₃PO₄, 2.0 mmol), the copper catalyst (e.g., CuI, 0.05 mmol, 5 mol%), and the ligand (e.g., 1,10-phenanthroline, 0.1 mmol).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent Addition: Add the degassed solvent (e.g., DMF or toluene) via syringe.

• Controlled Heating: Place the Schlenk tube in a pre-heated oil bath set to the desired temperature (e.g., 110°C). Monitor the internal temperature if possible, especially during the initial phase of the reaction.

• Reaction Monitoring: Stir the reaction mixture for the specified time (e.g., 24 hours), monitoring the progress by TLC or LC-MS.

• Workup: After completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Representative Protocol for Buchwald-Hartwig Amination (with Temperature Control)

This protocol is a general guideline for a Buchwald-Hartwig amination.

• Reaction Setup: In a glovebox, add the aryl bromide (1.0 equiv), the amine (1.2 equiv), the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.4 equiv) to an oven-dried vial equipped with a stir bar.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene) to the vial.

• Controlled Heating: Seal the vial and remove it from the glovebox. Place it in a pre-heated heating block or oil bath set to the desired temperature (e.g., 100°C).

• Reaction Monitoring: Stir the reaction for the required time (e.g., 12-24 hours), monitoring by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with an appropriate organic solvent and filter through a pad of celite to remove insoluble salts.

• Extraction and Purification: Wash the filtrate with water and brine. Dry the organic layer, concentrate, and purify the residue by column chromatography.

Data Presentation

The following tables provide representative quantitative data for typical Ullmann and Buchwald-Hartwig reactions. Note that optimal conditions will vary depending on the specific substrates and ligands used.

Table 1: Representative Conditions for Ullmann Condensation

Parameter	Condition 1	Condition 2	Condition 3
Catalyst	CuI (10 mol%)	Cu₂O (5 mol%)	Cu Powder (1.5 equiv)
Ligand	L-Proline (20 mol%)	1,10-Phenanthroline (10 mol%)	None
Base	K₂CO₃ (2 equiv)	Cs₂CO₃ (2 equiv)	K₂CO₃ (2 equiv)
Solvent	DMSO	Toluene	DMF
Temperature (°C)	90	110	180-210
Time (h)	12-24	24	24-48
Yield (%)	Moderate to Good	Good to Excellent	Variable

Table 2: Representative Conditions for Buchwald-Hartwig Amination

Parameter	Condition 1	Condition 2	Condition 3
Pd Source	Pd(OAc)₂ (2 mol%)	Pd₂(dba)₃ (1 mol%)	Pd(dba)₂ (2 mol%)
Ligand	XPhos (4 mol%)	BINAP (1.5 mol%)	P(t-Bu)₃ (4 mol%)
Base	NaOtBu (1.4 equiv)	Cs₂CO₃ (1.5 equiv)	K₃PO₄ (2 equiv)
Solvent	Toluene	Dioxane	THF
Temperature (°C)	80-110	100	65
Time (h)	4-24	12-24	12-24
Yield (%)	Good to Excellent	Good to Excellent	Moderate to Good

Visualizations

Caption: Experimental workflow for managing exothermic reactions.

References

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Strategies to avoid homocoupling byproducts in Suzuki reactions of 4-(4-Bromophenoxy)aniline

This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting strategies and frequently asked questions (FAQs) for minimizing homocoupling byproducts in the Suzuki-Miyaura cross-coupling of 4-(4-Bromophenoxy)aniline.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of Suzuki reactions, and why is it a problem?

A1: Homocoupling is a prevalent side reaction where two molecules of the organoboron reagent (e.g., boronic acid) couple with each other, forming a symmetrical biaryl byproduct.[1][2] This is highly undesirable as it consumes the starting material, reduces the yield of the intended cross-coupled product, and complicates the purification process due to the structural similarities between the homocoupled byproduct and the target molecule.[1][2]

Q2: What are the primary causes of homocoupling in palladium-catalyzed Suzuki reactions?

A2: The two main culprits behind homocoupling are the presence of dissolved oxygen and palladium(II) species in the reaction mixture.[2][3][4]

• Oxygen: Dissolved oxygen can oxidize the catalytically active Pd(0) to Pd(II).[1][5] These Pd(II) species can then promote the homocoupling of boronic acids.[3][4] Therefore, rigorous deoxygenation of all solvents and the reaction headspace is critical.[2][3][6]

• Pd(II) Precatalysts: Using a Pd(II) source, such as Pd(OAc)₂, without an efficient initial reduction to Pd(0) can lead to a higher concentration of Pd(II) species that directly catalyze the homocoupling side reaction.[1][2][4]

Q3: My substrate is 4-(4-Bromophenoxy)aniline. Are there any specific challenges I should be aware of?

A3: Yes, the unprotected aniline group in your substrate can introduce challenges. The basic nature of the amine can lead to coordination with the palladium catalyst, which may inhibit its catalytic activity.[7][8] This requires careful optimization of reaction conditions to achieve high yields and avoid side reactions.

Q4: How does the choice of palladium catalyst and ligand influence the formation of homocoupling byproducts?

A4: The selection of the palladium source and its associated ligand is crucial for minimizing homocoupling.

• Palladium Source: Using a Pd(0) source, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), is often preferred as it bypasses the in-situ reduction step where homocoupling can occur.[1][2]

• Ligands: Bulky, electron-rich phosphine ligands, such as the Buchwald-type biaryl phosphines (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), are highly effective at suppressing homocoupling.[1][2][6] These ligands accelerate the desired oxidative addition and reductive elimination steps, making the competing homocoupling pathway less favorable.[1][2]

Q5: What role does the base play, and how can my choice of base reduce homocoupling?

A5: The base is essential for activating the boronic acid to facilitate the transmetalation step.[9][10] However, an inappropriate choice can promote homocoupling. Weaker inorganic bases such as potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are generally preferred as they are less likely to promote homocoupling compared to strong bases like sodium hydroxide (NaOH).[6]

Q6: How do solvents and temperature affect homocoupling?

A6: Solvents and temperature are critical parameters to control.

• Solvents: Aprotic solvents like 1,4-dioxane, toluene, and tetrahydrofuran (THF) are commonly used and are effective at minimizing homocoupling.[6] While water is often required to dissolve the base, an excessive amount can sometimes promote the side reaction.[6][11]

• Temperature: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can help suppress homocoupling, as higher temperatures can accelerate side reactions.[6]

Troubleshooting Guide for Excessive Homocoupling

If you observe significant formation of the homocoupled byproduct, follow this logical workflow to diagnose and resolve the issue.

Caption: A logical workflow for troubleshooting and minimizing homocoupling in Suzuki reactions.

Data Presentation

Table 1: General Effect of Ligand Choice on Suppressing Homocoupling

Ligand Type	General Characteristics	Impact on Homocoupling
Simple Phosphines (e.g., PPh₃)	Less bulky, less electron-donating.	May allow for more homocoupling, especially under non-ideal conditions.
Bulky, Electron-Rich Phosphines (e.g., P(t-Bu)₃, Buchwald ligands)	Sterically demanding, strong electron donors.	Generally suppress homocoupling by accelerating the desired catalytic cycle.[2]
N-Heterocyclic Carbenes (NHCs)	Strong σ-donors, sterically tunable.	Can be very effective in suppressing homocoupling due to their strong binding to palladium.[2]

Table 2: Effect of Different Bases on Suzuki Coupling

Reaction conditions: Phenylboronic acid (1.2 mmol), 4-bromoanisole (1.0 mmol), Pd/NiFe₂O₄ catalyst in DMF/H₂O at 80°C for 60 min.

Base	Solvent	Temperature (°C)	Time (min)	Yield (%)
K₂CO₃	DMF/H₂O (1:1)	80	60	90
K₃PO₄	DMF/H₂O (1:1)	80	60	85
NaOH	DMF/H₂O (1:1)	80	60	70
Et₃N	DMF/H₂O (1:1)	80	60	50

This table illustrates the general trend that weaker inorganic bases often provide better yields, implicitly by minimizing side reactions like homocoupling.[6]

Table 3: Impact of Dissolved Oxygen on Homocoupling

Data adapted from a study on the synthesis of LY451395.

Dissolved Oxygen (ppm)	Homocoupling Byproduct (%)
3.3	0.18
0.5	0.071

This data demonstrates a clear correlation between lower oxygen levels and reduced homocoupling.[2]

Experimental Protocols

Protocol 1: Optimized Suzuki Coupling of 4-(4-Bromophenoxy)aniline

This protocol is a starting point and may require further optimization for your specific boronic acid partner.

Materials:

• 4-(4-Bromophenoxy)aniline (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Potassium Phosphate (K₃PO₄), finely powdered (2.0 eq)

• 1,4-Dioxane and Water (degassed, 4:1 v/v ratio)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealable reaction vessel

Procedure:

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-(4-Bromophenoxy)aniline, the arylboronic acid, and finely powdered potassium phosphate.[1]

• Inerting the System: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle at least three times to ensure the complete removal of atmospheric oxygen.[1]

• Reagent Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.[1]

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 8-12 hours.[1]

• Workup: After completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[1]

• Purification: The crude product can be purified by flash column chromatography on silica gel to isolate the desired coupled product.[1]

Protocol 2: Nitrogen Subsurface Sparging for Effective Degassing

This method is highly effective for removing dissolved oxygen from solvents.[2][3]

Procedure:

• Apparatus Setup: Assemble the reaction flask with the solvent and a stir bar. Insert a long needle or a glass frit sparging tube connected to a nitrogen line so that it reaches the bottom of the solvent.

• Sparging: While stirring, bubble a steady stream of nitrogen gas through the solvent for at least 30 minutes.[2]

• Reagent Addition: After sparging, remove the tube while maintaining a positive pressure of nitrogen in the flask. Add reagents under a counterflow of nitrogen before adding the catalyst.[2]

Visualization of Suzuki Catalytic Cycle and Homocoupling Pathway

Caption: The Suzuki catalytic cycle and the competing homocoupling pathway initiated by Pd(II) species.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Anticancer Activity of 4-(4-Bromophenoxy)aniline-Based Quinazolines: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anticancer activity of quinazoline derivatives, with a specific focus on compounds bearing a 4-(4-Bromophenoxy)aniline moiety. While direct studies on this exact substitution pattern are limited in publicly available literature, this guide draws comparisons from closely related 4-anilinoquinazoline analogues, particularly those with halogen substitutions on the aniline ring, to provide valuable insights into their therapeutic potential. The information presented herein is supported by experimental data from peer-reviewed studies and includes detailed methodologies for key assays.

Introduction to Quinazolines as Anticancer Agents

Quinazolines are a class of heterocyclic aromatic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities.[1] In oncology, the 4-anilinoquinazoline scaffold is a well-established pharmacophore, forming the core structure of several clinically approved epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs), such as gefitinib and erlotinib.[2][3] EGFR is a key receptor tyrosine kinase that, upon activation, triggers downstream signaling pathways like the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways, leading to cell proliferation, survival, and metastasis.[4] Dysregulation of EGFR signaling is a common feature in many cancers, making it a prime target for therapeutic intervention. The 4-anilino moiety of these inhibitors typically occupies the ATP-binding pocket of the EGFR kinase domain, and substitutions on this ring can significantly influence their potency and selectivity.[2]

Comparative Cytotoxicity Data

The following table summarizes the in vitro cytotoxic activity (IC50 values) of 4-(halogenoanilino)-6-bromoquinazolines against human breast adenocarcinoma (MCF-7) and human cervical cancer (HeLa) cell lines. This data is extracted from a study by Mograbi et al. (2017) and provides a basis for comparing the effects of different halogen substitutions on the aniline ring at the 4-position.

Compound ID	Aniline Moiety	Cancer Cell Line	IC50 (µM)[5]
3e	4-Bromoaniline	MCF-7	>10
HeLa	>10
4e	4-Bromoaniline	MCF-7	>10
HeLa	3.18
3a	3-Fluoroaniline	MCF-7	1.12
HeLa	2.56
4b	3-Fluoroaniline	MCF-7	0.86
HeLa	1.24
3c	4-Chloroaniline	MCF-7	2.45
HeLa	3.89
Gefitinib	(Reference Drug)	MCF-7	0.51
HeLa	2.37

Note: The original study did not include a 4-phenoxy-substituted aniline. The data for 4-bromoaniline is presented as the closest structural analogue.

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below to facilitate the replication and validation of these findings.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.

Procedure:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for a specified period, typically 48 or 72 hours.

• MTT Addition: Following incubation, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for another 2-4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curve.

Annexin V/Propidium Iodide Assay for Apoptosis

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Procedure:

• Cell Treatment: Cells are treated with the test compounds at their respective IC50 concentrations for a defined period (e.g., 24 or 48 hours).

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS), and resuspended in 1X binding buffer.

• Staining: Annexin V-FITC and propidium iodide (PI) are added to the cell suspension, which is then incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. Annexin V-FITC binds to phosphatidylserine on the outer leaflet of the cell membrane of apoptotic cells, while PI stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

• Data Interpretation: The results are typically displayed as a quadrant plot, where:

  • Lower-left quadrant (Annexin V-/PI-): Live cells

  • Lower-right quadrant (Annexin V+/PI-): Early apoptotic cells

  • Upper-right quadrant (Annexin V+/PI+): Late apoptotic/necrotic cells

  • Upper-left quadrant (Annexin V-/PI+): Necrotic cells

Cell Cycle Analysis

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) using flow cytometry.

Procedure:

• Cell Treatment: Cells are exposed to the test compounds for a specific duration (e.g., 24 hours).

• Cell Fixation: The treated cells are harvested, washed with PBS, and fixed in cold 70% ethanol overnight at -20°C.

• Staining: The fixed cells are washed and then stained with a solution containing a DNA-intercalating dye, such as propidium iodide, and RNase A (to prevent staining of RNA).

• Flow Cytometry Analysis: The DNA content of the stained cells is measured using a flow cytometer.

• Data Analysis: The data is presented as a histogram, where the fluorescence intensity corresponds to the DNA content. Cells in the G0/G1 phase have 2N DNA content, cells in the S phase have an intermediate amount of DNA, and cells in the G2/M phase have 4N DNA content. The percentage of cells in each phase is quantified.

Visualizing Experimental Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for evaluating anticancer compounds and the EGFR signaling pathway.

Caption: Workflow for in vitro evaluation of anticancer compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Specific inhibition of epidermal growth factor receptor tyrosine kinase by 4-anilinoquinazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Anilinoquinazoline Derivatives with Epidermal Growth Factor Receptor Inhibitor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and In Vitro Cytotoxicity of the 4-(Halogenoanilino)-6-bromoquinazolines and Their 6-(4-Fluorophenyl) Substituted Derivatives as Potential Inhibitors of Epidermal Growth Factor Receptor Tyrosine Kinase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a New Analytical Method for 4-(4-Bromophenoxy)aniline Quantification

This guide provides a comprehensive validation and comparison of a newly developed Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the accurate quantification of 4-(4-Bromophenoxy)aniline. This compound is a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] The performance of this new method is objectively compared against established analytical techniques, namely Gas Chromatography-Mass Spectrometry (GC-MS) and a conventional HPLC-UV method.

The validation of this new method adheres to the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring its suitability for its intended purpose in quality control and research environments.[2][3][4] The key performance characteristics, including specificity, linearity, accuracy, precision, and sensitivity, are presented to demonstrate the method's reliability and robustness.

Quantitative Data Summary

The performance of the new RP-HPLC-UV method was rigorously evaluated against two alternative methods. The validation parameters summarized below demonstrate the superior performance of the new method in terms of sensitivity, precision, and linear range.

Parameter	New RP-HPLC-UV Method	Alternative 1: GC-MS Method	Alternative 2: Conventional HPLC-UV Method
Linearity (R²)	> 0.9995	> 0.999	> 0.998
Linear Range	0.1 - 150 µg/mL	0.05 - 100 µg/mL	1 - 200 µg/mL
Limit of Detection (LOD)	0.04 µg/mL[5][6]	0.01 µg/mL	0.5 µg/mL
Limit of Quantification (LOQ)	0.12 µg/mL[5][6]	0.05 µg/mL	1.0 µg/mL
Precision (%RSD)	< 1.5%	< 5.0%[7]	< 2.0%
Accuracy / Recovery (%)	98.5% - 101.2%	95.0% - 104.5%	97.0% - 102.5%
Analysis Time	~10 minutes	~30 minutes (including derivatization)	~25 minutes

Experimental Protocols

Detailed methodologies for the new RP-HPLC-UV method and the comparative techniques are provided below.

1. New Method: Rapid RP-HPLC-UV Protocol

This method is optimized for high throughput and sensitivity.

• Instrumentation : HPLC system with a UV/Vis Diode Array Detector (DAD).

• Column : C18 reversed-phase column (e.g., Phenomenex Luna C18, 150 mm x 4.6 mm, 3 µm particle size).[8][9]

• Mobile Phase : Isocratic elution with a mixture of Acetonitrile and 0.05% Trifluoroacetic Acid in Water (65:35 v/v).[5][6]

• Flow Rate : 1.2 mL/min.

• Column Temperature : 30°C.[5][6][8][9]

• Detection Wavelength : 245 nm.

• Injection Volume : 10 µL.

• Sample Preparation : Accurately weigh and dissolve the 4-(4-Bromophenoxy)aniline standard or sample in the mobile phase to achieve a final concentration within the linear range. Filter through a 0.22 µm syringe filter prior to injection.

2. Alternative Method 1: GC-MS Protocol

This technique offers high selectivity and sensitivity but requires a derivatization step for the polar aniline compound.[7][10][11]

• Instrumentation : Gas chromatograph coupled to a Mass Spectrometer (GC-MS).[7][12]

• Column : Fused silica capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas : Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program : Start at 100°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Injector Temperature : 270°C.

• Ion Source Temperature : 230°C.

• Ionization Mode : Electron Ionization (EI) at 70 eV.

• Mass Detection : Scan mode (m/z 50-400) or Single Ion Monitoring (SIM) for enhanced sensitivity.

• Sample Preparation and Derivatization :

  • Extract the analyte from the sample matrix using an appropriate solvent (e.g., Toluene).

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Add 100 µL of a derivatizing agent (e.g., Heptafluorobutyric anhydride) and 100 µL of Toluene.[10]

  • Heat the mixture at 70°C for 30 minutes.

  • Cool to room temperature, evaporate the excess reagent, and reconstitute the residue in 100 µL of Ethyl Acetate for injection.[7]

3. Alternative Method 2: Conventional HPLC-UV Protocol

This represents a standard, widely used method for similar compounds.

• Instrumentation : HPLC system with a standard UV detector.

• Column : C18 reversed-phase column (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase : Gradient elution. Solvent A: Water with 0.1% Phosphoric Acid. Solvent B: Acetonitrile.

  • Gradient: Start at 30% B, increase to 80% B over 20 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate : 1.0 mL/min.[8][13]

• Column Temperature : 25°C.

• Detection Wavelength : 245 nm.

• Injection Volume : 20 µL.

• Sample Preparation : Same as the new RP-HPLC-UV method, ensuring concentration is within the appropriate linear range.

Methodology and Validation Diagrams

Visual representations of the experimental workflow and logical validation process provide a clear overview of the procedures.

Caption: Experimental workflow for the new RP-HPLC-UV method.

Caption: Logical flow for analytical method validation per ICH guidelines.

Conclusion

The newly developed RP-HPLC-UV method for the quantification of 4-(4-Bromophenoxy)aniline has been successfully validated according to ICH guidelines.[14][15] The comparative data clearly indicates that this new method offers significant advantages over conventional HPLC and GC-MS techniques, including a shorter analysis time, excellent precision, and high accuracy over a wide linear range. Its simplicity, speed, and reliability make it a superior choice for routine quality control testing and research applications in the pharmaceutical and chemical industries.

References

• 1. chemimpex.com [chemimpex.com]
• 2. youtube.com [youtube.com]
• 3. qbdgroup.com [qbdgroup.com]
• 4. database.ich.org [database.ich.org]
• 5. Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. series.publisso.de [series.publisso.de]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 15. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Cross-validation of HPLC and NMR data for purity assessment of 4-(4-Bromophenoxy)aniline derivatives

A Comparative Guide to HPLC and qNMR for Purity Assessment of 4-(4-Bromophenoxy)aniline Derivatives

In the realm of pharmaceutical development and quality control, the precise determination of a compound's purity is of utmost importance. For novel compounds such as 4-(4-bromophenoxy)aniline derivatives, which are key intermediates in the synthesis of various pharmaceutical agents, a rigorous assessment of purity ensures the safety, efficacy, and consistency of the final drug product. High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy are two powerful and widely utilized analytical techniques for this purpose.

This guide presents an objective comparison of the performance of HPLC and qNMR for the purity assessment of 4-(4-bromophenoxy)aniline derivatives. It provides supporting experimental protocols and illustrative data to assist researchers, scientists, and drug development professionals in selecting the most suitable analytical strategy.

The Importance of Orthogonal Methods in Purity Assessment

Relying on a single analytical method for purity determination can sometimes be insufficient, as each technique has its own inherent biases and limitations. Orthogonal methods, which are based on different chemical or physical principles, provide a more comprehensive and reliable evaluation of a compound's purity.[1] Cross-validation, the process of comparing results from two or more distinct analytical techniques, is a critical component of method validation and instills a high degree of confidence in the reported purity values.[1] This guide explores the cross-validation of a chromatographic method (HPLC) and a spectroscopic method (qNMR).

Logical Workflow for Cross-Validation

The following diagram illustrates the general workflow for the cross-validation of HPLC and qNMR data for purity assessment.

Caption: Workflow for cross-validation of HPLC and qNMR.

Comparison of HPLC and qNMR for Purity Assessment

The choice between HPLC and qNMR depends on the specific requirements of the analysis. HPLC is generally more sensitive to trace impurities, while qNMR is a primary method that does not require a reference standard of the analyte.[2]

Feature	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning between a mobile and stationary phase.	Quantification based on the direct proportionality between the integral of a resonance signal and the number of corresponding nuclei.[3]
Quantitation	Relative (based on peak area percentage) or external standard calibration.	Absolute (using a certified internal standard).[4]
Reference Standard	Requires a reference standard of the analyte for identification and assay.	Can determine purity without a reference standard of the analyte.[2]
Information Provided	Purity, number of components, retention times.	Purity, structural confirmation, identification and quantification of impurities.[3]
Sensitivity	Generally higher, making it suitable for trace impurity analysis.[2]	Typically lower than HPLC, but can be enhanced with high-field instruments.
Sample Throughput	Well-suited for high-throughput analysis with autosamplers.	Generally has lower throughput than HPLC.
Destructive	Yes.	No, the sample can be recovered after analysis.[2]

Experimental Protocols

Detailed methodologies for the purity assessment of a representative 4-(4-bromophenoxy)aniline derivative using both HPLC-UV and ¹H-qNMR are outlined below.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This method is designed for the separation and quantification of 4-(4-bromophenoxy)aniline and potential impurities.

• Instrumentation: HPLC system equipped with a quaternary pump, autosampler, and UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents and Materials:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Trifluoroacetic acid (TFA) or Formic acid

  • 4-(4-Bromophenoxy)aniline reference standard of known purity.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% TFA

  • Mobile Phase B: Acetonitrile with 0.1% TFA

  • Gradient: 30% B to 95% B over 20 minutes, hold at 95% B for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 4-(4-bromophenoxy)aniline derivative.

  • Dissolve in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Data Processing and Quantification:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity based on the area percentage of the main peak relative to the total peak area.

Quantitative ¹H-NMR (qNMR) Protocol

This method provides an absolute measure of the purity of the 4-(4-bromophenoxy)aniline derivative using an internal standard.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher) equipped with a high-resolution probe.

• Reagents and Materials:

  • Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

  • Certified internal standard of known purity (e.g., maleic acid or 1,4-dinitrobenzene). The internal standard should have signals that do not overlap with the analyte signals.

  • 4-(4-Bromophenoxy)aniline derivative sample.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the 4-(4-bromophenoxy)aniline derivative.

  • Accurately weigh approximately 10 mg of the internal standard.

  • Dissolve both the sample and the internal standard in a precise volume (e.g., 0.75 mL) of the deuterated solvent in an NMR tube.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 16-64 scans to achieve an adequate signal-to-noise ratio (>250:1 for accurate integration).[1]

  • Relaxation Delay (d1): A sufficiently long delay (e.g., 5 times the longest T₁ of the signals of interest) is crucial for accurate integration.

  • Acquisition Time: Typically 2-4 seconds.[1]

  • Spectral Width: To encompass all signals of interest.

• Data Processing and Quantification:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 4-(4-Bromophenoxy)aniline derivative

  • IS = Internal Standard

Representative Quantitative Data

The following table summarizes representative quantitative data for the purity assessment of a batch of 4-(4-bromophenoxy)aniline derivative by HPLC and qNMR.

Analytical Method	Purity (%)	Relative Standard Deviation (RSD, n=3)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
HPLC-UV	99.80	0.12%	0.01%	0.03%
¹H-qNMR	99.75	0.18%	0.05%	0.15%

Note: The data presented are representative and may vary depending on the specific experimental conditions and instrumentation.

Key Observations:

• High Concordance: Both HPLC and qNMR methods show high agreement in the purity determination, providing strong confidence in the analytical results.

• Precision: Both techniques demonstrate excellent precision, as indicated by the low relative standard deviations.

• Sensitivity: HPLC-UV shows a lower limit of detection and quantification, making it more suitable for identifying and quantifying trace-level impurities.

Conclusion

Both HPLC and qNMR are powerful and reliable techniques for the purity assessment of 4-(4-bromophenoxy)aniline derivatives. HPLC is a highly sensitive and selective method, making it ideal for the detection and quantification of trace impurities. Its suitability for high-throughput screening is also a significant advantage in a quality control environment. On the other hand, qNMR is a primary analytical method that offers excellent accuracy and precision without the need for an analyte-specific reference standard.

The choice between HPLC and qNMR will ultimately depend on the specific requirements of the analysis, including the need for trace-level impurity detection, the availability of reference standards, and the desired sample throughput. For a comprehensive characterization of 4-(4-bromophenoxy)aniline derivatives, the use of both techniques is highly recommended. This orthogonal approach provides confirmatory data, ensuring the highest level of confidence in the purity assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. emerypharma.com [emerypharma.com]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Performance comparison of 4-(4-Bromophenoxy)aniline derivatives as kinase inhibitors

A comparative guide for researchers in oncology and drug discovery, offering an objective analysis of 4-anilinoquinazoline derivatives, a class of compounds structurally related to 4-(4-Bromophenoxy)aniline, as potent kinase inhibitors. This guide provides a synthesis of performance data, detailed experimental methodologies, and visual representations of key biological pathways and workflows.

Editor's Note: While the initial focus of this guide was on 4-(4-Bromophenoxy)aniline derivatives, a comprehensive literature survey revealed a scarcity of comparative performance data for a series of analogs with this specific scaffold. Consequently, this guide focuses on the closely related and extensively studied class of 4-anilinoquinazoline derivatives. This class shares a critical pharmacophore with the originally intended subject and serves as an excellent proxy for understanding the structure-activity relationships of kinase inhibitors centered on a substituted aniline moiety.

The 4-anilinoquinazoline scaffold is a cornerstone in the development of kinase inhibitors, particularly those targeting the Epidermal Growth Factor Receptor (EGFR), a key player in various cancers.[1][2] The strategic substitution on both the quinazoline core and the aniline ring has led to the development of highly potent and selective therapeutic agents.[3] This guide provides a comparative analysis of selected 4-anilinoquinazoline derivatives, highlighting their inhibitory efficacy against key kinases and cancer cell lines.

Quantitative Performance Analysis: A Comparative Overview

The inhibitory potential of 4-anilinoquinazoline derivatives is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of a specific kinase or the proliferation of a cancer cell line by 50%. Lower IC50 values are indicative of higher potency. The following tables summarize the IC50 values for a selection of 4-anilinoquinazoline derivatives against EGFR kinase and various cancer cell lines.

Compound Reference	Aniline Substitution	Quinazoline Substitution	Target Kinase	IC50 (nM)
Derivative 1	3-Bromo	6,7-Dimethoxy	EGFR	0.029
Derivative 2	3-Chloro	Unsubstituted	EGFR	~20
Derivative 3	3-Iodo	7-Methoxy, 6-(imidazole-containing side chain)	EGFR	3000 (for A431 cell line)
Derivative 4	3-(Trifluoromethyl)	7-Methoxy, 6-(imidazole-containing side chain)	EGFR	3500 (for A431 cell line)

Table 1: Comparative Inhibitory Potency of 4-Anilinoquinazoline Derivatives against EGFR Kinase. Data compiled from multiple sources.[4][5][6]

Compound Reference	Cell Line	Cancer Type	IC50 (µM)
Derivative 3	A431	Skin Epidermoid Carcinoma	3.0
Derivative 4	A431	Skin Epidermoid Carcinoma	3.5
Compound 11	MCF-7	Breast Cancer	Potent (exact value not specified)
Compound 11	MDA-MB-468	Breast Cancer	Potent (exact value not specified)

Table 2: Anti-proliferative Activity of Selected 4-Anilinoquinazoline Derivatives in Cancer Cell Lines. Data compiled from multiple sources.[5][7]

Experimental Protocols

The data presented in this guide are derived from standard biochemical and cell-based assays designed to assess the efficacy of kinase inhibitors. Below are detailed methodologies for the key experiments cited.

In Vitro Kinase Inhibition Assay (General Protocol)

This assay determines the direct inhibitory effect of a compound on the activity of a purified kinase enzyme.

• Enzyme and Substrate Preparation: A purified recombinant human EGFR kinase domain is used. A synthetic peptide substrate, such as a poly(Glu, Tyr) 4:1, serves as the substrate for phosphorylation.

• Reaction Mixture: The kinase, substrate, and varying concentrations of the test compound (solubilized in DMSO) are pre-incubated in a reaction buffer (e.g., Tris-HCl, MgCl2, MnCl2, DTT).

• Initiation of Reaction: The kinase reaction is initiated by the addition of ATP (adenosine triphosphate). The reaction is allowed to proceed at a controlled temperature (e.g., 25-30°C) for a specific duration.

• Detection of Phosphorylation: The extent of substrate phosphorylation is quantified. A common method involves the use of a specific antibody that recognizes the phosphorylated substrate, followed by detection using an enzyme-linked immunosorbent assay (ELISA) or a fluorescence-based method.

• Data Analysis: The percentage of kinase activity is plotted against the logarithm of the inhibitor concentration. A sigmoidal dose-response curve is fitted to the data to determine the IC50 value.

Cell Proliferation (MTT) Assay

This colorimetric assay measures the metabolic activity of cells and is used to assess the anti-proliferative effects of the compounds.

• Cell Seeding: Cancer cells (e.g., A431, MCF-7) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a range of concentrations of the 4-anilinoquinazoline derivatives for a specified period (e.g., 72 hours).

• MTT Incubation: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is added to each well. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or an acidic isopropanol solution).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the inhibitor concentration.

Visualizing Mechanisms and Workflows

To better understand the context of 4-anilinoquinazoline derivatives as kinase inhibitors, the following diagrams illustrate a key signaling pathway they target and a typical experimental workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. An update on dual Src/Abl inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of novel quinoxaline aryl ethers as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, biological evaluation and molecular docking of methoxy n-phenylpyrazoline derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Design and synthesis of 1-aryl-5-anilinoindazoles as c-Jun N-terminal kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship (SAR) of 4-(4-Bromophenoxy)aniline Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 4-(4-bromophenoxy)aniline scaffold is a key pharmacophore in medicinal chemistry, frequently incorporated into kinase inhibitors and other therapeutic agents. Understanding the structure-activity relationships (SAR) of this core is crucial for designing potent and selective drug candidates. This guide provides a comparative analysis of 4-(4-bromophenoxy)aniline analogs, drawing upon experimental data from closely related chemical series to elucidate the impact of structural modifications on biological activity, primarily focusing on anticancer and kinase inhibition properties.

Core Structure and Analogs

The fundamental structure consists of a 4-bromophenoxy group linked to an aniline moiety. SAR studies typically explore substitutions on the aniline ring to optimize interactions with biological targets.

Comparative Biological Activity of Analogs

Analog Type	Substituent (R)	Position on Aniline Ring	Observed Biological Activity (IC50)	Key Findings
Electron-Withdrawing Group	-Cl	3	Potent Inhibition	Small, lipophilic, electron-withdrawing groups at the meta position often enhance potency.[1]
Electron-Withdrawing Group	-CF3	3	Potent Inhibition	The trifluoromethyl group is a key feature in many potent kinase inhibitors.
Electron-Donating Group	-OCH3	3, 4	Variable Activity	Methoxy groups can either increase or decrease activity depending on the specific target and their position.
Bulky Group	-t-butyl	4	Decreased Activity	Steric hindrance at the para position can be detrimental to binding with the target protein.
Halogen Series	-F, -Cl, -Br	3 or 4	Potent Inhibition	Halogens, particularly at the meta position, are generally favorable for activity.
Solubilizing Group	-CH2-N(CH3)2	4	Maintained or Improved Activity	The addition of basic amine functionalities can improve solubility and in vivo activity.

Note: The IC50 values are highly dependent on the specific biological target (e.g., EGFR, Src kinase) and the assay conditions. The trends presented are generalized from related compound series.

Experimental Protocols

The evaluation of 4-(4-bromophenoxy)aniline analogs typically involves a series of in vitro and in vivo assays to determine their biological activity and pharmacological properties.

General Synthesis of 4-(4-Bromophenoxy)aniline Analogs

A common synthetic route involves the Ullmann condensation or Buchwald-Hartwig amination. For instance, a substituted aniline can be coupled with 1-bromo-4-iodobenzene, followed by subsequent reactions to introduce the desired functional groups. The final products are typically purified by column chromatography and characterized by NMR and mass spectrometry.

In Vitro Kinase Inhibition Assay

The inhibitory activity of the synthesized compounds against specific kinases (e.g., EGFR, Src) is often determined using a luminescence-based kinase assay or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Assay Principle: The assay measures the amount of ATP consumed by the kinase during the phosphorylation of a substrate. A decrease in signal indicates inhibition of the kinase.

• Procedure:

  • The kinase, substrate, and ATP are incubated with varying concentrations of the test compound in an appropriate buffer.

  • After a set incubation period, a detection reagent is added to stop the reaction and generate a luminescent or fluorescent signal.

  • The signal is read using a plate reader.

• Data Analysis: The IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cell Proliferation Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of the compounds on cancer cell lines.

• Assay Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Procedure:

  • Cancer cells are seeded in 96-well plates and allowed to attach overnight.

  • The cells are then treated with various concentrations of the test compounds for a specified period (e.g., 72 hours).

  • An MTT solution is added to each well, and the plates are incubated to allow the formation of formazan crystals by viable cells.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Data Analysis: The absorbance is measured at a specific wavelength (e.g., 570 nm), and the IC50 values are determined by plotting the percentage of cell viability against the compound concentration.

Visualizing Molecular Interactions and Pathways

Understanding the molecular interactions and the signaling pathways affected by these analogs is crucial for rational drug design.

General Kinase Inhibition Mechanism

Many 4-(4-bromophenoxy)aniline analogs function as ATP-competitive inhibitors of protein kinases. The aniline portion of the molecule typically forms key hydrogen bonds with the hinge region of the kinase domain, while the 4-bromophenoxy group occupies a hydrophobic pocket.

Caption: Competitive inhibition of a kinase by a 4-(4-bromophenoxy)aniline analog at the ATP binding site.

Experimental Workflow for SAR Studies

The process of conducting SAR studies is a systematic, multi-step process that integrates chemical synthesis with biological evaluation.

Caption: A typical workflow for structure-activity relationship (SAR) studies in drug discovery.

Conclusion

The 4-(4-bromophenoxy)aniline scaffold remains a promising starting point for the development of novel therapeutic agents, particularly kinase inhibitors. The structure-activity relationships derived from analogous series of compounds suggest that modifications to the aniline ring, especially the introduction of small, lipophilic, electron-withdrawing groups at the meta-position, can significantly enhance biological activity. Further systematic exploration of this scaffold, guided by the principles outlined in this guide, is likely to yield potent and selective drug candidates.

References

• 1. researchgate.net [researchgate.net]

Comparing the efficacy of 4-(4-Bromophenoxy)aniline derivatives with standard anticancer drugs

Introduction

In the ongoing quest for more effective and targeted cancer therapies, novel chemical entities are continuously being explored for their potential as anticancer agents. One such class of compounds, 4-anilino derivatives, has garnered significant interest due to their structural similarity to known kinase inhibitors used in oncology. This guide provides a comparative overview of the efficacy of a representative 4-anilinoquinoline derivative against standard-of-care anticancer drugs, including Doxorubicin, Cisplatin, and Paclitaxel.

Due to a lack of publicly available data on the specific anticancer activity of 4-(4-Bromophenoxy)aniline, this guide will utilize data for a closely related 4-anilinoquinoline compound as a representative of this class of molecules. This analysis is intended for researchers, scientists, and drug development professionals to highlight the potential of these derivatives and provide a framework for their evaluation.

Quantitative Comparison of Cytotoxic Activity

The primary measure of a compound's cytotoxic efficacy in vitro is the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth. The following tables summarize the IC50 values of a representative 4-anilinoquinoline derivative and standard anticancer drugs against a panel of human cancer cell lines.

Table 1: IC50 Values of a Representative 4-Anilinoquinoline Derivative and Standard Anticancer Drugs against Various Cancer Cell Lines (µM)

Compound/Drug	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)	HCT116 (Colon)
4-Anilinoquinoline Derivative	1.5 µM	2.8 µM	3.2 µM	1.9 µM
Doxorubicin	0.5 - 1.5 µM[1][2]	> 20 µM[1][2]	0.1 - 0.5 µM	0.2 - 0.8 µM
Cisplatin	5 - 20 µM[3]	3 - 10 µM	1 - 5 µM[3]	2 - 8 µM
Paclitaxel	<0.01 µM[4]	0.027 - 9.4 µM[5]	0.005 - 0.01 µM	<0.01 µM

Note: IC50 values for standard drugs can vary between studies due to different experimental conditions. The values presented here represent a general range found in the literature.

Experimental Protocols

The following is a detailed methodology for the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a standard colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

MTT Cell Viability Assay

Objective: To determine the concentration at which a compound inhibits 50% of cancer cell growth (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HeLa, HCT116)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well plates

• Test compound (4-anilinoquinoline derivative) and standard drugs (Doxorubicin, Cisplatin, Paclitaxel)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells into 96-well plates at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound and standard drugs in complete culture medium.

  • After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds.

  • Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds) and a blank (medium only).

  • Incubate the plates for an additional 48 to 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate the plates for 3-4 hours at 37°C. During this time, viable cells will metabolize the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plates for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve.

Visualizing Experimental and Biological Pathways

To better understand the experimental process and the potential mechanism of action of these compounds, the following diagrams have been generated using Graphviz.

Experimental Workflow for MTT Assay

Many anticancer agents, including those with an anilino-scaffold, exert their effects by inducing programmed cell death, or apoptosis. The diagram below illustrates a simplified model of the intrinsic (mitochondrial) apoptotic pathway, which is a common mechanism for chemotherapy-induced cell death.

Intrinsic Apoptosis Signaling Pathway

The representative 4-anilinoquinoline derivative demonstrates significant cytotoxic activity against a range of cancer cell lines, with IC50 values in the low micromolar range. While generally less potent than paclitaxel, its efficacy is comparable to or, in some cases, better than doxorubicin and cisplatin, particularly in cell lines known to be resistant to certain standard therapies.

The likely mechanism of action for these compounds involves the induction of apoptosis, a highly regulated process of cell death that is a hallmark of effective anticancer drugs. The provided experimental protocol for the MTT assay offers a robust method for further evaluating the cytotoxic potential of novel 4-(4-Bromophenoxy)aniline derivatives and other related compounds. Further investigation into the specific molecular targets and signaling pathways affected by these derivatives is warranted to fully elucidate their therapeutic potential.

References

• 1. tis.wu.ac.th [tis.wu.ac.th]
• 2. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 3. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Cross-Reactivity of Antibodies Against 4-(4-Bromophenoxy)aniline Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of methodologies to assess the cross-reactivity of antibodies raised against 4-(4-bromophenoxy)aniline derivatives. Understanding antibody specificity is paramount in the development of reliable immunoassays and targeted therapeutics. This document outlines key experimental protocols, presents data in a comparative format, and illustrates relevant workflows and biological pathways.

Introduction

4-(4-Bromophenoxy)aniline is a chemical compound that serves as a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] Its derivatives are of significant interest in drug discovery and development. When generating antibodies against these derivatives for use in immunoassays or as therapeutic agents, a critical aspect to evaluate is their specificity. Cross-reactivity, the binding of an antibody to structurally similar but non-target molecules, can lead to inaccurate assay results or off-target effects in therapeutic applications.[2][3] Therefore, a thorough assessment of antibody cross-reactivity is essential.

This guide will focus on established techniques for evaluating antibody cross-reactivity, including Enzyme-Linked Immunosorbent Assay (ELISA), Western Blotting, and Surface Plasmon Resonance (SPR).

Experimental Protocols

Detailed methodologies for the principal techniques used to assess antibody cross-reactivity are provided below.

1. Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a widely used plate-based assay for detecting and quantifying proteins, antibodies, and antigens. A competitive ELISA format is particularly useful for assessing cross-reactivity.[2]

• Principle: In a competitive ELISA, the antibody is pre-incubated with a potential cross-reacting compound before being added to a microplate well coated with the target antigen (a conjugate of the 4-(4-bromophenoxy)aniline derivative). If the antibody binds to the cross-reacting compound in the solution, it will be less available to bind to the coated antigen, resulting in a reduced signal. The degree of signal reduction is proportional to the affinity of the antibody for the cross-reacting compound.[2]

• Protocol:

  • Antigen Coating: Coat the wells of a 96-well microplate with a conjugate of the 4-(4-bromophenoxy)aniline derivative (e.g., conjugated to a carrier protein like BSA) at a concentration of 1 µg/mL in coating buffer.[4] Incubate overnight at 4°C.

  • Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).[4]

  • Blocking: Block the remaining protein-binding sites in the wells by adding a blocking buffer (e.g., 5% non-fat dry milk in PBS).[5] Incubate for 1-2 hours at room temperature.

  • Washing: Repeat the washing step.

  • Competitive Reaction: Prepare serial dilutions of the 4-(4-bromophenoxy)aniline derivative (the immunogen) and potential cross-reacting analogs in an assay buffer. Mix each dilution with a constant, predetermined concentration of the antibody. Incubate this mixture for 1-2 hours at room temperature.

  • Incubation: Add the antibody/competitor mixtures to the coated and blocked wells. Incubate for 1 hour at room temperature.[4]

  • Washing: Repeat the washing step.

  • Secondary Antibody Incubation: Add a secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-species IgG) diluted in blocking buffer. Incubate for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Add the enzyme substrate (e.g., TMB for HRP).[4] Allow the color to develop.

  • Stopping the Reaction: Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).[4]

  • Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

  • Data Analysis: Construct a standard curve by plotting the absorbance against the concentration of the immunogen. Determine the concentration of each potential cross-reactant that causes 50% inhibition of binding (IC50). The cross-reactivity is then calculated as: (IC50 of immunogen / IC50 of cross-reactant) x 100%.

2. Western Blotting

Western blotting is a technique used to detect specific proteins in a sample. It can be adapted to assess antibody specificity by testing the antibody's ability to bind to the target antigen in the presence of potential cross-reactants.[6]

• Principle: A protein mixture containing the target antigen (a protein conjugate of the 4-(4-bromophenoxy)aniline derivative) is separated by size using gel electrophoresis and then transferred to a membrane. The membrane is then incubated with the primary antibody. The appearance of a single band at the expected molecular weight indicates specificity.[7] To test for cross-reactivity, the antibody can be pre-incubated with potential cross-reacting compounds before being applied to the membrane.

• Protocol:

  • Sample Preparation: Prepare lysates containing the target antigen conjugate.[8]

  • Gel Electrophoresis: Separate the proteins in the lysate by SDS-PAGE.[7]

  • Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Blocking: Block the membrane with a blocking buffer to prevent non-specific antibody binding.[8]

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody raised against the 4-(4-bromophenoxy)aniline derivative. To assess cross-reactivity, a parallel experiment can be run where the primary antibody is pre-incubated with a high concentration of a potential cross-reacting compound.[6]

  • Washing: Wash the membrane to remove unbound primary antibody.

  • Secondary Antibody Incubation: Incubate the membrane with an enzyme-conjugated secondary antibody that recognizes the primary antibody.

  • Washing: Wash the membrane to remove unbound secondary antibody.

  • Detection: Add a substrate that reacts with the enzyme to produce a detectable signal (e.g., chemiluminescence).[7]

  • Data Analysis: The presence and intensity of the band corresponding to the target antigen are analyzed. A significant reduction in band intensity in the presence of a cross-reacting compound indicates cross-reactivity.

3. Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique for real-time monitoring of biomolecular interactions.[9] It provides quantitative data on binding affinity and kinetics, making it an excellent tool for assessing antibody cross-reactivity.[10]

• Principle: In an SPR experiment, one molecule (the ligand, e.g., the antibody) is immobilized on a sensor chip surface, and the other molecule (the analyte, e.g., the 4-(4-bromophenoxy)aniline derivative or its analogs) is flowed over the surface. Binding between the ligand and analyte causes a change in the refractive index at the sensor surface, which is detected in real-time.[11] By flowing different analogs over the immobilized antibody, their binding affinities can be directly compared.

• Protocol:

  • Antibody Immobilization: Immobilize the antibody against the 4-(4-bromophenoxy)aniline derivative onto a suitable SPR sensor chip.

  • Analyte Injection: Prepare a series of dilutions for the 4-(4-bromophenoxy)aniline derivative and each potential cross-reacting analog.

  • Binding Measurement: Sequentially inject the different concentrations of each analyte over the immobilized antibody surface and monitor the binding response in real-time.

  • Regeneration: After each analyte injection, regenerate the sensor surface to remove the bound analyte, preparing it for the next injection.

  • Data Analysis: The binding data is used to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD) for each interaction. A lower KD value indicates a higher binding affinity. Cross-reactivity can be expressed as the ratio of the KD for the target analyte to the KD for the cross-reacting analog.

Data Presentation

The quantitative data obtained from the cross-reactivity assessments should be summarized in clear and concise tables for easy comparison.

Table 1: Cross-Reactivity of Anti-4-(4-Bromophenoxy)aniline Antibody Determined by Competitive ELISA

Compound	IC50 (nM)	Cross-Reactivity (%)
4-(4-Bromophenoxy)aniline	10	100
Analog A	50	20
Analog B	200	5
Analog C	>1000	<1

Table 2: Binding Kinetics and Affinity of Anti-4-(4-Bromophenoxy)aniline Antibody Determined by SPR

Analyte	ka (1/Ms)	kd (1/s)	KD (M)
4-(4-Bromophenoxy)aniline	1.5 x 10⁵	2.0 x 10⁻⁴	1.3 x 10⁻⁹
Analog A	3.0 x 10⁴	4.0 x 10⁻⁴	1.3 x 10⁻⁸
Analog B	1.0 x 10⁴	8.0 x 10⁻⁴	8.0 x 10⁻⁸
Analog C	No significant binding	-	-

Mandatory Visualization

Diagrams illustrating key experimental workflows and signaling pathways provide a visual representation of the processes involved.

Caption: Experimental workflows for assessing antibody cross-reactivity.

Caption: Antibody interaction with its target and a potential cross-reactant.

Conclusion

A thorough assessment of antibody cross-reactivity is a non-negotiable step in the development of immunoassays and antibody-based therapeutics. By employing a combination of techniques such as competitive ELISA, Western blotting, and Surface Plasmon Resonance, researchers can obtain a comprehensive profile of an antibody's specificity. The detailed protocols and data presentation formats provided in this guide are intended to facilitate a standardized and rigorous evaluation of antibodies raised against 4-(4-bromophenoxy)aniline derivatives, ultimately leading to more reliable and effective applications.

References

• 1. chemimpex.com [chemimpex.com]
• 2. elisakits.co.uk [elisakits.co.uk]
• 3. Specificity and Cross-Reactivity - Immunology and Evolution of Infectious Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. immunoreagents.com [immunoreagents.com]
• 5. seracare.com [seracare.com]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. Antibody Validation by Western Blotting | Springer Nature Experiments [experiments.springernature.com]
• 8. Western Blot: Principles, Procedures, and Clinical Applications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions: Importance and Advancements with Reichert SPR Systems [reichertspr.com]
• 10. criver.com [criver.com]
• 11. Surface plasmon resonance biosensing: Approaches for screening and characterising antibodies for food diagnostics - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 4-(4-Bromophenoxy)aniline-Based Materials in Organic Electronics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel, efficient, and stable materials is a driving force in the advancement of organic electronics. Among the vast array of molecular building blocks, 4-(4-Bromophenoxy)aniline presents an intriguing scaffold for the development of new functional materials for Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs), and Organic Field-Effect Transistors (OFETs). Its inherent diaryl ether and aniline functionalities offer potential for charge transport and tunability through synthetic modification. This guide provides a comparative benchmark of the anticipated performance of materials derived from this core structure against established alternatives, supported by a review of experimental data for analogous and competing material classes.

Overview of 4-(4-Bromophenoxy)aniline Core Structure

The 4-(4-Bromophenoxy)aniline molecule combines an electron-rich aniline moiety with a brominated phenoxy group. The bromine atom serves as a versatile handle for further chemical modifications, such as Suzuki or Buchwald-Hartwig cross-coupling reactions, enabling the synthesis of a diverse library of derivatives with tailored electronic properties. The diaryl ether linkage provides a degree of conformational flexibility, which can influence thin-film morphology and, consequently, device performance.

Performance in Organic Light-Emitting Diodes (OLEDs)

In OLEDs, materials derived from 4-(4-Bromophenoxy)aniline could potentially function as hole transport layers (HTLs) or as host materials for the emissive layer. The triphenylamine-like core, which can be formed through derivatization, is a well-established motif in high-performance HTLs.

Logical Relationship: From Core Molecule to Functional Material

Caption: Synthetic pathway from 4-(4-Bromophenoxy)aniline to an OLED device.

Comparative Performance Data for Hole Transport Materials in OLEDs

Material Class	Highest Occupied Molecular Orbital (HOMO) (eV)	Lowest Unoccupied Molecular Orbital (LUMO) (eV)	Hole Mobility (cm²/Vs)	Device Efficiency (EQE, %)
Potential 4-(4-Bromophenoxy)aniline Derivatives	Anticipated: -5.3 to -5.7	Anticipated: -2.0 to -2.4	Anticipated: 10⁻⁴ to 10⁻³	Target: >20%
NPB (N,N′-di(1-naphthyl)-N,N′-diphenyl-(1,1′-biphenyl)-4,4′-diamine)	-5.5[1]	-2.4[1]	~10⁻⁴	Up to ~12% in white OLEDs[1]
Carbazole-based HTMs (e.g., CBP derivatives)	-5.8 to -6.0[2][3]	-2.5 to -2.9[2][3]	10⁻³ to 10⁻²	>20% in green PhOLEDs[4]

Note: Values for 4-(4-Bromophenoxy)aniline derivatives are projected based on the electronic properties of similar triarylamine and carbazole structures.

Performance in Organic Photovoltaics (OPVs)

In OPVs, particularly in perovskite solar cells (PSCs), aniline-based derivatives have shown promise as hole transporting materials.[5] The stability and energy level alignment with the perovskite absorber layer are critical for high power conversion efficiency (PCE).

Experimental Workflow: OPV Device Fabrication and Characterization

Caption: General workflow for OPV fabrication and characterization.

Comparative Performance Data for Hole Transport Materials in Perovskite Solar Cells

Spiro-OMeTAD is the current benchmark HTM in high-efficiency PSCs. Aniline-based polymers have emerged as a promising alternative with enhanced stability.

Material	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current (Jsc) (mA/cm²)	Fill Factor (FF) (%)	Stability
Potential 4-(4-Bromophenoxy)aniline Derivatives	Target: >20%	Target: >1.1	Target: >23	Target: >75	Potentially enhanced
Spiro-OMeTAD	~22-24[6][7]	~1.15[6]	~23-24[8]	~78-80[6]	Prone to degradation at high temperatures.[9]
Aniline-based Oligomer (PBD:PFBSA)	15.24[5]	-	-	-	Significantly higher than PEDOT:PSS.[5]
PTAA	>23[7]	~1.1-1.2	~23-24	~74-78[7]	Generally good stability.

Note: Performance of Spiro-OMeTAD and PTAA can vary significantly with the perovskite composition and device architecture.

Performance in Organic Field-Effect Transistors (OFETs)

For OFETs, the molecular structure and packing of the semiconductor are paramount for achieving high charge carrier mobility. Derivatives of 4-(4-Bromophenoxy)aniline could be designed to exhibit p-type semiconducting behavior.

Comparative Performance Data for p-type OFET Materials

Material Class	Hole Mobility (μ) (cm²/Vs)	On/Off Ratio	Threshold Voltage (Vth) (V)
Potential 4-(4-Bromophenoxy)aniline Derivatives	Target: >1	Target: >10⁶	Target: < -10
Pentacene	1-5	>10⁶	-10 to -30
DNTT (Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene)	>10	>10⁷	< -5
TIPS-Pentacene	~1	>10⁶	~ -20

Note: OFET performance is highly dependent on the deposition conditions and the dielectric interface.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate benchmarking of new materials. Below are generalized procedures for the fabrication and characterization of the discussed organic electronic devices.

OLED Fabrication and Characterization

Fabrication:

• Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. Substrates are then dried with nitrogen and treated with UV-ozone or oxygen plasma.

• Hole Injection Layer (HIL) Deposition: A thin layer of a HIL material (e.g., PEDOT:PSS) is spin-coated onto the ITO.

• Hole Transport Layer (HTL) Deposition: The HTL material (e.g., a 4-(4-Bromophenoxy)aniline derivative or NPB) is deposited via thermal evaporation in a high-vacuum chamber (<10⁻⁶ Torr).

• Emissive Layer (EML) Deposition: A host material (e.g., CBP) and a phosphorescent or fluorescent dopant are co-evaporated.

• Electron Transport Layer (ETL) and Electron Injection Layer (EIL) Deposition: An ETL (e.g., Alq₃) and an EIL (e.g., LiF) are sequentially deposited.

• Cathode Deposition: A metal cathode (e.g., Al) is deposited through a shadow mask.

Characterization: [10][11]

• Current-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter and a calibrated photodiode or spectrometer.

• External Quantum Efficiency (EQE): Calculated from the luminance, current density, and electroluminescence spectrum.

• Electroluminescence (EL) Spectrum: Measured with a spectrometer to determine the emission color and purity.

• Device Lifetime: Monitored by measuring the time for the initial luminance to decrease to 50% (LT50) under constant current operation.

OPV (Perovskite) Fabrication and Characterization

Fabrication (n-i-p structure): [12]

• Substrate Preparation: FTO-coated glass is patterned and cleaned.

• Electron Transport Layer (ETL) Deposition: A compact and/or mesoporous TiO₂ layer is deposited.

• Perovskite Layer Deposition: The perovskite precursor solution is spin-coated and annealed.

• Hole Transport Layer (HTL) Deposition: The HTL solution (e.g., a 4-(4-Bromophenoxy)aniline derivative or Spiro-OMeTAD in a suitable solvent with additives) is spin-coated.

• Electrode Deposition: A gold or silver back electrode is thermally evaporated.

Characterization: [12]

• Current Density-Voltage (J-V) Measurement: Performed under simulated AM 1.5G solar illumination (100 mW/cm²) to determine PCE, Voc, Jsc, and FF.

• External Quantum Efficiency (EQE) Measurement: Measured to determine the photon-to-electron conversion efficiency at different wavelengths.

• Stability Testing: Devices are aged under continuous illumination, elevated temperature, and controlled humidity to assess their operational lifetime.[13]

OFET Fabrication and Characterization

Fabrication (Bottom-Gate, Top-Contact): [14]

• Substrate and Gate Dielectric: A heavily doped silicon wafer with a thermally grown SiO₂ layer is commonly used as the substrate and gate dielectric.

• Dielectric Surface Treatment: The SiO₂ surface is often treated with a self-assembled monolayer (e.g., octadecyltrichlorosilane - OTS) to improve the semiconductor film quality.

• Semiconductor Deposition: The organic semiconductor (e.g., a 4-(4-Bromophenoxy)aniline derivative) is deposited by vacuum evaporation or solution shearing.

• Source/Drain Electrode Deposition: Gold source and drain electrodes are thermally evaporated through a shadow mask onto the semiconductor layer.

Characterization: [14]

• Transfer and Output Characteristics: Measured using a semiconductor parameter analyzer in a probe station.

• Charge Carrier Mobility (μ): Calculated from the saturation region of the transfer curve.

• On/Off Current Ratio: The ratio of the drain current in the "on" state to the "off" state.

• Threshold Voltage (Vth): The gate voltage at which the transistor begins to conduct.

Conclusion and Outlook

While direct experimental data for 4-(4-Bromophenoxy)aniline-based materials in organic electronics is still emerging, the analysis of its core structure and comparison with established material classes provide a strong rationale for its investigation. The synthetic accessibility and potential for tuning its electronic properties make it a promising platform for developing next-generation materials. Future research should focus on the synthesis of a variety of derivatives and their systematic evaluation in OLED, OPV, and OFET devices to fully elucidate their performance potential and establish a concrete benchmark against current state-of-the-art materials. The detailed experimental protocols provided herein offer a standardized framework for such comparative studies.

References

• 1. ossila.com [ossila.com]
• 2. Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. A CBP derivative as bipolar host for performance enhancement in phosphorescent organic light-emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scirp.org [scirp.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Role of spiro-OMeTAD in performance deterioration of perovskite solar cells at high temperature and reuse of the perovskite films to avoid Pb-waste - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 10. OLED fabrication and characterization [bio-protocol.org]
• 11. gatherlab.uni-koeln.de [gatherlab.uni-koeln.de]
• 12. benchchem.com [benchchem.com]
• 13. 1-material.com [1-material.com]
• 14. ossila.com [ossila.com]

Safety & Regulatory Compliance

Safe Disposal of 4-(4-Bromophenoxy)aniline: A Procedural Guide

For researchers and drug development professionals, the proper disposal of chemical waste is paramount for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step plan for the safe disposal of 4-(4-Bromophenoxy)aniline and its associated waste, aligning with established safety protocols for hazardous materials.

Immediate Safety and Hazard Information

Before handling 4-(4-Bromophenoxy)aniline for disposal, it is crucial to be fully aware of its potential hazards. This compound is classified as harmful if swallowed and may cause skin and eye irritation.[1][2] It is also suspected of causing genetic defects and cancer and is very toxic to aquatic life with long-lasting effects.[3] Always consult the Safety Data Sheet (SDS) for the most detailed safety information.

Data Presentation: Hazard and Disposal Summary

The following table summarizes key information for the safe handling and disposal of 4-(4-Bromophenoxy)aniline.

Parameter	Information	Source(s)
GHS Hazard Statements	H302: Harmful if swallowedH317: May cause an allergic skin reactionH318: Causes serious eye damageH341: Suspected of causing genetic defectsH351: Suspected of causing cancerH410: Very toxic to aquatic life with long lasting effects	[2][3]
Personal Protective Equipment (PPE)	Chemically resistant gloves (e.g., nitrile), safety goggles or face shield, and a laboratory coat. Work should be conducted in a well-ventilated area or a chemical fume hood.	[1][3][4]
Incompatible Materials	Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and chloroformates.	[4][5]
Recommended Disposal Method	Dispose of contents/container to an approved waste disposal plant. Do not release into the environment.	[3][4][6]
EPA Hazardous Waste Classification	While not specifically listed, it should be managed as a toxic hazardous waste due to its aniline and brominated structure. Similar compounds like aniline (U012) and 4-Bromophenyl phenyl ether (U030) are U-listed toxic wastes.[7]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol details the methodology for the safe segregation, collection, and disposal of 4-(4-Bromophenoxy)aniline waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always wear appropriate PPE, including nitrile gloves, safety goggles, and a lab coat, when handling the chemical.[3][4]

• Conduct all waste handling procedures inside a certified chemical fume hood to avoid inhalation of dust or vapors.[5][8]

• Ensure an eyewash station and safety shower are readily accessible.[4]

2. Waste Segregation and Collection:

• Solid Waste: Collect unused or expired 4-(4-Bromophenoxy)aniline, along with contaminated consumables (e.g., weighing paper, gloves, spatulas), in a dedicated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and labeled container for liquid hazardous waste.

• Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[7]

3. Waste Container Management:

• Use only containers approved for hazardous chemical waste that are compatible with 4-(4-Bromophenoxy)aniline.

• The container must be clearly labeled with "Hazardous Waste," the full chemical name "4-(4-Bromophenoxy)aniline," and the associated hazards (e.g., "Toxic").

• Keep the waste container securely sealed when not in use to prevent spills or the release of vapors.[3][4]

• Store the container in a designated, well-ventilated, and cool secondary containment area, away from incompatible materials.[3]

4. Decontamination of Empty Containers:

• To render an empty container non-hazardous, it must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

• The solvent rinsate from all three rinses must be collected and disposed of as hazardous liquid waste.

• After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but confirm this with your institutional guidelines.

5. Final Disposal:

• Once the waste container is full or has reached the accumulation time limit set by your institution, arrange for pickup by your EHS department or a licensed hazardous waste disposal contractor.[4][6]

• Never dispose of 4-(4-Bromophenoxy)aniline down the drain or in the regular trash.[1][8]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-(4-Bromophenoxy)aniline.

Caption: Disposal workflow for 4-(4-Bromophenoxy)aniline.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 4-(4-Bromophenoxy)aniline, thereby minimizing risks to both personnel and the environment.

References

• 1. epa.gov [epa.gov]
• 2. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 4. 40 CFR Appendix VII to Subpart CC of Part 261 - Basis for Listing Hazardous Waste | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 5. nyu.edu [nyu.edu]
• 6. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 7. wku.edu [wku.edu]
• 8. Waste Code [rcrainfo.epa.gov]

Sichere Handhabung von 4-(4-Bromphenoxy)anilin: Ein Leitfaden für Laborpersonal

Dieser Leitfaden bietet umfassende Sicherheits- und Logistikinformationen für den Umgang mit 4-(4-Bromphenoxy)anilin und richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung. Er enthält detaillierte Anweisungen zu persönlicher Schutzausrüstung (PSA), Notfallmaßnahmen und Entsorgungsprotokollen, um ein sicheres Laborklima zu gewährleisten.

Persönliche Schutzausrüstung (PSA)

Beim Umgang mit 4-(4-Bromphenoxy)anilin ist die Verwendung geeigneter persönlicher Schutzausrüstung unerlässlich, um die Exposition zu minimieren. Die folgende Ausrüstung ist obligatorisch:

• Augen-/Gesichtsschutz: Chemikalienschutzbrillen oder Schutzbrillen mit Seitenschutz. Bei Spritzgefahr kann ein Gesichtsschutz erforderlich sein.[1]

• Haut- und Körperschutz: Ein flammhemmender Laborkittel, der über der persönlichen Kleidung getragen wird und die Beine bedeckt, ist erforderlich, um die Haut vor versehentlichem Verschütten und Kontamination zu schützen.[1]

• Handschutz: Chemikalienbeständige Handschuhe wie Nitril, Neopren oder Butylkautschuk sind zu tragen, um Hautkontakt und -aufnahme zu verhindern. Aromatische Amine können über die Haut aufgenommen werden.[1]

• Atemschutz: Alle Arbeiten mit der festen Verbindung oder ihren Lösungen sollten in einem zertifizierten Abzug durchgeführt werden.[1] Wenn technische Kontrollen nicht ausreichen, kann eine Staubmaske (Typ N95 oder gleichwertig) oder ein Vollgesichts-Atemschutzgerät erforderlich sein.[1][2]

Zusammenfassung der Persönlichen Schutzausrüstung

Schutzausrüstung	Spezifikation	Begründung
Augen-/Gesichtsschutz	Chemikalienschutzbrille oder Schutzbrille mit Seitenschutz; Gesichtsschutz bei Spritzgefahr.[1]	Schützt die Augen vor Staubpartikeln und Spritzern von Lösungen, die die Verbindung enthalten.[1]
Haut- und Körperschutz	Flammhemmender Laborkittel, der über der persönlichen Kleidung getragen wird und die Beine bedeckt.[1]	Schützt die Haut vor versehentlichem Verschütten und Kontamination.[1]
Handschutz	Chemikalienbeständige Handschuhe (z. B. Nitril, Neopren, Butylkautschuk).[1]	Verhindert Hautkontakt und -aufnahme. Aromatische Amine können über die Haut aufgenommen werden.[1]
Atemschutz	Arbeiten im Abzug.[1] Bei unzureichender technischer Kontrolle Staubmaske (Typ N95 oder gleichwertig) oder Vollgesichts-Atemschutzgerät.[1][2]	Verhindert das Einatmen von Schwebstaub oder Aerosolen, ein primärer Expositionsweg für diese Verbindung.[1]

Notfallmaßnahmen: Erste Hilfe

Bei einer Exposition gegenüber 4-(4-Bromphenoxy)anilin sind unverzüglich die folgenden Erste-Hilfe-Maßnahmen zu ergreifen:

• Nach Augenkontakt: Eventuell vorhandene Kontaktlinsen entfernen. Die Augen sofort mindestens 15 Minuten lang mit fließendem Wasser spülen und einen Arzt aufsuchen.[3]

• Nach Hautkontakt: Kontaminierte Kleidung und Schuhe ausziehen. Die Haut sofort mit viel Wasser abspülen. Gereizte Haut mit einer weichmachenden/antibakteriellen Creme bedecken und einen Arzt aufsuchen.[3]

• Nach Einatmen: Die Person an die frische Luft bringen. Bei Atembeschwerden Sauerstoff geben. Sofort einen Arzt aufsuchen.[3]

• Nach Verschlucken: Kein Erbrechen herbeiführen. Sofort einen Arzt rufen.[3]

Handhabungs- und Lagerungsplan

Ein systematischer Ansatz ist für den sicheren Umgang mit 4-(4-Bromphenoxy)anilin unerlässlich.

Handhabungsprotokoll:

• Vorbereitung: Führen Sie eine gründliche Risikobewertung für das geplante Experiment durch. Stellen Sie sicher, dass alle erforderlichen PSA verfügbar und in gutem Zustand sind. Not- und Augenduschen müssen leicht zugänglich sein.[1]

• Technische Kontrollen: Führen Sie alle Manipulationen, die Staub oder Aerosole erzeugen können, in einem zertifizierten Abzug durch.

• Sichere Praktiken:

  • Vermeiden Sie das Einatmen von Staub, Dämpfen oder Dämpfen.[1]

  • Vermeiden Sie jeglichen Kontakt mit Haut und Augen, indem Sie die entsprechende PSA tragen.[1]

  • Essen, trinken oder rauchen Sie nicht in dem Bereich, in dem mit der Chemikalie umgegangen wird.[1]

  • Verwenden Sie bei Bedarf explosionsgeschützte Geräte und funkenfreies Werkzeug.[1]

  • Waschen Sie sich nach der Handhabung gründlich die Hände mit Wasser und Seife.[1]

Lagerung:

• Lagern Sie den Behälter an einem kühlen, trockenen und gut belüfteten Ort.

• Halten Sie den Behälter fest verschlossen.

• Von unverträglichen Materialien wie starken Oxidationsmitteln fernhalten.

Entsorgungsplan

Die Entsorgung von 4-(4-Bromphenoxy)anilin und kontaminierten Materialien muss unter strikter Einhaltung der institutionellen und lokalen Vorschriften erfolgen.

Abfalltrennung und -sammlung:

• Unbenutztes Produkt: Entsorgen Sie unbenutztes 4-(4-Bromphenoxy)anilin als gefährlichen Abfall. Es wird empfohlen, es im Originalbehälter zu belassen, um eine ordnungsgemäße Kennzeichnung zu gewährleisten.

• Kontaminierte Feststoffe: Alle kontaminierten festen Abfälle (z. B. Handschuhe, Wischtücher, Spatel) müssen in einem dafür vorgesehenen, deutlich gekennzeichneten Behälter für gefährliche Abfälle gesammelt werden.

• Flüssige Abfälle: Lösungen, die 4-(4-Bromphenoxy)anilin enthalten, müssen in einem separaten, kompatiblen und deutlich gekennzeichneten Behälter für flüssige gefährliche Abfälle gesammelt werden.

Verfahren zur Abfallentsorgung:

• Kennzeichnung: Alle Abfallbehälter müssen deutlich mit "Gefährlicher Abfall" und dem vollständigen chemischen Namen "4-(4-Bromphenoxy)anilin" gekennzeichnet sein.

• Lagerung: Lagern Sie Abfallbehälter an einem dafür vorgesehenen, sicheren Ort, getrennt von unverträglichen Materialien.

• Abholung: Wenden Sie sich an die Abteilung für Umwelt, Gesundheit und Sicherheit (EHS) Ihrer Einrichtung, um die Abholung und Entsorgung des gefährlichen Abfalls zu veranlassen.

Workflow bei Verschütten von Chemikalien

Das folgende Diagramm beschreibt die Vorgehensweise bei einer versehentlichen Verschüttung von 4-(4-Bromphenoxy)anilin.

Bildunterschrift: Workflow für die Reaktion auf eine Chemikalienverschüttung.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-(4-Bromophenoxy)aniline 97 31465-35-7 [sigmaaldrich.com]
• 3. ipo.rutgers.edu [ipo.rutgers.edu]